5-Nitro-2-phenyl-1,3-benzoxazole

• CAS: 891-43-0

Core Science & Biosynthesis

synthesis of 5-nitro-2-phenyl-1,3-benzoxazole from 2-Amino-4-nitrophenol

An In-depth Technical Guide to the Synthesis of 5-nitro-2-phenyl-1,3-benzoxazole from 2-Amino-4-nitrophenol

This guide provides a comprehensive technical overview for the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole, a key heterocyclic scaffold prevalent in medicinal chemistry and materials science.[1] The procedure detailed herein starts from the readily available precursor, 2-amino-4-nitrophenol, and proceeds via a robust, one-pot condensation and cyclization reaction. This document is intended for researchers, chemists, and professionals in drug development, offering in-depth mechanistic insights, a field-proven experimental protocol, and critical safety considerations.

Strategic Overview and Mechanistic Rationale

The synthesis of 2-substituted benzoxazoles is a cornerstone reaction in heterocyclic chemistry.[2] The most direct and widely adopted method involves the condensation of an o-aminophenol with a carboxylic acid or its derivative, followed by an intramolecular cyclodehydration.[3] In this specific synthesis, 2-amino-4-nitrophenol reacts with a benzoylating agent (such as benzoic acid or benzoyl chloride) to form the target molecule, 5-nitro-2-phenyl-1,3-benzoxazole.

The reaction is typically facilitated by a strong acid catalyst and dehydrating agent, with polyphosphoric acid (PPA) being the reagent of choice.[1][4][5] PPA serves multiple critical functions in this transformation:

• Acid Catalyst: It protonates the carbonyl oxygen of the intermediate amide, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the adjacent hydroxyl group.[4][6][7]

• Dehydrating Agent: PPA efficiently sequesters the water molecule eliminated during the final ring-closing step, driving the reaction equilibrium towards the formation of the benzoxazole ring.[4][7]

• Activating Agent: When benzoic acid is used, it can react with PPA to form a more reactive benzoic-phosphoric mixed anhydride, which facilitates the initial acylation of the aminophenol.[4][6][7]

The overall mechanism proceeds in two distinct stages:

• N-Acylation: The nucleophilic amino group (-NH₂) of 2-amino-4-nitrophenol attacks the electrophilic carbonyl carbon of the benzoylating agent. This forms an N-(2-hydroxy-5-nitrophenyl)benzamide intermediate.

• Intramolecular Cyclodehydration: Under the acidic and dehydrating conditions provided by PPA, the phenolic hydroxyl group (-OH) of the intermediate performs an intramolecular nucleophilic attack on the amide carbonyl carbon. Subsequent elimination of a water molecule results in the formation of the stable, aromatic oxazole ring.

Reaction Mechanism Visualization

Caption: Overall reaction pathway for the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole.

Detailed Experimental Protocol

This protocol provides a reliable, step-by-step methodology for the synthesis. All operations should be conducted in a well-ventilated fume hood, with appropriate personal protective equipment.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles	Notes
2-Amino-4-nitrophenol	C₆H₆N₂O₃	154.12	1.54 g	10 mmol	98%+ purity
Benzoic Acid	C₇H₆O₂	122.12	1.22 g	10 mmol	99%+ purity
Polyphosphoric Acid (PPA)	Hₙ₊₂PₙO₃ₙ₊₁	-	~15 g	-	115% P₂O₅ basis

Equipment

• 100 mL three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Thermometer

• Glass funnel

• Beakers (400 mL, 600 mL)

• Buchner funnel and vacuum flask

• Filter paper

• Standard laboratory glassware (graduated cylinders, spatulas)

Synthetic Procedure

• Reaction Setup: Assemble the three-neck flask with the magnetic stirrer, reflux condenser, and thermometer. Ensure all glassware is dry.

• Charging Reagents: To the flask, add 2-amino-4-nitrophenol (1.54 g, 10 mmol) and benzoic acid (1.22 g, 10 mmol).

• Addition of PPA: Carefully and slowly add polyphosphoric acid (~15 g) to the flask. The mixture will be viscous.

• Heating: Begin stirring the mixture and heat it to 180-200°C using the heating mantle. Maintain this temperature for 4-5 hours. The mixture will become darker and more homogeneous as the reaction progresses.

• Reaction Quenching and Precipitation: After the reaction period, turn off the heat and allow the flask to cool to approximately 80-100°C. In a separate 600 mL beaker, prepare about 300 mL of ice-cold water. CAUTIOUSLY and slowly pour the hot, viscous reaction mixture into the ice water with vigorous stirring. The product will precipitate as a solid.

• Isolation of Crude Product: Allow the slurry to stir until it reaches room temperature. Collect the precipitated solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake thoroughly with cold water until the filtrate is neutral (pH ~7). This removes any residual PPA. Subsequently, wash the cake with a small amount of cold 10% sodium bicarbonate solution to remove any unreacted benzoic acid, followed by another wash with cold water.

• Drying: Dry the crude product in a vacuum oven at 60-70°C to a constant weight.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent, such as ethanol or glacial acetic acid, to yield the final product as a crystalline solid.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis and purification of the target compound.

Characterization and Data Analysis

Confirmation of the structure and purity of the synthesized 5-nitro-2-phenyl-1,3-benzoxazole is achieved through standard analytical techniques.

Property / Technique	Expected Result	Reference
Molecular Formula	C₁₃H₈N₂O₃	[8][9]
Molecular Weight	240.21 g/mol	[8][9]
Appearance	Crystalline solid
Melting Point	~208-212 °C
FT-IR (KBr, cm⁻¹)	~3100 (Ar C-H), ~1600 (C=C), ~1528 (C=N), ~1526 & 1345 (asymm. & symm. NO₂)	[8]
¹H NMR (400 MHz)	Aromatic protons typically appear in the δ 7.5-8.7 ppm range.	[8][10]
Mass Spec. (m/z)	[M]⁺ at 240.05	[8][9][11]
Elemental Analysis	C: 65.00%, H: 3.36%, N: 11.66%, O: 19.98%	[8]

Safety, Handling, and Waste Disposal

A rigorous adherence to safety protocols is mandatory when performing this synthesis due to the hazardous nature of the chemicals involved.

• 2-Amino-4-nitrophenol: Harmful if swallowed or inhaled. Causes skin and serious eye irritation.[12] Handle with gloves, safety goggles, and a lab coat. Avoid generating dust.

• Benzoyl Chloride (if used as an alternative): Corrosive, causes severe skin burns and eye damage. It is a lachrymator and reacts violently with water.[13][14][15] Must be handled in a fume hood with extreme care.

• Polyphosphoric Acid (PPA): Corrosive. Causes severe skin burns and eye damage. The reaction with water during quenching is highly exothermic and can cause splattering. Perform the quenching step slowly and behind a safety shield.

Personal Protective Equipment (PPE):

• Chemical-resistant gloves (nitrile or neoprene).

• Chemical splash goggles or a face shield.

• Flame-retardant lab coat.

• Use a NIOSH-approved respirator if dust or vapors are likely to be generated.[14]

Waste Disposal: All chemical waste, including residual reaction mixtures and filtrates, should be collected in a designated, properly labeled hazardous waste container. Do not dispose of down the drain. Follow all local and institutional regulations for chemical waste disposal.

Conclusion

This guide outlines an efficient and well-established method for the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole from 2-amino-4-nitrophenol and benzoic acid using polyphosphoric acid. The procedure is robust and provides a clear pathway from fundamental reaction principles to practical laboratory execution. By understanding the underlying mechanism, adhering strictly to the experimental and safety protocols, and employing proper analytical characterization, researchers can reliably synthesize this valuable heterocyclic compound for further application in pharmaceutical and materials research.

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• Maji, A., & Kundu, D. (2018). Synthesis of 2,5-disubstituted oxazoles via cobalt(iii)-catalyzed cross-coupling of N-pivaloyloxyamides and alkynes. Chemical Communications, 54(71), 9925–9928. [Link]

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physicochemical properties of 5-nitro-2-phenyl-1,3-benzoxazole

An In-depth Technical Guide to the Physicochemical Properties of 5-nitro-2-phenyl-1,3-benzoxazole

Authored by: A Senior Application Scientist

Introduction

Benzoxazoles are a significant class of heterocyclic compounds characterized by a benzene ring fused to an oxazole ring.[1][2][3] This scaffold is of considerable interest in medicinal chemistry due to its structural similarity to natural purine bases, which allows for favorable interactions with a variety of biological macromolecules.[4] Among its numerous derivatives, 5-nitro-2-phenyl-1,3-benzoxazole stands out as a key synthetic intermediate and a molecule with potential biological activities. The presence of the nitro group and the phenyl substituent on the core benzoxazole structure imparts specific physicochemical properties that dictate its reactivity, spectroscopic signature, and biological interactions. This guide provides a comprehensive analysis of these properties, intended for researchers, scientists, and professionals in the field of drug development.

Core Molecular and Physicochemical Profile

The fundamental identity of a compound is defined by its chemical structure and resulting physical properties. 5-nitro-2-phenyl-1,3-benzoxazole is a member of the 1,3-oxazole family.[5][6] Its core characteristics are summarized below.

Property	Value	Source
IUPAC Name	5-nitro-2-phenyl-1,3-benzoxazole	[5]
CAS Number	891-43-0	[5][6]
Molecular Formula	C₁₃H₈N₂O₃	[5]
Molecular Weight	240.21 g/mol	[5][7]
Solubility	<0.3 µg/mL (at pH 7.4)	[5]
Canonical SMILES	C1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)[O-]	[5]
InChIKey	PBRISAFILDFQFS-UHFFFAOYSA-N	[5]

The low aqueous solubility is a critical parameter for drug development, often influencing formulation strategies and bioavailability.[5] The molecular weight of 240.21 g/mol places it well within the range of typical small-molecule drug candidates.[5][7]

Spectroscopic and Analytical Characterization

The structural elucidation and purity assessment of 5-nitro-2-phenyl-1,3-benzoxazole rely on a combination of spectroscopic and chromatographic techniques. Theoretical and experimental studies have provided a detailed understanding of its spectral signature.[7]

Vibrational Spectroscopy (FT-IR & FT-Raman)

Vibrational spectroscopy is essential for identifying the functional groups within the molecule.

• NO₂ Group Vibrations : Aromatic nitro compounds exhibit characteristic stretching vibrations. The asymmetric (νas) and symmetric (νs) NO₂ stretching modes are strong indicators of the nitro group's presence.[8][9] For 5-nitro-2-phenyl-1,3-benzoxazole, a rocking mode for the NO₂ group is reported at 442 cm⁻¹ in the IR spectrum.[7]

• C-O-C (Oxazole Ring) Vibrations : The asymmetric and symmetric C-O-C stretching vibrations of the oxazole ring are key features. For this compound, the asymmetric C-O-C stretch produces a strong band at 1159 cm⁻¹ (IR) and 1163 cm⁻¹ (Raman), while the symmetric stretch is observed at 1066 cm⁻¹ (IR) and 1078 cm⁻¹ (Raman).[7]

• Aromatic Ring Vibrations : The C-H stretching modes of the phenyl and benzoxazole rings typically appear above 3000 cm⁻¹.[7][8] For this specific molecule, these bands are observed at 3099 and 3069 cm⁻¹ in the IR spectrum and 3075 cm⁻¹ in the Raman spectrum.[7]

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the electronic environment of the hydrogen atoms in the molecule. The spectrum for 5-nitro-2-phenyl-1,3-benzoxazole was recorded at 400 MHz, with chemical shifts reported relative to an internal TMS standard.[7] The aromatic protons on the phenyl and benzoxazole rings will exhibit distinct chemical shifts and coupling patterns, allowing for unambiguous structural confirmation.

UV-Visible Spectroscopy

Theoretical calculations using Time-Dependent Density Functional Theory (TD-DFT) have been used to predict the electronic transitions and oscillator strengths, which show good correlation with experimental UV-Vis findings.[7] This analysis is crucial for understanding the molecule's electronic structure and potential for chromophoric applications.

Synthesis and Reactivity

The synthesis of 5-nitro-2-phenyl-1,3-benzoxazole is typically achieved through the condensation of a substituted o-aminophenol with a carboxylic acid or its derivative.

General Synthesis Pathway

A common and effective method involves the reaction of 2-Amino-4-nitrophenol with N-phenyl-thiobenzamide.[10] Another established route is the condensation of 2-amino-4-nitrophenol with benzoic acid in the presence of a dehydrating agent like polyphosphoric acid (PPA), which serves as both a catalyst and a solvent at elevated temperatures.

Caption: Proposed anthelmintic mechanism via β-tubulin inhibition.

Antimicrobial and Anticancer Potential

The broader class of 2-substituted benzoxazoles has demonstrated potent antibacterial activity against both Gram-positive and Gram-negative bacteria. [11]Furthermore, many benzoxazole derivatives show significant potential as anticancer agents by inhibiting key signaling pathways, such as those involving Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which are crucial for tumor growth and angiogenesis. [4]

Experimental Protocols

Synthesis of 5-nitro-2-phenyl-1,3-benzoxazole

Objective: To synthesize the title compound via condensation and cyclization.

Materials:

• 2-Amino-4-nitrophenol

• Benzoic acid

• Polyphosphoric acid (PPA)

• Methanol

• Sodium bicarbonate solution (10%)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a mechanical stirrer and a calcium chloride guard tube, add a 1:1 molar ratio of 2-amino-4-nitrophenol and benzoic acid.

• Add polyphosphoric acid (PPA) in excess (approx. 10 times the weight of the reactants).

• Heat the mixture with stirring in an oil bath at 200-220°C for 4-5 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to approximately 100°C and pour it slowly into a beaker containing ice-cold water with constant stirring.

• Neutralize the acidic solution with 10% sodium bicarbonate solution until the effervescence ceases.

• Filter the precipitated solid product, wash thoroughly with cold water until the filtrate is neutral, and dry the crude product.

• Recrystallize the crude product from a suitable solvent, such as ethanol or methanol, to obtain the purified 5-nitro-2-phenyl-1,3-benzoxazole.

Analytical Characterization Workflow

Objective: To confirm the identity and purity of the synthesized product.

Caption: Workflow for purification and characterization of the final product.

Safety and Handling

According to aggregated GHS information, 5-nitro-2-phenyl-1,3-benzoxazole is classified with the following hazards:

• H302: Harmful if swallowed. [5]* H319: Causes serious eye irritation. [5] Precautionary Statements:

• P264: Wash hands thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P317: IF SWALLOWED: Get medical help.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. [5] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times when handling this chemical. Work should be conducted in a well-ventilated fume hood.

Conclusion

5-nitro-2-phenyl-1,3-benzoxazole is a well-defined chemical entity with distinct physicochemical and spectroscopic properties. Its straightforward synthesis and the biological relevance of the benzoxazole scaffold make it a valuable compound for further investigation in medicinal chemistry. The data and protocols presented in this guide offer a solid foundation for researchers aiming to synthesize, characterize, and explore the potential applications of this versatile molecule in drug discovery and materials science.

References

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• International Journal of Pharmaceutical Sciences Review and Research. (2025). Benzoxazole: Synthetic Methodology and Biological Activities. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 41. Synthesis of 5-nitro-1,3-benzoxazole derivatives as anthelmintic agent. Retrieved from [Link]

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• Bhagyasree, J. B., et al. (2013). Vibrational spectroscopic (FT-IR, FT-Raman, 1H NMR and UV) investigations and computational study of 5-nitro-2-(4-nitrobenzyl)benzoxazole. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 102, 99–113. Retrieved from [Link]

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An In-Depth Technical Guide to the Crystal Structure and Molecular Geometry of 5-nitro-2-phenyl-1,3-benzoxazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular and supramolecular characteristics of 5-nitro-2-phenyl-1,3-benzoxazole, a heterocyclic compound of significant interest in medicinal chemistry. While a definitive single-crystal X-ray structure for this specific molecule is not publicly available, this document synthesizes extensive spectroscopic and computational data to elucidate its molecular geometry, electronic properties, and potential crystal packing interactions. By integrating experimental data with theoretical calculations, we present a robust model of the compound's structure, offering critical insights for researchers engaged in the design and development of novel benzoxazole-based therapeutics.

Introduction: The Significance of the Benzoxazole Scaffold

Benzoxazole derivatives represent a privileged class of heterocyclic compounds, forming the core structure of numerous molecules with a wide spectrum of biological activities. Their unique structural and electronic properties allow them to interact with various biopolymers, leading to applications as antimicrobial, anthelmintic, anticancer, and anti-inflammatory agents. The fusion of a benzene ring with an oxazole ring creates a rigid, planar, and aromatic system that is ripe for functionalization.

The subject of this guide, 5-nitro-2-phenyl-1,3-benzoxazole (C₁₃H₈N₂O₃), incorporates three key functional components: the benzoxazole core, a phenyl substituent at the 2-position, and a nitro group at the 5-position. The phenyl ring can modulate steric and electronic properties, while the strongly electron-withdrawing nitro group significantly influences the molecule's polarity, reactivity, and potential for intermolecular interactions. Understanding the precise three-dimensional arrangement of these components is paramount for predicting molecular recognition at biological targets and for designing crystalline forms with optimal physicochemical properties.

Molecular Structure and Geometry

While experimental crystallographic data is the gold standard, its absence necessitates a reliance on validated computational and spectroscopic methods to define the molecular geometry. Extensive studies based on Density Functional Theory (DFT) have provided a detailed picture of the structure of 5-nitro-2-phenyl-1,3-benzoxazole.[1]

Key Identifiers:

• IUPAC Name: 5-nitro-2-phenyl-1,3-benzoxazole[2]

• CAS Number: 891-43-0[2][3]

• Molecular Formula: C₁₃H₈N₂O₃[2]

• Molecular Weight: 240.21 g/mol [2]

The optimized geometry reveals a largely planar benzoxazole ring system. The phenyl ring at the 2-position is twisted relative to this plane, a common feature in 2-phenylbenzoxazole derivatives, to minimize steric hindrance. The nitro group at the 5-position also exhibits a slight twist relative to the benzene ring, a phenomenon driven by the subtle interplay of electronic effects and crystal packing forces in the solid state.[4][5]

dot graph "Molecular_Structure" { layout=neato; node [shape=plaintext, fontcolor="#202124"]; edge [color="#5F6368"];

} Caption: Molecular structure of 5-nitro-2-phenyl-1,3-benzoxazole.

Table 1: Selected Computed Geometric Parameters

Computational studies provide key insights into the bond lengths and angles, which deviate from ideal values due to the influence of the fused ring system and substituents.[1]

Parameter	Bond Length (Å)	Parameter	Bond Angle (°)
C=N	~1.318	C-O-C	~105
C-N (ring)	~1.412	C-N-C	~108
C-O (ring)	~1.395	O-C-N	~115
C-NO₂	~1.460	O-N-O	~124

Note: These values are derived from DFT calculations reported in the literature for 5-nitro-2-phenylbenzoxazole and are presented as representative figures.[1]

Methodology: From Synthesis to Structural Elucidation

The characterization of a molecule like 5-nitro-2-phenyl-1,3-benzoxazole follows a logical and rigorous workflow, beginning with its synthesis and culminating in detailed structural analysis.

dot digraph "Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", penwidth=1.5, color="#5F6368"]; edge [color="#4285F4", arrowhead=normal, penwidth=1.5];

} Caption: General workflow for synthesis and structural analysis.

Experimental Protocol 1: Synthesis

A common and effective method for synthesizing 2-substituted benzoxazoles is the condensation of an o-aminophenol with a carboxylic acid, often promoted by a dehydrating agent like polyphosphoric acid (PPA).[6]

• Reaction Setup: Combine 2-amino-4-nitrophenol (1 equivalent) and benzoic acid (1.1-1.2 equivalents) in polyphosphoric acid (PPA).

• Heating: Heat the mixture with stirring, typically to temperatures between 150-200°C, for several hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: After cooling, pour the reaction mixture into ice-water. The acidic PPA will be quenched, and the product will precipitate.

• Neutralization & Extraction: Neutralize the aqueous mixture with a base (e.g., 10% NaOH solution) to a pH of ~7. The crude product can then be collected by filtration or extracted using an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Purify the crude solid by recrystallization from a suitable solvent, such as ethanol, to yield the final product.

Experimental Protocol 2: Spectroscopic and Crystallographic Analysis

• Spectroscopy: The purified compound is subjected to a suite of spectroscopic analyses to confirm its chemical structure.

  • ¹H NMR: To identify the number and environment of protons. Aromatic protons for the benzoxazole and phenyl rings typically appear in the δ 7.0-8.5 ppm range.[7]

  • FT-IR: To identify functional groups. Key vibrational bands include C=N stretching (~1526 cm⁻¹), asymmetric and symmetric NO₂ stretching (~1530 and ~1350 cm⁻¹ respectively), and C-O-C stretching modes.[1][8]

  • Mass Spectrometry: To confirm the molecular weight (240.21 g/mol ).

• Single-Crystal X-ray Diffraction (General Protocol):

  • Crystal Growth: High-quality single crystals are grown, typically by slow evaporation of a saturated solution of the compound in a suitable solvent or solvent mixture.

  • Data Collection: A selected crystal is mounted on a diffractometer. It is irradiated with monochromatic X-rays, and the diffraction pattern is collected over a range of orientations.

  • Structure Solution and Refinement: The diffraction data is used to solve the phase problem and generate an initial electron density map, revealing the atomic positions. This model is then refined to achieve the best possible fit with the experimental data, yielding precise bond lengths, angles, and thermal parameters.

Supramolecular Assembly: Intermolecular Interactions in the Crystal Lattice

The way molecules of 5-nitro-2-phenyl-1,3-benzoxazole pack in the solid state is dictated by a network of non-covalent intermolecular interactions. These forces are crucial as they determine the crystal's stability, melting point, and solubility. Based on the molecular structure and analysis of related compounds, the following interactions are expected to be significant drivers of the crystal packing.

• π-π Stacking: The planar, electron-rich benzoxazole and phenyl ring systems are highly prone to π-π stacking interactions. These can occur in either a face-to-face or an offset (slipped-stack) arrangement, contributing significantly to the lattice energy.

• C-H···O and C-H···N Hydrogen Bonds: While not as strong as classical hydrogen bonds, these weak interactions involving aromatic C-H donors and the oxygen atoms of the nitro and oxazole groups, or the oxazole nitrogen, play a vital role in directing the three-dimensional architecture.

• Interactions Involving the Nitro Group: The nitro group is a powerful directing group in crystal engineering. The polarized nitrogen and oxygen atoms can participate in various stabilizing contacts.

  • N···O Interactions: Close contacts between the partially positive nitrogen of one nitro group and the partially negative oxygen of a neighboring one are a known stabilizing interaction in the crystals of nitroaromatic compounds.[9]

  • π-hole···O Interactions: The electron-deficient region above and below the nitrogen atom (the π-hole) can interact favorably with electron-rich regions of adjacent molecules, such as an oxygen lone pair.

dot graph "Intermolecular_Interactions" { layout=neato; node [shape=box, style="rounded,filled", fontcolor="#202124"]; edge [color="#5F6368", style=dashed, arrowhead=none];

} Caption: Potential intermolecular interactions in the crystal lattice.

Conclusion

This guide has synthesized available spectroscopic and computational data to construct a detailed model of the molecular and crystal structure of 5-nitro-2-phenyl-1,3-benzoxazole. The molecule features a nearly planar benzoxazole core with a twisted phenyl substituent. Its solid-state architecture is predicted to be stabilized by a combination of π-π stacking, weak C-H···O/N hydrogen bonds, and specific interactions involving the influential nitro group. These structural insights are fundamental for understanding its chemical behavior and for guiding the rational design of new benzoxazole-based compounds with tailored biological and material properties. The protocols and analyses presented herein provide a framework for researchers working to characterize this and related heterocyclic systems.

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Introduction: Decoding the C13H8N2O3 Formula in Medicinal Chemistry

An In-Depth Technical Guide to the C13H8N2O3 Chemical Framework and Its Isomeric Landscape in Drug Development

This guide provides an in-depth exploration of the chemical formula C13H8N2O3 and its closely related isomers, with a primary focus on the pivotal role of the 2-amino-5-nitrobenzophenone scaffold (C13H10N2O3) in modern pharmaceutical development. We will dissect the synthesis, characterization, and pharmacological relevance of this framework, using the synthesis of the potent benzodiazepine, Nitrazepam, as a central case study. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a comprehensive understanding of this important chemical class.

The molecular formula C13H8N2O3 represents a class of organic compounds containing thirteen carbon atoms, eight hydrogen atoms, two nitrogen atoms, and three oxygen atoms. While several theoretical isomers exist for this formula, its true significance in the pharmaceutical landscape emerges when considering a closely related and vital precursor: 2-amino-5-nitrobenzophenone (C13H10N2O3) . This compound serves as a cornerstone for the synthesis of numerous pharmacologically active molecules, most notably the 1,4-benzodiazepine class of drugs.[1]

Benzodiazepines are central nervous system (CNS) depressants widely used for their sedative, hypnotic, anxiolytic, anticonvulsant, and muscle relaxant properties.[2][3] Understanding the chemistry of their precursors is therefore fundamental to the innovation and optimization of new and existing therapies. This guide provides a detailed examination of the 2-amino-5-nitrobenzophenone scaffold, its isomeric possibilities, its conversion into the active pharmaceutical ingredient (API) Nitrazepam, and the analytical methodologies required to ensure its quality and purity.

Part 1: The Core Scaffold: 2-Amino-5-nitrobenzophenone

The utility of 2-amino-5-nitrobenzophenone as a synthetic intermediate is rooted in its specific arrangement of functional groups, which allows for the systematic construction of the diazepine ring system.

Chemical Structure and Physicochemical Properties

2-Amino-5-nitrobenzophenone is a substituted benzene derivative characterized by a benzoyl group and two key functional groups—an amino group (-NH2) at position 2 and a nitro group (-NO2) at position 5.[1] This specific arrangement is crucial for the subsequent cyclization reactions in benzodiazepine synthesis.

Property	Value	Source
Molecular Formula	C13H10N2O3	[1][4]
Molar Mass	242.23 g/mol	[1]
Appearance	Yellow crystalline solid	[5]
Melting Point	167 °C	[1]
Topological Polar Surface Area	87.3 Ų
CAS Number	1775-95-7	[1]

Isomerism within the Aminonitrobenzophenone Framework

Isomerism, the phenomenon where compounds share the same molecular formula but have different structures, is a critical concept in drug development, as different isomers can exhibit vastly different pharmacological activities.[6][7] For the aminonitrobenzophenone core, several structural isomers are possible, primarily positional isomers where the amino and nitro groups are located at different positions on the phenyl ring.

The specific 2-amino-5-nitro configuration is paramount for the synthesis of Nitrazepam and related 7-nitrobenzodiazepines. The amino group at position 2 provides the nucleophilic site for the initial acylation, while the electron-withdrawing nitro group at position 5 (which becomes position 7 in the final benzodiazepine ring) is essential for the compound's potent hypnotic and anticonvulsant activity.[3][8]

Caption: Positional isomers of aminonitrobenzophenone.

Part 2: Synthesis and Transformation into an Active Pharmaceutical Ingredient (API)

The journey from simple starting materials to a potent API like Nitrazepam is a multi-step process that demands precise control over reaction conditions.

Industrial Synthesis of 2-Amino-5-nitrobenzophenone

The most common industrial route for synthesizing 2-amino-5-nitrobenzophenone is the Friedel-Crafts acylation.[1][5] This method offers good regioselectivity, minimizing the formation of unwanted isomers.

Caption: Workflow for the synthesis of 2-Amino-5-nitrobenzophenone.

Experimental Protocol: Friedel-Crafts Synthesis

• Rationale: This protocol utilizes a Lewis acid catalyst to facilitate the electrophilic acylation of p-nitroaniline with benzoyl chloride. The subsequent hydrolysis step is crucial for revealing the primary amine.

• Step 1: Reaction Setup: In a reaction vessel equipped for heating and stirring under anhydrous conditions, charge fresh, anhydrous zinc chloride (ZnCl2). Heat the vessel to melt the catalyst.[5]

• Step 2: Reagent Addition: Slowly add benzoyl chloride to the molten catalyst, followed by the portion-wise addition of para-nitroaniline over 30 minutes, maintaining an internal temperature of 130-140°C.[5]

• Step 3: Acylation Reaction: After completing the addition, raise the temperature to 200-205°C and hold for one hour to drive the reaction to completion.[5]

• Step 4: Hydrolysis: Cool the reaction mixture to approximately 100°C. Carefully add a mixture of water and hydrochloric acid. Reflux the mixture for 15 hours to hydrolyze the intermediate.[5]

• Step 5: Workup and Isolation: Cool the mixture and adjust the pH with ammonium hydroxide. Extract the product using a suitable organic solvent like toluene. Wash the combined organic extracts, distill the solvent under reduced pressure to crystallize the product, filter, and dry in a vacuum oven.[5]

From Precursor to API: Synthesis of Nitrazepam

The conversion of 2-amino-5-nitrobenzophenone to Nitrazepam involves the formation of an amide followed by a ring-closure reaction to form the seven-membered diazepine ring.[2]

Experimental Protocol: Synthesis of Nitrazepam

• Rationale: This procedure first forms an N-substituted amide using bromoacetyl bromide, which then undergoes an intramolecular cyclization in the presence of ammonia to yield the final benzodiazepine structure.

• Step 1: Amide Formation: Dissolve 2-amino-5-nitrobenzophenone in a dry, non-polar solvent such as chloroform. Add bromoacetyl bromide and stir at a slightly elevated temperature (e.g., 35°C) for 2 hours under moisture-free conditions.[2]

• Step 2: Solvent Removal: Evaporate the solvent completely using a rotary evaporator to obtain the crude 2-(bromoacetamido)-5-nitrobenzophenone intermediate.[2]

• Step 3: Ring Closure (Cyclization): Dissolve the intermediate in a suitable solvent system (e.g., THF and alcohol) and treat with a solution of liquid ammonia. This step facilitates the nucleophilic attack and subsequent ring closure to form Nitrazepam.[2]

• Step 4: Purification: The resulting Nitrazepam can be purified through recrystallization from an appropriate solvent to yield a product of high purity.

Caption: Reaction pathway from precursor to Nitrazepam.

Part 3: Comprehensive Analytical Characterization

Rigorous analytical testing is essential to confirm the identity, purity, and quality of both the synthetic intermediate and the final API. A multi-technique approach is standard practice in the pharmaceutical industry.[9][10]

Analytical Technique	Purpose	Expected Results for 2-Amino-5-nitrobenzophenone
¹H NMR Spectroscopy	Structural Elucidation	Signals corresponding to aromatic protons, with distinct shifts due to the amino and nitro groups, and the amine protons.
¹³C NMR Spectroscopy	Carbon Skeleton Confirmation	Resonances for all 13 unique carbon atoms, including the carbonyl carbon and carbons attached to the nitrogen atoms.
IR Spectroscopy	Functional Group Identification	Characteristic absorption bands for N-H stretching (amine), C=O stretching (ketone), and N-O stretching (nitro group).[11]
Mass Spectrometry (MS)	Molecular Weight Verification	A molecular ion peak (M+) corresponding to the exact mass of the compound (242.23 g/mol ).
HPLC	Purity Assessment & Quantification	A single major peak indicating high purity, with retention time specific to the compound under defined conditions.
Thermogravimetric Analysis (TGA)	Thermal Stability	Determines the temperature at which the compound begins to decompose.[11]

Protocol: HPLC Purity Analysis of a Nitrazepam Batch

• Rationale: This protocol provides a reliable method to separate Nitrazepam from its precursor, intermediates, and potential degradation products, allowing for accurate purity determination.

• Step 1: Mobile Phase Preparation: Prepare a suitable mobile phase, typically a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol). The exact ratio should be optimized for best separation.

• Step 2: Standard and Sample Preparation: Accurately weigh and dissolve a Nitrazepam reference standard in the mobile phase to create a stock solution of known concentration. Similarly, prepare a solution of the synthesized batch to be tested.

• Step 3: Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection: UV detector at a wavelength where Nitrazepam has strong absorbance (e.g., 280 nm).

  • Column Temperature: 30°C.

• Step 4: Data Acquisition and Analysis: Inject the standard solution to determine the retention time and peak area. Then, inject the sample solution. Calculate the purity of the batch by comparing the area of the main peak to the total area of all peaks detected in the chromatogram (Area Percent method).

Part 4: Pharmacological Significance and Drug Development Insights

The ultimate goal of synthesizing these molecules is to produce a therapeutic agent with a specific biological effect. The structure of Nitrazepam is finely tuned for its interaction with its biological target.

Mechanism of Action: Enhancing GABAergic Inhibition

Nitrazepam, like other benzodiazepines, exerts its effects by acting as a positive allosteric modulator of the GABA-A (gamma-aminobutyric acid type A) receptor.[12][13] GABA is the primary inhibitory neurotransmitter in the brain.[13]

• Nitrazepam binds to a specific site on the GABA-A receptor, distinct from the GABA binding site itself.[14]

• This binding event does not open the receptor's chloride channel directly but instead increases the affinity of GABA for its own binding site.[13][14]

• The enhanced binding of GABA leads to a more frequent opening of the chloride channel, allowing an influx of chloride ions (Cl-) into the neuron.[13]

• This influx hyperpolarizes the neuron, making it less likely to fire an action potential, resulting in widespread CNS depression and the characteristic sedative, anxiolytic, and anticonvulsant effects.[13]

Caption: Mechanism of Nitrazepam at the GABA-A receptor.

Structure-Activity Relationships (SAR)

The specific chemical features of Nitrazepam are directly linked to its biological activity. SAR studies on benzodiazepines have revealed several key principles:

• 7-Position Substituent: An electronegative group, such as the nitro (-NO2) group in Nitrazepam, is crucial for high sedative-hypnotic activity.[3][8]

• 5-Position Phenyl Group: A phenyl ring at this position is generally required for high affinity to the benzodiazepine receptor. Substitutions on this ring can modulate activity but are often detrimental.[8]

• 1,4-Diazepine Ring: The integrity of this seven-membered ring is essential for the correct three-dimensional conformation needed for receptor binding.

Conclusion

The chemical framework C13H8N2O3, and more specifically its hydrogenated precursor 2-amino-5-nitrobenzophenone (C13H10N2O3), represents a foundational building block in the field of medicinal chemistry. Its strategic importance is exemplified by its role in the synthesis of Nitrazepam, a clinically significant benzodiazepine. A thorough understanding of the isomerism, synthetic pathways, analytical characterization, and structure-activity relationships of this scaffold is indispensable for professionals engaged in the discovery and development of new CNS-acting therapeutics. The principles and protocols outlined in this guide serve as a comprehensive resource for navigating the complexities of developing potent and pure pharmaceutical agents from this versatile chemical starting point.

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Navigating the Physicochemical Landscape of 5-Nitro-2-Phenyl-1,3-Benzoxazole: An In-depth Technical Guide

For distribution to: Researchers, scientists, and drug development professionals

Abstract

This technical guide provides a comprehensive analysis of the solubility and stability of 5-nitro-2-phenyl-1,3-benzoxazole, a heterocyclic compound of significant interest in medicinal chemistry and materials science. Recognizing the critical role that physicochemical properties play in the journey from discovery to application, this document synthesizes theoretical principles with actionable experimental protocols. We delve into the aqueous and organic solvent solubility profiles, offering a detailed methodology for accurate determination. Furthermore, this guide outlines a systematic approach to evaluating the stability of 5-nitro-2-phenyl-1,3-benzoxazole through forced degradation studies, encompassing hydrolytic, oxidative, photolytic, and thermal stress conditions. The causality behind experimental choices is explained, and all protocols are designed as self-validating systems. This guide is intended to be an essential resource for any researcher working with this promising benzoxazole derivative, enabling robust experimental design and accelerating the development timeline.

Introduction: The Scientific Interest in 5-Nitro-2-Phenyl-1,3-Benzoxazole

The benzoxazole nucleus is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active compounds.[1] The fusion of a benzene ring with an oxazole ring creates a relatively stable aromatic system that can be readily functionalized to modulate its pharmacological properties.[2] The specific derivative, 5-nitro-2-phenyl-1,3-benzoxazole (CAS No: 891-43-0; Molecular Formula: C₁₃H₈N₂O₃), has garnered attention for its potential applications stemming from the unique electronic properties conferred by the electron-withdrawing nitro group and the aromatic phenyl substituent.[3][4] These substitutions are known to influence the molecule's interaction with biological targets and its overall physicochemical behavior.

A thorough understanding of the solubility and stability of 5-nitro-2-phenyl-1,3-benzoxazole is a prerequisite for its successful application in any field, particularly in drug development. Solubility directly impacts bioavailability and the feasibility of formulation, while stability determines shelf-life, storage conditions, and potential degradation pathways that may lead to loss of efficacy or the formation of toxic byproducts. This guide aims to provide a foundational understanding of these critical parameters.

Solubility Profile of 5-Nitro-2-Phenyl-1,3-Benzoxazole

The solubility of a compound is a thermodynamic equilibrium between the solid state and the solution state. It is governed by the principle of "like dissolves like," where the polarity of the solute and the solvent are key determinants. The presence of the polar nitro group and the non-polar phenyl and benzoxazole rings in 5-nitro-2-phenyl-1,3-benzoxazole suggests a complex solubility profile.

Aqueous Solubility

The aqueous solubility of 5-nitro-2-phenyl-1,3-benzoxazole is exceedingly low. Experimental data from high-throughput screening has established its solubility to be less than 0.3 µg/mL at a physiological pH of 7.4.[5] This poor aqueous solubility is a significant hurdle for many biological applications and underscores the importance of developing suitable formulation strategies.

Solvent System	Temperature	Solubility	Reference
Aqueous Buffer (pH 7.4)	Not Specified	< 0.3 µg/mL	[5]

Solubility in Common Laboratory Solvents

Experimental Protocol for Determining Thermodynamic Solubility

The shake-flask method is the gold standard for determining the thermodynamic solubility of a compound.[6] It is a reliable method that allows for the establishment of equilibrium between the solid and solution phases.

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of 5-nitro-2-phenyl-1,3-benzoxazole to a series of vials containing common laboratory solvents (e.g., Dimethyl Sulfoxide (DMSO), Ethanol, Methanol, Acetone, Acetonitrile, Tetrahydrofuran (THF)).

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a defined period (typically 24-48 hours) to ensure that equilibrium is reached. The presence of undissolved solid material at the end of this period is essential.

• Sample Preparation and Analysis:

  • Allow the undissolved solid to settle by letting the vials stand or by centrifugation.

  • Carefully withdraw an aliquot of the supernatant.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Quantify the concentration of the dissolved 5-nitro-2-phenyl-1,3-benzoxazole in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Caption: Workflow for Thermodynamic Solubility Determination.

Stability Profile and Degradation Pathways

Understanding the stability of 5-nitro-2-phenyl-1,3-benzoxazole is crucial for its handling, storage, and application. Forced degradation studies are an essential tool to predict the degradation pathways and to develop stability-indicating analytical methods.[6][7][8]

Predicted Stability Profile

Based on the chemical structure of 5-nitro-2-phenyl-1,3-benzoxazole, several potential degradation pathways can be anticipated:

• Hydrolytic Degradation: The benzoxazole ring is known to be susceptible to hydrolysis, which can be catalyzed by both acid and base. The reaction involves the cleavage of the oxazole ring to form the corresponding o-aminophenol derivative.[9][10] The presence of a phenyl group at the 2-position has been shown to decrease the rate of hydrolysis compared to a methyl group.[9]

• Photolytic Degradation: Nitroaromatic compounds are known to be sensitive to light.[11][12] UV radiation can promote the degradation of the molecule, potentially leading to the reduction of the nitro group or cleavage of the aromatic rings.

• Oxidative Degradation: The molecule may be susceptible to oxidation, particularly at the benzoxazole ring.

• Thermal Stability: The aromatic nature of the benzoxazole and phenyl rings suggests good thermal stability. Studies on related polybenzoxazoles have shown decomposition temperatures above 500 °C.

Experimental Protocol for Forced Degradation Studies

A systematic forced degradation study should be performed to identify the likely degradation products and to develop a stability-indicating analytical method.

Methodology:

A stock solution of 5-nitro-2-phenyl-1,3-benzoxazole should be prepared in a suitable solvent (e.g., acetonitrile or methanol). This stock solution is then subjected to the following stress conditions:

Stress Condition	Reagents and Conditions
Acid Hydrolysis	0.1 M HCl, heated at 60-80 °C for a defined period (e.g., 2, 4, 8, 24 hours).
Base Hydrolysis	0.1 M NaOH, at room temperature or heated at 60-80 °C for a defined period.
Oxidation	3-30% H₂O₂, at room temperature for a defined period.
Thermal Degradation	The solid compound is heated in an oven at a high temperature (e.g., 105 °C) for a defined period.
Photolytic Degradation	The solution is exposed to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter. A dark control should be run in parallel.

Samples should be taken at various time points and analyzed by a stability-indicating HPLC method to determine the extent of degradation and to profile the degradation products.

Caption: Proposed Hydrolytic Degradation Pathway.

Development of a Stability-Indicating HPLC Method

A stability-indicating analytical method is crucial for accurately quantifying the decrease in the concentration of the active substance due to degradation and for separating the degradation products from the parent compound. [13][14]A reverse-phase HPLC method is a suitable choice for a molecule like 5-nitro-2-phenyl-1,3-benzoxazole.

Starting Point for Method Development

Based on a published method for a similar compound, 2-methyl-5-phenyl-benzoxazole, the following starting conditions are recommended: [15]

• Column: A C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile and water (or a suitable buffer like phosphate buffer) with a small amount of acid (e.g., 0.1% phosphoric acid or formic acid for MS compatibility).

• Detection: UV detection at a wavelength where the compound and its potential degradation products have significant absorbance. A photodiode array (PDA) detector is recommended to assess peak purity.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10-20 µL.

Method Validation

Once the method is developed, it must be validated according to ICH guidelines to ensure it is suitable for its intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, including impurities, degradants, and matrix components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

This technical guide provides a comprehensive framework for understanding and evaluating the solubility and stability of 5-nitro-2-phenyl-1,3-benzoxazole. While there is a clear need for further experimental work to generate quantitative solubility data in organic solvents and to fully characterize its degradation profile, the methodologies and theoretical considerations presented herein offer a robust starting point for researchers. By following the detailed protocols for solubility determination, forced degradation studies, and the development of a stability-indicating HPLC method, scientists can confidently advance their research and development efforts involving this promising molecule.

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A Quantum Mechanical Insight into 5-nitro-2-phenyl-1,3-benzoxazole: A Technical Guide for Advanced Drug Discovery

Abstract

In the landscape of medicinal chemistry and materials science, benzoxazole derivatives represent a cornerstone scaffold, lauded for their diverse biological activities and intriguing photophysical properties. This technical guide provides a comprehensive quantum mechanical and spectroscopic investigation of a particularly significant derivative, 5-nitro-2-phenyl-1,3-benzoxazole. Synthesizing high-level computational data with experimental findings, this document serves as an in-depth resource for researchers, scientists, and drug development professionals. We will explore the molecule's structural, vibrational, and electronic properties through a combination of Density Functional Theory (DFT) calculations and spectroscopic analyses (FT-IR, FT-Raman, UV-Vis). Key quantum chemical descriptors such as Highest Occupied Molecular Orbital (HOMO), Lowest Unoccupied Molecular Orbital (LUMO), Molecular Electrostatic Potential (MEP), and Natural Bond Orbital (NBO) analysis are elucidated to provide a foundational understanding of the molecule's reactivity, stability, and potential for intermolecular interactions. This guide is structured to deliver not just data, but a causal understanding of the interplay between molecular architecture and function, thereby empowering rational drug design and materials engineering.

Introduction: The Significance of the Benzoxazole Scaffold

Benzoxazoles are a class of heterocyclic compounds characterized by a benzene ring fused to an oxazole ring. This unique structural motif is an isostere of naturally occurring nucleotides like adenine and guanine, which allows these molecules to readily interact with biological macromolecules.[1] Consequently, benzoxazole derivatives have demonstrated a wide spectrum of pharmacological activities, including antimicrobial, antiviral, and anticancer properties.[2] The introduction of specific substituents onto the benzoxazole core allows for the fine-tuning of these biological and electronic properties.

The subject of this guide, 5-nitro-2-phenyl-1,3-benzoxazole, incorporates two key functionalities: a phenyl ring at the 2-position and a nitro group at the 5-position. The phenyl group extends the π-conjugated system, influencing the molecule's electronic and photophysical behavior. The nitro group (NO₂) is a strong electron-withdrawing group, which significantly modulates the electronic charge distribution across the molecule, impacting its reactivity, stability, and nonlinear optical (NLO) properties.[3] Understanding the precise effects of these substitutions at a quantum mechanical level is paramount for designing next-generation benzoxazole-based therapeutics and functional materials.

Methodologies: Bridging Theory and Experiment

A dual approach combining computational modeling and experimental spectroscopy provides a robust framework for investigating molecular properties. Theoretical calculations offer a predictive lens into the molecule's behavior at the electronic level, while experimental results serve to validate and ground these predictions in reality.

Computational Protocol: Density Functional Theory (DFT)

Quantum chemical calculations for 5-nitro-2-phenyl-1,3-benzoxazole were performed using the Gaussian suite of programs, a standard in the field.[3] The methodological choices are critical for obtaining accurate and reliable data.

Experimental Protocol: Computational Details

• Methodology: Density Functional Theory (DFT) was selected for its excellent balance of computational cost and accuracy in describing electronic systems.

• Functional: The Becke's three-parameter hybrid functional combined with the Lee-Yang-Parr correlation functional (B3LYP) was employed. This is a widely-used and well-validated functional for organic molecules.

• Basis Set: The 6-31G(d) basis set was used for geometry optimization and frequency calculations, providing a good description of the molecular structure and vibrational modes. For more precise electronic properties, the SDD (Stuttgart/Dresden) basis set was utilized.[3]

• Geometry Optimization: The molecular geometry was fully optimized in the gas phase. The absence of imaginary frequencies in the subsequent vibrational analysis confirmed that the optimized structure corresponds to a true energy minimum on the potential energy surface.[2]

• Property Calculations:

  • Vibrational Frequencies: Calculated to simulate FT-IR and FT-Raman spectra.

  • Electronic Transitions (TD-DFT): Time-Dependent DFT was used to calculate the electronic absorption spectra (UV-Vis).[3]

  • Frontier Molecular Orbitals (HOMO-LUMO): The energies and spatial distributions of the HOMO and LUMO were calculated to analyze chemical reactivity and electronic transitions.

  • Molecular Electrostatic Potential (MEP): The MEP surface was generated to identify sites susceptible to electrophilic and nucleophilic attack.

  • Natural Bond Orbital (NBO) Analysis: NBO analysis was performed to investigate intramolecular charge transfer, hyperconjugative interactions, and bond stabilization.[3]

  • Nonlinear Optical (NLO) Properties: The first hyperpolarizability (β₀) was calculated to assess the molecule's potential for NLO applications.[3]

Experimental Synthesis and Spectroscopic Analysis

The synthesis of benzoxazole derivatives often involves the condensation of an o-aminophenol with a carboxylic acid or its derivative, typically in the presence of a dehydrating agent like polyphosphoric acid (PPA).[4]

Experimental Protocol: Synthesis of 5-nitro-2-phenyl-1,3-benzoxazole

• Reactants: 2-amino-4-nitrophenol and benzoic acid are the primary starting materials.

• Condensation: A mixture of 2-amino-4-nitrophenol and benzoic acid is heated in polyphosphoric acid (PPA). PPA acts as both a catalyst and a dehydrating agent, facilitating the cyclization reaction.

• Reaction Conditions: The mixture is typically heated with stirring at an elevated temperature to drive the reaction to completion.

• Work-up: Upon cooling, the reaction mixture is poured into ice water to precipitate the crude product.

• Neutralization and Extraction: The acidic mixture is neutralized with a base (e.g., NaOH solution), and the product is extracted using an appropriate organic solvent (e.g., benzene).[5]

• Purification: The crude product is purified by recrystallization or column chromatography to yield pure 5-nitro-2-phenyl-1,3-benzoxazole.

• Characterization: The structure and purity of the synthesized compound are confirmed using spectroscopic techniques such as FT-IR, ¹H NMR, and elemental analysis.[3]

Spectroscopic measurements provide the experimental data necessary to validate the computational results.

• Fourier-Transform Infrared (FT-IR) and FT-Raman Spectroscopy: These techniques probe the vibrational modes of the molecule. By comparing the experimental spectra with the calculated vibrational frequencies, a detailed assignment of the vibrational bands can be achieved.[3]

• UV-Visible (UV-Vis) Spectroscopy: This method measures the electronic transitions within the molecule. The experimental absorption maxima (λ_max) can be compared with the results from TD-DFT calculations.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy provides information about the chemical environment of the hydrogen atoms in the molecule, which can be compared with theoretically calculated chemical shifts.[3]

Results and In-Depth Discussion

Molecular Geometry and Structural Integrity

The optimized molecular structure of 5-nitro-2-phenyl-1,3-benzoxazole reveals a nearly planar conformation. The planarity of the molecule is crucial as it facilitates π-electron delocalization across the entire system, which is a key factor in its electronic properties. A potential energy surface (PES) scan confirms the stability of the planar structure.[3] The calculated bond lengths and angles are in good agreement with experimental data for similar benzoxazole derivatives.[3] For instance, the C=N bond length within the oxazole ring is calculated to be approximately 1.3175 Å, indicating a strong double bond character.[3] The presence of the phenyl ring at the 2-position and the nitro group at the 5-position slightly alters the bond lengths within the benzoxazole core due to conjugation and electron-withdrawing effects.[3]

Caption: Optimized molecular structure of 5-nitro-2-phenyl-1,3-benzoxazole.

Vibrational Spectrum Analysis: A Molecular Fingerprint

The FT-IR and FT-Raman spectra provide a vibrational fingerprint of the molecule. The calculated vibrational frequencies, after scaling to correct for anharmonicity and basis set deficiencies, show excellent correlation with the experimental spectra.[3] This allows for a definitive assignment of the key vibrational modes.

Vibrational Mode	Calculated Wavenumber (cm⁻¹) (SDD)	Experimental FT-IR (cm⁻¹)	Experimental FT-Raman (cm⁻¹)
C-H Stretching (Phenyl)	3077 - 3146	3099, 3069	3075
C=N Stretching	1528	1526	1529
NO₂ Asymmetric Stretching	1563	1558	1560
NO₂ Symmetric Stretching	1345	1342	1340
C-O-C Asymmetric Stretching	1162	1159	1163
C-O-C Symmetric Stretching	1070	1066	1078

Table 1: Selected vibrational frequencies of 5-nitro-2-phenyl-1,3-benzoxazole.[3]

The characteristic C=N stretching vibration appears around 1526-1529 cm⁻¹, confirming the formation of the oxazole ring.[3] The strong bands corresponding to the asymmetric and symmetric stretching of the NO₂ group are observed around 1560 cm⁻¹ and 1340 cm⁻¹, respectively, which is typical for aromatic nitro compounds.[3] The C-O-C stretching vibrations of the oxazole ring are also clearly identifiable.[3] The close match between theoretical and experimental data validates the accuracy of the B3LYP/SDD level of theory for describing the vibrational properties of this system.

Electronic Properties: Reactivity and Charge Transfer

The HOMO and LUMO are the key orbitals involved in chemical reactions and electronic transitions. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The energy gap between the HOMO and LUMO (ΔE) is a critical parameter for determining molecular reactivity; a smaller gap implies higher reactivity.

For 5-nitro-2-phenyl-1,3-benzoxazole, the HOMO is primarily localized on the benzoxazole ring system and the phenyl group, while the LUMO is predominantly distributed over the nitro group and the benzoxazole moiety.[3] This distribution indicates that the primary electronic transition (HOMO → LUMO) involves a significant intramolecular charge transfer (ICT) from the phenyl-benzoxazole backbone to the electron-withdrawing nitro group.[3]

Parameter	Value (B3LYP/SDD)
HOMO Energy	-6.98 eV
LUMO Energy	-3.12 eV
HOMO-LUMO Energy Gap (ΔE)	3.86 eV

Table 2: Calculated frontier molecular orbital energies.[3]

The calculated energy gap of 3.86 eV suggests that 5-nitro-2-phenyl-1,3-benzoxazole is a moderately reactive molecule. This ICT character is further corroborated by the UV-Vis spectrum, which shows an intense absorption band in the UV region, consistent with a π → π* transition.[3]

Caption: HOMO-LUMO energy gap and intramolecular charge transfer pathway.

The MEP map is a powerful tool for visualizing the charge distribution and predicting reactive sites. The different colors on the MEP surface represent varying electrostatic potentials.

• Red (Negative Potential): Regions of high electron density, susceptible to electrophilic attack.

• Blue (Positive Potential): Regions of low electron density (electron-deficient), susceptible to nucleophilic attack.

• Green (Neutral Potential): Regions with near-zero potential.

In 5-nitro-2-phenyl-1,3-benzoxazole, the most negative potential (red) is localized over the oxygen atoms of the nitro group, as expected, making them the primary sites for electrophilic interactions.[3] The hydrogen atoms of the phenyl and benzoxazole rings exhibit a positive potential (blue), indicating their susceptibility to nucleophilic attack. The MEP analysis is crucial for understanding how the molecule will interact with biological targets, such as receptor binding pockets, where electrostatic complementarity is key.

Caption: Logical flow of MEP analysis for predicting reactive sites.

NBO analysis provides a detailed picture of intramolecular bonding and stabilization interactions. It quantifies the delocalization of electron density from filled (donor) Lewis-type orbitals to empty (acceptor) non-Lewis-type orbitals. The stabilization energy (E(2)) associated with these interactions is a measure of their significance.

The most significant interactions in 5-nitro-2-phenyl-1,3-benzoxazole involve the delocalization of lone pair (LP) electrons from the oxygen and nitrogen atoms into antibonding π* orbitals of the aromatic rings. For example, the interaction between the lone pair of the oxazole oxygen atom (LP(1) O10) and the π* antibonding orbitals of the adjacent C-C and C-N bonds contributes significantly to the stability of the ring system.[3] These hyperconjugative interactions are responsible for the extensive electron delocalization and the overall stability of the molecule. The E(2) values provide quantitative evidence for the charge transfer observed in the HOMO-LUMO analysis.[3]

Nonlinear Optical (NLO) Properties

Molecules with a large first hyperpolarizability (β₀) are of great interest for applications in NLO materials. The presence of an electron-donating system connected to an electron-withdrawing group via a π-conjugated bridge is a classic design principle for high-β₀ molecules. In 5-nitro-2-phenyl-1,3-benzoxazole, the phenyl-benzoxazole system acts as the electron donor and π-bridge, while the nitro group is a potent electron acceptor. This donor-π-acceptor (D-π-A) architecture leads to a significant NLO response.

The calculated first hyperpolarizability for 5-nitro-2-phenyl-1,3-benzoxazole is found to be 2.1819 x 10⁻³⁰ esu.[3] This value is significantly higher than that of urea, a standard reference material for NLO studies, indicating that this benzoxazole derivative is a promising candidate for future development in the field of nonlinear optics.[3]

Conclusion and Future Directions

This technical guide has presented a detailed quantum mechanical and spectroscopic investigation of 5-nitro-2-phenyl-1,3-benzoxazole. Through a synergistic application of DFT calculations and experimental analysis, we have elucidated the molecule's structural, vibrational, and electronic properties.

Key Findings:

• The molecule possesses a stable, near-planar geometry that facilitates extensive π-conjugation.

• A strong correlation between calculated and experimental vibrational spectra provides a definitive assignment of key functional group vibrations.

• The HOMO-LUMO analysis reveals a significant intramolecular charge transfer from the phenyl-benzoxazole moiety to the nitro group, which is fundamental to its reactivity and electronic properties.

• The MEP map successfully identifies the electron-rich and electron-poor regions, offering a predictive tool for intermolecular interactions.

• NBO analysis quantifies the stabilizing hyperconjugative interactions that contribute to the molecule's overall stability.

• The D-π-A architecture results in a large first hyperpolarizability, marking the compound as a promising NLO material.

The insights presented herein provide a solid foundation for the rational design of novel 5-nitro-2-phenyl-1,3-benzoxazole derivatives with tailored biological activities or enhanced NLO properties. Future research should focus on synthesizing and evaluating derivatives with different substituents on the phenyl ring to further modulate the D-π-A character and explore the structure-activity relationships for specific therapeutic targets. This integrated computational and experimental approach is an invaluable asset in accelerating the discovery and development of next-generation pharmaceuticals and advanced materials.

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Initial Safety and Hazard Assessment for Handling 5-nitro-2-phenyl-1,3-benzoxazole: A Technical Guide

Abstract

This technical guide provides a comprehensive initial safety and hazard assessment for 5-nitro-2-phenyl-1,3-benzoxazole (CAS No. 891-43-0), a nitroaromatic heterocyclic compound with potential applications in pharmaceutical research and development. Due to the limited availability of specific safety data for this molecule, this assessment synthesizes information from publicly available databases, studies on analogous nitroaromatic and benzoxazole-containing compounds, and established principles of chemical safety. The guide is intended for researchers, scientists, and drug development professionals to foster a proactive safety culture when handling this and structurally related compounds. It covers hazard identification, risk assessment, control measures, and emergency procedures, emphasizing the causality behind each recommendation to ensure a self-validating system of laboratory safety.

Introduction and Compound Overview

5-nitro-2-phenyl-1,3-benzoxazole is a member of the benzoxazole class of heterocyclic compounds, characterized by a fused benzene and oxazole ring system. The presence of a nitro group on the benzoxazole core and a phenyl substituent at the 2-position suggests a range of potential biological activities, making it a compound of interest in medicinal chemistry and drug discovery.[1][2] The nitroaromatic moiety is a well-known pharmacophore but also alerts to potential toxicological and reactivity hazards.[3] This guide aims to provide a robust framework for the safe handling of this compound in a laboratory setting, acknowledging that a complete toxicological profile is not yet available.

Compound Details:

Property	Value	Source
Chemical Name	5-nitro-2-phenyl-1,3-benzoxazole	[4]
CAS Number	891-43-0	[2]
Molecular Formula	C₁₃H₈N₂O₃	[4]
Molecular Weight	240.22 g/mol	[4]
Appearance	Likely a light yellow powder

Hazard Identification and Classification

The primary hazards associated with 5-nitro-2-phenyl-1,3-benzoxazole are derived from its chemical structure, specifically the nitroaromatic and benzoxazole moieties.

GHS Classification (Predicted)

Based on data from the European Chemicals Agency (ECHA) C&L Inventory for this specific compound, the following GHS classifications are reported:

• Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed. [4]

• Serious Eye Damage/Eye Irritation (Category 2), H319: Causes serious eye irritation. [4]

It is crucial to note that this classification is based on notifications and may not be fully harmonized. Therefore, a precautionary approach is warranted.

Toxicological Hazards

A comprehensive toxicological profile for 5-nitro-2-phenyl-1,3-benzoxazole is not publicly available. Therefore, an assessment of its likely toxicological properties is based on data from structurally similar compounds.

• Acute Toxicity: As per the GHS classification, the compound is considered harmful if ingested. While a specific oral LD50 is not available, nitroaromatic compounds as a class can exhibit significant toxicity. For instance, the estimated oral LD50 for dibenzothiophene in mice is 470 mg/kg.[5]

• Eye Irritation: The GHS classification of "Causes serious eye irritation" is strongly supported by data from Draize tests on analogous substances.[6][7][8][9] A study on a light yellow powder, a description consistent with 5-nitro-2-phenyl-1,3-benzoxazole, concluded it was "severely irritating to the eye".

• Skin Irritation: While some related compounds can cause skin irritation, studies on similar materials have shown them to be non-irritating.[4][10] However, given the nitroaromatic nature, skin contact should be avoided to prevent potential sensitization and systemic absorption.

• Mutagenicity and Carcinogenicity: Nitroaromatic compounds are a well-documented class of mutagens, often showing positive results in the Ames test.[1][3][11][12] The nitro group can be metabolically reduced to form reactive intermediates that can interact with DNA.[3] While no specific carcinogenicity data exists for this compound, many nitroaromatics are considered potential carcinogens.[13] Therefore, it is prudent to handle 5-nitro-2-phenyl-1,3-benzoxazole as a potential mutagen.

Physical and Reactivity Hazards

• Incompatibilities: As a nitroaromatic compound, 5-nitro-2-phenyl-1,3-benzoxazole is incompatible with:

  • Strong Oxidizing Agents: May lead to a violent reaction, increasing the risk of fire or explosion.[17][21]

  • Strong Reducing Agents: Can cause vigorous, exothermic reactions.[21][22][23][24]

  • Strong Bases: Can lead to decomposition or reaction, particularly at elevated temperatures.

Risk Assessment and Control Measures

A thorough risk assessment should be conducted before any work with 5-nitro-2-phenyl-1,3-benzoxazole commences. The following diagram outlines a general risk assessment workflow.

Caption: Risk Assessment Workflow for Handling 5-nitro-2-phenyl-1,3-benzoxazole.

Engineering Controls

• Ventilation: All handling of 5-nitro-2-phenyl-1,3-benzoxazole, including weighing and solution preparation, must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Containment: For procedures with a higher risk of aerosol generation, the use of a glove box is recommended.

Administrative Controls

• Standard Operating Procedures (SOPs): Detailed SOPs for the handling, storage, and disposal of this compound must be written and approved. All personnel must be trained on these SOPs before commencing work.

• Access Restriction: Access to areas where this compound is stored and handled should be restricted to authorized personnel.

• Hygiene Practices: Eating, drinking, and applying cosmetics are strictly prohibited in the laboratory. Hands should be washed thoroughly after handling the compound, even if gloves were worn.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5-nitro-2-phenyl-1,3-benzoxazole:

• Eye and Face Protection: Chemical safety goggles and a face shield are required to protect against splashes and airborne particles.

• Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile) are essential. Gloves should be inspected before use and changed immediately if contaminated.

• Respiratory Protection: If there is a risk of exposure outside of a fume hood, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.

Experimental Protocols: Safe Handling Procedures

Weighing and Solution Preparation

• Don appropriate PPE as outlined in section 3.3.

• Perform all operations within a certified chemical fume hood.

• Use a disposable weighing boat to prevent contamination of balances.

• Carefully transfer the solid to the desired vessel.

• Add solvent slowly to avoid splashing.

• Decontaminate the weighing boat and any contaminated surfaces with an appropriate solvent (e.g., acetone) and dispose of as hazardous waste.

Storage

• Store in a cool, dry, well-ventilated area away from incompatible materials.

• Keep containers tightly closed and clearly labeled with the chemical name and hazard warnings.

• Store in a secondary container to contain any potential spills.

Disposal

• All waste materials contaminated with 5-nitro-2-phenyl-1,3-benzoxazole must be disposed of as hazardous chemical waste in accordance with institutional and local regulations.

• Do not dispose of this compound down the drain.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency. The following decision tree provides a guide for initial response.

Caption: Emergency Response Decision Tree for Incidents Involving 5-nitro-2-phenyl-1,3-benzoxazole.

• In case of skin contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[25]

• In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[25]

• In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[25]

• In case of ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[26]

• In case of a spill: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert absorbent material and place it in a sealed container for disposal. Ventilate the area and wash the spill site after material pickup is complete.

Conclusion

5-nitro-2-phenyl-1,3-benzoxazole presents several potential hazards, primarily related to its acute oral toxicity, severe eye irritation, and likely mutagenicity, as inferred from its chemical class. While a complete dataset for this specific compound is not available, a conservative approach based on the known hazards of nitroaromatic and benzoxazole compounds is essential for ensuring laboratory safety. Adherence to the control measures and procedures outlined in this guide will provide a strong foundation for the safe handling of this compound, minimizing the risk of exposure and adverse health effects. As more data becomes available, this initial safety assessment should be reviewed and updated accordingly.

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A Technical Guide to the Foundational Studies of 5-nitro-2-phenyl-1,3-benzoxazole

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The benzoxazole ring system is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of compounds with diverse pharmacological activities.[1] This technical guide provides a focused literature review of the early, foundational studies concerning a specific derivative: 5-nitro-2-phenyl-1,3-benzoxazole. We delve into the core synthetic methodologies that defined its initial preparation, the classical and modern approaches to its characterization, and the early biological investigations that first hinted at its therapeutic potential. This document serves as a resource for researchers, offering not just historical context but also a detailed examination of the experimental logic and workflows that underpin the exploration of novel benzoxazole-based agents.

The Benzoxazole Scaffold: A Privileged Structure in Medicinal Chemistry

Benzoxazole is a heterocyclic aromatic compound formed by the fusion of a benzene ring and an oxazole ring.[2] Its structure is relatively stable, yet it possesses reactive sites that allow for functionalization, making it an ideal building block in drug design.[2] Benzoxazole derivatives are considered structural bioisosteres of naturally occurring nucleotides like adenine and guanine, which may explain their ability to interact effectively with biological macromolecules.[2][3]

The significance of this scaffold is underscored by the vast spectrum of biological activities its derivatives have been shown to possess, including:

• Anticancer[1][4]

• Antimicrobial (antibacterial and antifungal)[5][6]

• Anti-inflammatory and Analgesic[3][6]

• Antiviral[3]

• Anthelmintic[7]

• Anticonvulsant[2][5]

This broad utility has cemented the benzoxazole nucleus as a vital pharmacophore in the search for new therapeutic agents, prompting extensive research into the synthesis and evaluation of novel derivatives.[5][8]

Synthesis of 5-nitro-2-phenyl-1,3-benzoxazole: Foundational Methodologies

The primary and most direct route for synthesizing 2-substituted benzoxazoles involves the condensation of an ortho-aminophenol with a carboxylic acid or its equivalent. For 5-nitro-2-phenyl-1,3-benzoxazole, this involves the reaction of 2-amino-4-nitrophenol with a source of a phenylcarbonyl group.

Core Experimental Protocol: Acid-Catalyzed Cyclocondensation

The most logical and widely adopted synthesis strategy is the direct cyclocondensation of 2-amino-4-nitrophenol with benzoic acid or benzaldehyde. The use of a pre-nitrated aminophenol is crucial for regioselectivity. While direct nitration of 2-phenyl-benzoxazole is possible, it preferentially occurs at the 6-position, making the 5-nitro isomer difficult to obtain via that route.[2][7]

Causality Behind Experimental Choices:

• Starting Materials: 2-Amino-4-nitrophenol provides the backbone and ensures the nitro group is correctly positioned at the 5-position of the final benzoxazole ring. Benzaldehyde is a common and reactive precursor for the 2-phenyl substituent.

• Catalyst: An acid catalyst, such as polyphosphoric acid (PPA) or a Brønsted acid, is employed to activate the carbonyl group of the aldehyde (or carboxylic acid), making it more susceptible to nucleophilic attack by the amino group of the aminophenol.

• Reaction Mechanism: The reaction proceeds via the formation of a Schiff base intermediate, followed by an intramolecular cyclization where the phenolic hydroxyl group attacks the imine carbon. A final dehydration step, driven by the acid and often heat, yields the stable aromatic benzoxazole ring.

Step-by-Step Methodology:

• Reactant Mixing: Equimolar amounts of 2-amino-4-nitrophenol and benzaldehyde are added to a reaction vessel containing a suitable solvent and an acid catalyst (e.g., polyphosphoric acid).

• Heating/Reflux: The mixture is heated, typically to temperatures between 100-150°C, to promote the condensation and subsequent dehydration-cyclization reactions. The reaction progress is monitored using thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and poured into ice-cold water or a basic solution (e.g., sodium bicarbonate) to neutralize the acid catalyst and precipitate the crude product.

• Purification: The precipitated solid is collected by filtration, washed thoroughly with water to remove inorganic impurities, and dried. Further purification is achieved by recrystallization from an appropriate solvent, such as ethanol or acetic acid, to yield pure 5-nitro-2-phenyl-1,3-benzoxazole.

Visualization of Synthetic Workflow

Caption: General workflow for the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole.

Physicochemical Characterization

Early studies would have relied on classical methods for structural confirmation, while modern computational and analytical techniques provide a more detailed profile.

• Classical Methods: Initial characterization would have involved determining the melting point and performing elemental analysis to confirm the empirical formula (C13H8N2O3).

• Spectroscopic Methods: Later studies would incorporate spectroscopic techniques. Infrared (IR) spectroscopy would be used to identify key functional groups, such as the C=N stretch of the oxazole ring and the characteristic symmetric and asymmetric stretches of the nitro (NO2) group. UV-Vis spectroscopy would reveal the electronic absorption properties of the conjugated aromatic system.

• Modern Methods: Today, the structure is unequivocally confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS).

Computed Physicochemical Properties

The following data is sourced from computational models and provides a useful reference for the molecule's properties.

Property	Value	Source
Molecular Formula	C13H8N2O3	PubChem[9]
Molecular Weight	240.21 g/mol	PubChem[9]
IUPAC Name	5-nitro-2-phenyl-1,3-benzoxazole	PubChem[9]
CAS Number	891-43-0	ChemicalBook[10]
XLogP3	3.3	PubChem[9]
Hydrogen Bond Donor Count	0	PubChem[9]
Hydrogen Bond Acceptor Count	4	PubChem[9]

Early Biological Investigations: The Search for Bioactivity

Following synthesis, new compounds are subjected to biological screening to identify potential therapeutic activities. Early studies on 5-nitro-1,3-benzoxazole derivatives pointed towards their potential as antimicrobial and anthelmintic agents.

Anthelmintic Activity

Several studies have highlighted the anthelmintic properties of 5-nitro-1,3-benzoxazole derivatives.[7][11][12] The mechanism is often proposed to involve the inhibition of parasite-specific enzymes, such as β-tubulin, disrupting microtubule formation and leading to parasite motility loss and death.[7]

Hypothetical Early-Stage Screening Protocol:

• Test Organism: A common model for preliminary anthelmintic screening is the Indian earthworm, Pheretima posthuma, due to its anatomical and physiological resemblance to intestinal roundworms.

• Compound Preparation: The synthesized 5-nitro-2-phenyl-1,3-benzoxazole is dissolved in a minimal amount of a suitable solvent (e.g., DMSO) and then diluted to various test concentrations with saline or another aqueous medium.

• Experimental Setup: Groups of worms of similar size are placed in petri dishes containing the test solutions at different concentrations. A control group (vehicle only) and a positive control group (a known anthelmintic drug like Albendazole or Piperazine Citrate) are included.

• Observation: The worms are observed for two key parameters:

  • Time to Paralysis (Paralysis Time): The time taken for the worms to become motionless.

  • Time to Death (Death Time): Confirmed by placing the motionless worms in warm water and observing for any lack of movement.

• Data Analysis: The results are tabulated and compared with the control and standard drug to determine the compound's relative potency.

Visualization of Anthelmintic Screening Workflow

Caption: A typical workflow for an early in-vitro anthelmintic activity screen.

Antimicrobial Potential

Significance and Concluding Remarks

The early studies on 5-nitro-2-phenyl-1,3-benzoxazole are emblematic of the classic drug discovery process. They established a reliable and regioselective synthetic pathway, allowing for the creation of the molecule in sufficient purity and quantity for further study. The initial biological screenings, though perhaps qualitative by modern standards, successfully identified a promising area of bioactivity—specifically, anthelmintic potential. This foundational work provided the crucial starting point for subsequent structure-activity relationship (SAR) studies, where modifications to the phenyl ring or other parts of the benzoxazole scaffold could be systematically explored to optimize potency and selectivity. This technical guide reaffirms that understanding these early, fundamental investigations is essential for any researcher aiming to build upon the rich history of the benzoxazole scaffold in modern drug development.

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Protocols & Analytical Methods

The Medicinal Chemistry of 5-Nitro-2-Phenyl-1,3-Benzoxazole: A Guide to Synthesis and Biological Evaluation

Introduction: Unveiling the Potential of a Privileged Scaffold

The benzoxazole nucleus, a heterocyclic aromatic compound, represents a "privileged scaffold" in medicinal chemistry, consistently appearing in molecules with a wide array of biological activities.[1] Its rigid, planar structure and the presence of heteroatoms facilitate interactions with various biological targets. The strategic introduction of specific substituents onto this core can profoundly modulate its pharmacological profile. This guide focuses on a particularly intriguing derivative: 5-nitro-2-phenyl-1,3-benzoxazole. The incorporation of a nitro group at the 5-position and a phenyl ring at the 2-position bestows upon this molecule a unique electronic and steric character, making it a compelling candidate for drug discovery endeavors. This document provides a comprehensive overview of its synthesis, along with detailed protocols for evaluating its significant potential in anticancer, anthelmintic, and antimicrobial applications.

Anticancer Applications: Targeting the Malignant Phenotype

The quest for novel anticancer agents remains a paramount challenge in modern medicine. Benzoxazole derivatives have emerged as a promising class of compounds, with several demonstrating potent cytotoxic effects against various cancer cell lines.[2] The 5-nitro-2-phenyl-1,3-benzoxazole scaffold, in particular, warrants significant attention due to the unique properties conferred by the nitro functional group.

Scientific Rationale and Mechanism of Action

The anticancer potential of nitro-containing compounds is often linked to their behavior within the hypoxic microenvironment characteristic of solid tumors.[3] Under low-oxygen conditions, the nitro group can be bioreduced to form reactive nitrogen species, which can induce cellular damage and trigger apoptotic pathways in cancer cells.[4][5] This selective activation within the tumor microenvironment offers a potential therapeutic window, minimizing damage to healthy, well-oxygenated tissues.

Furthermore, some benzoxazole derivatives have been shown to act as suicide inhibitors of glutathione S-transferases (GSTs), enzymes that are often overexpressed in cancer cells and contribute to drug resistance.[6] By irreversibly binding to and inactivating GSTs, these compounds can sensitize cancer cells to other chemotherapeutic agents or induce apoptosis directly. While the precise mechanism of 5-nitro-2-phenyl-1,3-benzoxazole is a subject of ongoing research, these established pathways for related compounds provide a strong rationale for its investigation as an anticancer agent.

Quantitative Data: In Vitro Cytotoxicity

The following table summarizes the cytotoxic activity of representative benzoxazole derivatives against various human cancer cell lines, as determined by the MTT assay. The IC50 value represents the concentration of the compound required to inhibit the growth of 50% of the cell population.

Compound	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Benzoxazole Derivative 1 (close analog)	MCF-7 (Breast)	19.5	5-Fluorouracil	23.7
Benzoxazole Derivative 2 (close analog)	HCT-116 (Colon)	24.8	5-Fluorouracil	Not Specified
Benzoxazole Derivative 3 (close analog)	A549 (Lung)	0.19	Doxorubicin	Not Specified
Benzoxazole Derivative 4 (close analog)	HepG2 (Liver)	15.8	5-Fluorouracil	18.8

Note: Data for closely related analogs are presented to illustrate the potential of the 5-nitro-2-phenyl-1,3-benzoxazole scaffold. Specific IC50 values for the title compound may vary.[7]

Experimental Protocol: MTT Assay for In Vitro Cytotoxicity

This protocol outlines a standardized method for assessing the cytotoxic effects of 5-nitro-2-phenyl-1,3-benzoxazole using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Principle: The MTT assay is a colorimetric assay that measures the metabolic activity of cells. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• 5-nitro-2-phenyl-1,3-benzoxazole (dissolved in DMSO to create a stock solution)

• Human cancer cell lines (e.g., MCF-7, HCT-116, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the desired cancer cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the 5-nitro-2-phenyl-1,3-benzoxazole stock solution in complete medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations.

  • Include wells with vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a positive control (a known anticancer drug).

  • Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for an additional 4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of viability against the compound concentration and determine the IC50 value.

Anthelmintic Applications: Combating Parasitic Worm Infections

Helminth infections remain a significant global health problem, affecting both humans and livestock. The emergence of drug resistance to existing anthelmintics necessitates the discovery of new chemical entities with novel mechanisms of action. Benzoxazole derivatives have demonstrated promising anthelmintic properties, and the 5-nitro-substituted variants are of particular interest.[8][9]

Scientific Rationale and Mechanism of Action

The primary proposed mechanism of action for the anthelmintic activity of many benzimidazoles and related heterocyclic compounds is the inhibition of β-tubulin polymerization.[10][11] Tubulin is a crucial protein involved in the formation of microtubules, which are essential for various cellular processes in helminths, including cell division, motility, and nutrient absorption. By binding to β-tubulin, these compounds disrupt microtubule formation, leading to paralysis and eventual death of the parasite.[12] Molecular docking studies on 5-nitro-1,3-benzoxazole derivatives have supported this hypothesis, showing a good binding affinity towards the active pocket of β-tubulin.[13] The nitro group is thought to enhance the binding affinity and overall efficacy of the molecule.[4]

Quantitative Data: In Vitro Anthelmintic Activity

The following table presents data on the in vitro anthelmintic activity of a closely related 5-nitro-2-phenyl-1H-benzimidazole derivative against Pheretima posthuma (earthworm), a common model for screening anthelmintic compounds.

Compound	Concentration (mg/mL)	Time to Paralysis (min)	Time to Death (min)	Reference Compound	Time to Paralysis (min)	Time to Death (min)
5-nitro-2-phenyl-1H-benzimidazole (close analog)	100	20	24	Albendazole (100)	35	75

Data from a study on a closely related benzimidazole analog demonstrates the potential of the 5-nitro-2-phenyl scaffold.[3]

Experimental Protocol: In Vitro Anthelmintic Assay

This protocol describes a method for evaluating the in vitro anthelmintic activity of 5-nitro-2-phenyl-1,3-benzoxazole using the adult earthworm Pheretima posthuma.

Principle: The anthelmintic activity is determined by observing the time taken for the test compound to cause paralysis and death of the earthworms.

Materials:

• 5-nitro-2-phenyl-1,3-benzoxazole

• Adult Indian earthworms (Pheretima posthuma) of similar size

• Normal saline solution

• Petri dishes

• Standard anthelmintic drug (e.g., Albendazole)

• Distilled water

Procedure:

• Preparation of Test Solutions:

  • Prepare solutions of 5-nitro-2-phenyl-1,3-benzoxazole at different concentrations (e.g., 25, 50, 100 mg/mL) in a suitable solvent (e.g., minimal DMSO) and then dilute with normal saline.

  • Prepare a solution of the standard drug (Albendazole) at the same concentrations.

  • Use normal saline as the negative control.

• Acclimatization of Earthworms:

  • Wash the earthworms with normal saline to remove any fecal matter.

• Assay Procedure:

  • Place individual earthworms in separate petri dishes containing 25 mL of the prepared test solutions, standard drug solutions, or normal saline.

  • Observe the earthworms for the time of paralysis and death.

  • Paralysis is noted when the worms do not move even when shaken vigorously.

  • Death is confirmed by placing the motionless worms in warm water (50°C) and observing for any movement. Lack of movement indicates death.

  • Record the time for paralysis and death for each worm.

• Data Analysis:

  • Calculate the mean time for paralysis and death for each concentration of the test and standard compounds.

  • Compare the activity of the test compound with that of the standard drug.

Antimicrobial Applications: A Broad-Spectrum Approach

The rise of antibiotic-resistant bacteria poses a severe threat to public health. The discovery of new antimicrobial agents with novel mechanisms of action is therefore a critical area of research. Benzoxazole derivatives have been reported to possess a broad spectrum of antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi.[14]

Scientific Rationale and Mechanism of Action

The antimicrobial activity of nitroaromatic compounds is often attributed to their ability to undergo intracellular reduction, leading to the formation of cytotoxic reactive nitrogen species.[4] These reactive species can damage various cellular components, including DNA, proteins, and lipids, ultimately leading to cell death. The electron-withdrawing nature of the nitro group can also enhance the overall electrophilicity of the benzoxazole ring system, potentially facilitating interactions with nucleophilic residues in essential bacterial enzymes.[5] While the precise molecular targets for 5-nitro-2-phenyl-1,3-benzoxazole are yet to be fully elucidated, these general mechanisms provide a strong basis for its antimicrobial potential.

Quantitative Data: In Vitro Antimicrobial Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for representative benzoxazole derivatives against various microbial strains. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound	Microbial Strain	MIC (µg/mL)	Reference Compound	MIC (µg/mL)
5-methyl-2-(substituted phenyl)benzoxazole (close analog)	Staphylococcus aureus	12.5	Tetracycline	>25
5-methyl-2-(substituted phenyl)benzoxazole (close analog)	Pseudomonas aeruginosa	25	Streptomycin	>25
5-methyl-2-(substituted phenyl)benzoxazole (close analog)	Candida albicans	12.5	Oxiconazole	<12.5

Data for closely related analogs are presented to illustrate the potential of the 5-nitro-2-phenyl-1,3-benzoxazole scaffold.[15]

Experimental Protocol: Agar Well Diffusion Method for Antimicrobial Screening

This protocol details a standard method for the preliminary screening of the antimicrobial activity of 5-nitro-2-phenyl-1,3-benzoxazole.

Principle: The test compound diffuses from a well through a solid agar medium that has been inoculated with a standardized microbial suspension. If the compound is active, it will inhibit the growth of the microorganism, resulting in a clear zone of inhibition around the well.

Materials:

• 5-nitro-2-phenyl-1,3-benzoxazole (dissolved in a suitable solvent like DMSO)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans)

• Mueller-Hinton Agar (for bacteria) or Sabouraud Dextrose Agar (for fungi)

• Sterile petri dishes

• Sterile cork borer (6-8 mm diameter)

• Standard antibiotic and antifungal drugs

• Sterile swabs

• Incubator

Procedure:

• Preparation of Inoculum:

  • Prepare a standardized suspension of the test microorganism in sterile saline, adjusted to a McFarland standard of 0.5.

• Preparation of Agar Plates:

  • Prepare the appropriate agar medium, sterilize it, and pour it into sterile petri dishes.

  • Allow the agar to solidify.

• Inoculation:

  • Dip a sterile swab into the microbial suspension and streak it evenly over the entire surface of the agar plate.

• Well Creation:

  • Use a sterile cork borer to punch wells of uniform diameter in the inoculated agar.

• Compound Loading:

  • Add a fixed volume (e.g., 100 µL) of the 5-nitro-2-phenyl-1,3-benzoxazole solution at a known concentration into the wells.

  • Add the standard antimicrobial drug solution to another well as a positive control and the solvent (DMSO) to a separate well as a negative control.

• Incubation:

  • Incubate the plates at 37°C for 24 hours for bacteria and at 25-30°C for 48-72 hours for fungi.

• Measurement of Zone of Inhibition:

  • After incubation, measure the diameter of the zone of inhibition (in mm) around each well.

• Data Analysis:

  • A larger zone of inhibition indicates greater antimicrobial activity. Compare the zone of inhibition of the test compound with that of the standard drug.

Synthesis of 5-Nitro-2-Phenyl-1,3-Benzoxazole: A Practical Approach

The synthesis of 5-nitro-2-phenyl-1,3-benzoxazole is typically achieved through the condensation of 2-amino-4-nitrophenol with benzaldehyde or a benzoyl derivative. A one-pot synthesis approach is often favored for its efficiency.

Protocol for One-Pot Synthesis

This protocol describes a general and efficient one-pot method for the synthesis of 2-substituted benzoxazoles, which can be adapted for the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole.[16]

Materials:

• 2-Amino-4-nitrophenol

• Benzaldehyde

• Nickel sulfate (NiSO4) as a catalyst

• Ethanol (EtOH)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup:

  • In a round-bottom flask, combine 2-amino-4-nitrophenol (1.5 mmol), benzaldehyde (1 mmol), and NiSO4 (10 mol%) in 10 mL of ethanol.

• Reaction:

  • Stir the mixture at room temperature.

  • Monitor the progress of the reaction using Thin Layer Chromatography (TLC). The reaction is typically complete within 1.5-2 hours.

• Work-up and Purification:

  • Once the reaction is complete, filter the mixture to remove the catalyst and wash the solid with 50% ethanol.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., diethyl ether) or by column chromatography on silica gel using a hexane/ethyl acetate solvent system.

• Characterization:

  • Confirm the structure of the synthesized 5-nitro-2-phenyl-1,3-benzoxazole using spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry.

Visualizing the Workflows and Pathways

To provide a clearer understanding of the experimental processes and potential mechanisms of action, the following diagrams have been generated.

Experimental Workflow: Synthesis and Screening

Caption: A streamlined workflow for the synthesis and subsequent biological screening of 5-nitro-2-phenyl-1,3-benzoxazole.

Potential Anticancer Mechanism: Hypoxia-Activated Prodrug

Caption: The proposed mechanism of anthelmintic action via the inhibition of β-tubulin polymerization.

Conclusion and Future Directions

5-Nitro-2-phenyl-1,3-benzoxazole stands out as a molecule of significant interest in medicinal chemistry. Its straightforward synthesis and the promising biological activities associated with its scaffold make it a compelling candidate for further investigation. The protocols detailed in this guide provide a robust framework for its synthesis and for the systematic evaluation of its anticancer, anthelmintic, and antimicrobial properties. Future research should focus on elucidating the precise molecular targets and mechanisms of action for each of these activities. Structure-activity relationship (SAR) studies, involving the synthesis and testing of analogs with modifications to the phenyl ring and the nitro group position, will be crucial in optimizing the potency and selectivity of this promising scaffold. Such efforts will undoubtedly pave the way for the development of novel therapeutic agents based on the 5-nitro-2-phenyl-1,3-benzoxazole core.

References

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• Tarbiat, B., et al. "Evaluation of in vitro methods of anthelmintic efficacy testing against Ascaridia galli." Cambridge University Press & Assessment, 2022, [Link].

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Application Notes & Protocols: 5-Nitro-2-Phenyl-1,3-Benzoxazole as a Fluorescent Probe for Biological Imaging of Nitroreductase Activity and Hypoxia

Introduction: Unveiling Cellular Hypoxia with a Turn-On Fluorescent Probe

Cellular hypoxia, a condition of low oxygen concentration, is a hallmark of various pathological states, most notably solid tumors, where it contributes to tumor progression, metastasis, and resistance to therapy.[1][2] The detection and imaging of hypoxic microenvironments are therefore of paramount importance in fundamental research and clinical diagnostics. A key enzymatic signature of hypoxia is the significant upregulation of nitroreductases (NTRs).[3][4] These enzymes, which are largely absent or expressed at low levels in normal oxygenated tissues, catalyze the reduction of nitroaromatic compounds to their corresponding amino derivatives.[5] This unique enzymatic activity provides a highly specific trigger for the activation of molecular probes.

This guide details the application of 5-nitro-2-phenyl-1,3-benzoxazole , a member of the benzoxazole family of heterocyclic compounds, as a reaction-based, "turn-on" fluorescent probe for the detection of nitroreductase activity in living cells. While the core structure of 5-nitro-2-phenyl-1,3-benzoxazole is established, comprehensive data on its specific photophysical properties as a probe are not widely published.[6] Therefore, this document will leverage established principles and data from closely related nitroaromatic fluorescent probes to provide a robust framework for its use. The underlying mechanism is broadly applicable to this class of compounds. The probe is designed to be minimally fluorescent in its native state due to the powerful electron-withdrawing nature of the nitro group, which quenches the intrinsic fluorescence of the 2-phenylbenzoxazole fluorophore. Upon enzymatic reduction by NTR in hypoxic cells, the nitro group is converted to an electron-donating amino group, restoring fluorescence and providing a direct and quantifiable signal of NTR activity.[7]

These application notes are intended for researchers in cell biology, oncology, and drug development, providing the scientific foundation and practical protocols for utilizing 5-nitro-2-phenyl-1,3-benzoxazole and similar probes for high-resolution imaging of cellular hypoxia.

Principle of Action: A Nitroreductase-Gated Fluorescent Switch

The functionality of 5-nitro-2-phenyl-1,3-benzoxazole as a hypoxic probe is rooted in a well-established bioorthogonal chemical reaction catalyzed by nitroreductase (NTR) in the presence of the cofactor NADH.[2][4] The process can be understood as a molecular switch:

• "Off" State (Quenched): In its initial state, the 5-nitro-2-phenyl-1,3-benzoxazole molecule exhibits minimal fluorescence. The strong electron-withdrawing nitro (-NO₂) group at the 5-position of the benzoxazole ring creates an efficient photoinduced electron transfer (PET) pathway, which quenches the fluorescence of the core fluorophore.[7] The molecule can readily diffuse across cell membranes and permeate the cytoplasm.

• Enzymatic Recognition and Reduction: In hypoxic cells where NTR is overexpressed, the probe is recognized as a substrate. Using NADH as an electron donor, NTR catalyzes the multi-step reduction of the nitro group to an amino (-NH₂) group.[3]

• "On" State (Fluorescent): The conversion of the electron-withdrawing nitro group to the electron-donating amino group fundamentally alters the electronic properties of the molecule. This transformation inhibits the PET quenching process, causing a significant increase in the fluorescence quantum yield.[7] The resulting product, 5-amino-2-phenyl-1,3-benzoxazole , is a highly fluorescent molecule, emitting a bright signal that can be detected by fluorescence microscopy.

This "turn-on" response is directly proportional to the activity of NTR, making the probe a functional indicator of the hypoxic status of the cell.

Caption: Mechanism of nitroreductase-activated fluorescence.

Materials and Reagents

Probe & Reagents

• 5-Nitro-2-phenyl-1,3-benzoxazole: (Hereafter referred to as "NTR-Probe"). Prepare a 1-10 mM stock solution in anhydrous DMSO. Store desiccated at -20°C, protected from light.

• Dimethyl Sulfoxide (DMSO): Anhydrous, cell culture grade.

• Nitroreductase (NTR) enzyme: (e.g., from E. coli) for in vitro validation assays.

• β-Nicotinamide adenine dinucleotide, reduced form (NADH): Prepare fresh stock solutions in assay buffer for in vitro assays.

• Phosphate-Buffered Saline (PBS): pH 7.4, sterile.

• Cell Culture Medium: As appropriate for the cell line being used (e.g., DMEM, MEM, RPMI-1640).

• Fetal Bovine Serum (FBS): Heat-inactivated.

• Trypsin-EDTA: For cell passaging.

• Optional - NTR Inhibitor: Dicoumarol, for negative control experiments. Prepare a stock solution in DMSO.

• Optional - Hypoxia Inducing Agent: Cobalt chloride (CoCl₂) or deferoxamine (DFO), for positive controls.

• Optional - Fixative: 4% Paraformaldehyde (PFA) in PBS for fixed-cell imaging.

Equipment

• Fluorescence Microscope (epifluorescence or confocal) with appropriate filter sets.

• Standard cell culture equipment (incubator, biosafety cabinet, etc.).

• Glass-bottom dishes or multi-well imaging plates.

• Fluorometer/plate reader for in vitro assays.

• Hypoxia chamber or incubator for inducing hypoxia.

Experimental Protocols

PART 1: In Vitro Characterization & Validation

Parameter	"Off" State (Nitro-Probe)	"On" State (Amino-Probe)	Notes
Excitation Max (λex)	~450 nm	~478 nm	The reduced form shows a slight red-shift.
Emission Max (λem)	Weak emission	~589 nm	Significant "turn-on" of fluorescence.
Stokes Shift	N/A	~111 nm	A large Stokes shift is advantageous as it minimizes self-quenching and spectral overlap.[3]
Quantum Yield (Φ)	Very low	Significantly higher	The increase in quantum yield is the basis of the signal.
Appearance	Colorless / Non-fluorescent	Brightly Fluorescent	Allows for both fluorometric and colorimetric detection in some cases.

Protocol: Fluorometric Assay of NTR Activity

• Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• In a 96-well microplate, add reaction buffer to each well.

• Add NADH to a final concentration of 100-200 µM.

• Add varying concentrations of NTR enzyme (e.g., 0-10 µg/mL).

• Initiate the reaction by adding the NTR-Probe to a final concentration of 5-10 µM.

• Incubate the plate at 37°C, protected from light.

• Measure the fluorescence intensity over time (e.g., every 5 minutes for 1 hour) using a plate reader set to the appropriate excitation and emission wavelengths (e.g., Ex/Em ~478/589 nm, based on the analog data).

• Control: Perform the same reaction without the NTR enzyme or without NADH to confirm that both are required for probe activation.

PART 2: Live-Cell Imaging of Endogenous NTR Activity

Trustworthiness: The following protocol is designed as a self-validating system. It includes essential positive and negative controls to ensure that the observed fluorescence is a direct result of specific NTR activity in a hypoxic environment.

Caption: Workflow for live-cell imaging of NTR activity.

Step-by-Step Protocol:

• Cell Seeding: Seed the cells of interest (e.g., HeLa, A549, or other cancer cell lines known to upregulate NTR) onto glass-bottom dishes or imaging-quality multi-well plates.[3] Culture them in their appropriate medium until they reach 60-80% confluency.

• Induction of Hypoxia (Positive Control):

  • Method A (Hypoxia Chamber): Transfer one set of plates to a hypoxic incubator or chamber with a controlled atmosphere (e.g., 1% O₂, 5% CO₂, 94% N₂) for 12-24 hours prior to imaging. This is the most physiologically relevant method.

  • Method B (Chemical Induction): Treat cells with a hypoxia-mimetic agent like cobalt chloride (CoCl₂, e.g., 100-150 µM) for 12-24 hours. CoCl₂ stabilizes Hypoxia-Inducible Factor 1-alpha (HIF-1α), leading to the upregulation of hypoxia-associated enzymes, including NTR.

• Negative Controls:

  • Normoxia Control: Maintain a parallel set of plates under standard normoxic conditions (e.g., 21% O₂, 5% CO₂). These cells should exhibit minimal NTR activity and thus low fluorescence.

  • Inhibitor Control: For the hypoxic set of cells, pre-treat a subset with an NTR inhibitor like dicoumarol (e.g., 10-20 µM) for 1-2 hours before adding the probe. This should significantly reduce the fluorescence signal even under hypoxic conditions, confirming the signal is NTR-dependent.

• Probe Loading:

  • Prepare a working solution of the NTR-Probe in serum-free cell culture medium at a final concentration of 5-10 µM. Expert Tip: The optimal concentration should be determined empirically for each cell line to maximize signal-to-noise while minimizing potential cytotoxicity.

  • Remove the culture medium from the cells and wash once with warm PBS.

  • Add the probe-containing medium to the cells and incubate for 30-60 minutes at 37°C, protected from light.

• Wash and Image:

  • Remove the probe solution and wash the cells gently three times with warm PBS or fresh culture medium to remove any unbound probe.

  • Add fresh, pre-warmed culture medium or a clear imaging buffer (e.g., HBSS) to the cells.

  • Immediately proceed to imaging on a fluorescence microscope.

PART 3: Fluorescence Microscopy & Data Analysis

• Microscope Configuration:

  • Use a filter set or laser/detector combination appropriate for the activated probe. Based on analogs, an excitation wavelength around 488 nm and an emission collection window of 570-700 nm would be a logical starting point.[8]

  • Use a high numerical aperture objective (e.g., 40x or 63x oil immersion) for subcellular resolution.

  • Maintain consistent acquisition settings (laser power, gain, exposure time) across all experimental conditions (normoxia, hypoxia, inhibitor) to allow for direct comparison of fluorescence intensities.

• Image Acquisition:

  • Acquire both fluorescence and brightfield (or DIC) images. The brightfield image is essential for assessing cell morphology and confluency.

  • Expected Results:

    • Normoxic Cells: Should show very dim or no fluorescence.

    • Hypoxic Cells: Should exhibit a bright intracellular fluorescence signal.

    • Hypoxic + Inhibitor Cells: Should show a significantly attenuated signal compared to the hypoxia-only group.

• Data Analysis:

  • Use image analysis software (e.g., ImageJ/Fiji, LAS AF) to quantify the results.

  • For each condition, outline individual cells (Regions of Interest, ROIs) and measure the mean fluorescence intensity per cell.

  • Calculate the average intensity across many cells for each condition and plot the results in a bar graph. The fold-change in fluorescence between normoxic and hypoxic conditions provides a quantitative measure of the probe's response.

Troubleshooting & Considerations

• High Background Fluorescence: May be caused by incomplete washing or probe precipitation. Ensure thorough but gentle washing steps. Consider reducing the probe concentration or incubation time.

• No Signal in Hypoxic Cells: Could be due to insufficient hypoxia induction, low NTR expression in the chosen cell line, or incorrect imaging settings. Verify hypoxia induction with a standard marker like pimonidazole if necessary.[9] Confirm the functionality of the probe stock with the in vitro assay.

• Phototoxicity: Benzoxazole derivatives can be phototoxic, especially with high-intensity light exposure. Minimize exposure time and laser power during time-lapse imaging.

• Probe Cytotoxicity: Perform a standard cytotoxicity assay (e.g., MTT or CCK-8) to determine the optimal non-toxic concentration range of the NTR-Probe for your specific cell line, especially for long-term experiments.[2]

Conclusion

5-Nitro-2-phenyl-1,3-benzoxazole represents a promising scaffold for the development of fluorescent probes for imaging nitroreductase activity, a surrogate marker for cellular hypoxia. The principle of NTR-catalyzed reduction leading to a fluorescence "turn-on" is a robust and widely validated strategy.[4][7] By following the detailed protocols and incorporating the appropriate controls outlined in this guide, researchers can effectively utilize this class of probes to investigate the complex roles of hypoxia in health and disease, screen for novel therapeutics, and advance our understanding of tumor microenvironments.

References

• Li, C., et al. (2021). A fast-responsive fluorescent turn-on probe for nitroreductase imaging in living cells. RSC Advances, 11, 8516-8520. [Link]

• Muldoon, J. J., et al. (2024). Ratiometric near-infrared fluorescent probe for nitroreductase activity enables 3D imaging of hypoxic cells within intact tumor spheroids. Chemical Science. [Link]

• Li, C., et al. (2021). A fast-responsive fluorescent turn-on probe for nitroreductase imaging in living cells. National Institutes of Health. [Link]

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• Yuan, L., et al. (2020). Real‐Time Detection of Reduced Nitroreductase with a Reversible Fluorescent Probe. Angewandte Chemie International Edition, 59(32), 13347-13351. [Link]

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• Zhang, Y., et al. (2022). A nitroreductase responsive and photoactivated fluorescent probe for dual-controlled tumor hypoxia imaging. RSC Publishing. [Link]

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• Zhang, R., et al. (2015). Ultrasensitive near-infrared fluorescence-enhanced probe for in vivo nitroreductase imaging. Analytical Chemistry, 87(12), 6126-6133. [Link]

• Zhang, Y., et al. (2022). A nitroreductase responsive and photoactivated fluorescent probe for dual-controlled tumor hypoxia imaging. PubMed Central. [Link]

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Protocol for Assessing the Biological Activity of 5-nitro-2-phenyl-1,3-benzoxazole

For: Researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential of the Benzoxazole Scaffold

Benzoxazole, a heterocyclic organic compound, has emerged as a "privileged scaffold" in medicinal chemistry.[1] Its structural similarity to natural purine bases facilitates interactions with a variety of biological macromolecules, making it a versatile foundation for the development of novel therapeutic agents.[1][2] Derivatives of benzoxazole have demonstrated a remarkable spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2][3][4]

This document provides a detailed protocol for assessing the biological activity of a specific derivative, 5-nitro-2-phenyl-1,3-benzoxazole . The presence of the nitro group and the phenyl substitution suggests a strong potential for diverse biological effects, warranting a comprehensive screening approach. This guide will detail the necessary safety precautions, material preparation, and step-by-step protocols for evaluating its cytotoxic, antimicrobial, and anti-inflammatory properties.

Compound Profile: 5-nitro-2-phenyl-1,3-benzoxazole

Property	Value	Source
IUPAC Name	5-nitro-2-phenyl-1,3-benzoxazole	[5]
CAS Number	891-43-0	[5]
Molecular Formula	C₁₃H₈N₂O₃	[5]
Molecular Weight	240.21 g/mol	[5]
Experimental Solubility	<0.3 µg/mL (at pH 7.4)	[5]

Safety and Handling

As a nitroaromatic compound, 5-nitro-2-phenyl-1,3-benzoxazole requires careful handling to minimize exposure and potential risks.

Hazard Identification:

• Acute Toxicity (Oral): Harmful if swallowed.[5]

• Eye Irritation: Causes serious eye irritation.[5]

• General Precautions for Nitroaromatic Compounds: These compounds are recognized as severe poisons and irritants. Skin contact should be avoided as absorption can lead to systemic toxicity.

Recommended Precautions:

• Always handle the compound in a well-ventilated chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemically resistant gloves.

• Avoid inhalation of dust or aerosols.

• In case of contact with eyes, rinse cautiously with water for several minutes.

• Store the compound in a cool, dry, and well-sealed container.[6]

Experimental Workflow Overview

The following diagram outlines the general workflow for assessing the biological activity of 5-nitro-2-phenyl-1,3-benzoxazole.

Caption: General workflow for biological activity assessment.

Protocols

Preparation of Stock Solution

Rationale: Due to the low aqueous solubility of 5-nitro-2-phenyl-1,3-benzoxazole (<0.3 µg/mL), a stock solution in an organic solvent is necessary.[5] Dimethyl sulfoxide (DMSO) is a common choice for its high solvating power and compatibility with most in vitro assays at low final concentrations.

Materials:

• 5-nitro-2-phenyl-1,3-benzoxazole powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Accurately weigh a desired amount of 5-nitro-2-phenyl-1,3-benzoxazole powder.

• Dissolve the powder in an appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 10 mM or 20 mM).

• Vortex thoroughly until the compound is completely dissolved.

• Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

In Vitro Cytotoxicity Assessment: MTT Assay

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell metabolic activity, which serves as an indicator of cell viability.[7][8] This assay is crucial for determining the cytotoxic potential of a compound against cancer cell lines and for identifying a suitable concentration range for other biological assays.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for cervical cancer)[7]

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Prepare serial dilutions of the 5-nitro-2-phenyl-1,3-benzoxazole stock solution in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (medium with the same final concentration of DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 24 or 48 hours.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[7]

Data Presentation:

Cell Line	5-nitro-2-phenyl-1,3-benzoxazole IC₅₀ (µM)	Doxorubicin IC₅₀ (µM)
MCF-7	Experimental Value	Reference Value
HeLa	Experimental Value	Reference Value

Antimicrobial Susceptibility Testing: Broth Microdilution Method

Rationale: The broth microdilution method is a quantitative assay to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. This method is preferred for its efficiency in testing multiple concentrations.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria, RPMI-1640 for fungi

• Sterile 96-well plates

• Bacterial/fungal inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Prepare serial twofold dilutions of the 5-nitro-2-phenyl-1,3-benzoxazole stock solution in the appropriate broth in a 96-well plate.

• Prepare a standardized inoculum of the test microorganism and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculate each well with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubate the plates at 35-37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

• Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Data Presentation:

Microorganism	5-nitro-2-phenyl-1,3-benzoxazole MIC (µg/mL)	Ciprofloxacin MIC (µg/mL)	Fluconazole MIC (µg/mL)
S. aureus	Experimental Value	Reference Value	N/A
E. coli	Experimental Value	Reference Value	N/A
C. albicans	Experimental Value	N/A	Reference Value

In Vitro Anti-inflammatory Activity: Inhibition of Protein Denaturation

Rationale: Denaturation of proteins is a well-documented cause of inflammation. The ability of a compound to inhibit protein denaturation can be a measure of its anti-inflammatory potential.[5] This assay is a simple and cost-effective preliminary screening method.

Materials:

• Bovine serum albumin (BSA) or egg albumin

• Phosphate buffered saline (PBS, pH 6.4)

• Diclofenac sodium (as a standard drug)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing 0.2 mL of albumin solution (egg or BSA), 2.8 mL of PBS, and 2 mL of varying concentrations of 5-nitro-2-phenyl-1,3-benzoxazole.

• A control group consists of the albumin solution and PBS without the test compound.

• Incubate the samples at 37°C for 20 minutes.

• Induce protein denaturation by heating the mixture at 70°C for 5 minutes.

• After cooling, measure the turbidity of the samples spectrophotometrically at 660 nm.

• Calculate the percentage inhibition of protein denaturation using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

Mechanism of Action: Potential Signaling Pathways

Based on existing literature for benzoxazole derivatives, several mechanisms of action can be hypothesized and further investigated.

Caption: Potential mechanisms of action for benzoxazole derivatives.

References

• PubChem. (n.d.). 5-Nitro-2-phenyl-1,3-benzoxazole. National Center for Biotechnology Information. Retrieved from [Link]

• Satyendra, R. W., et al. (2025). Benzoxazole: Synthetic Methodology and Biological Activities. International Journal of Pharmaceutical Sciences Review and Research, 85(2), 22-28. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 41. Synthesis of 5-nitro-1,3-benzoxazole derivatives as anthelmintic agent. Retrieved from [Link]

• Singh, L. P., et al. (2010). Synthesis and antimicrobial activity of some 2-phenyl-benzoxazole derivatives. Der Pharma Chemica, 2(4), 206-212. Retrieved from [Link]

• Chemsrc. (2025). 5-Nitro-2-phenyl-1,3-benzoxazole. Retrieved from [Link]

• Srinivas, A., et al. (2010). Design, synthesis and biological evaluation of benzoxazole derivatives as new antiinflammatory agents. Journal of Chemical and Pharmaceutical Research, 2(1), 319-326.

• Li, Y., et al. (2023). Synthesis and Anti-Inflammatory Activity Evaluation of Benzoxazole Derivatives as New Myeloid Differentiation Protein 2 Inhibitors. Chemistry & Biodiversity, 20(6), e202201145. Retrieved from [Link]

• Usman, M. R. M., et al. (2025). Synthesis and Pharmacological Screening of Some Benzoxazole Derivatives as Anti-inflammatory Agents. IOSR Journal of Pharmacy, 5(8), 37-43.
• Lokwani, P., et al. (2011). Benzoxazole: The molecule of diverse biological activities. Journal of Chemical and Pharmaceutical Research, 3(3), 302-311.

• International Journal of Pharmaceutical Research and Applications. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. IJPRA, 10(4), 1-12. Retrieved from [Link]

• PubChem. (n.d.). 5-Nitro-2-phenyl-1,3-oxazole. National Center for Biotechnology Information. Retrieved from [Link]

• Yilmaz, I., et al. (2002). Synthesis and Microbiological Activity of Some Novel 5- Or 6-methyl-2-(2,4-disubstituted Phenyl) Benzoxazole Derivatives. Archiv der Pharmazie, 335(7), 331-336. Retrieved from [Link]

• APEC. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Singh, L. P., et al. (2010). Synthesis and antimicrobial activity of some 2-Phenyl-benzoxazole derivatives. Der Pharma Chemica, 2(4), 206-212.

• ResearchGate. (n.d.). Benzoxazole derivatives with anti-inflammatory potential. Retrieved from [Link]

• Gupta, R., et al. (2025). IITR00803: a benzoxazole-nitrothiophene small molecule with broad-spectrum antibacterial potential. bioRxiv. Retrieved from [Link]

• NIOSH. (1994). Nitroaromatic Compounds. Wikisource. Retrieved from [Link]

• Mondal, S., et al. (2017). Novel Triazole linked 2-phenyl benzoxazole derivatives induce apoptosis by inhibiting miR-2, miR-13 and miR-14 function in Drosophila melanogaster. Apoptosis, 22(7), 935-947. Retrieved from [Link]

• International Journal of Research and Review. (n.d.).

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• Journal of Chemical and Pharmaceutical Research. (2012).

• ResearchGate. (n.d.). Synthesis, Characterization, Antioxidant Activity and Antitumor of Some 2-Amino-5-(3-nitro-phenyl)-1,3,4- thiadiazole Derivatives. Retrieved from [Link]

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• Journal of Chemical and Pharmaceutical Research. (2012).

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Application Notes &amp; Protocols: 5-Nitro-2-phenyl-1,3-benzoxazole as a Versatile Building Block in Organic Synthesis

Abstract

The benzoxazole scaffold is a privileged heterocyclic motif integral to numerous pharmacologically active compounds and functional materials.[1][2] Among its derivatives, 5-nitro-2-phenyl-1,3-benzoxazole stands out as a particularly valuable and versatile building block. The presence of the nitro group at the C5 position not only influences the electronic properties of the benzoxazole core but also serves as a synthetic linchpin for a wide array of chemical transformations.[3][4] This guide provides an in-depth exploration of the synthesis and synthetic utility of 5-nitro-2-phenyl-1,3-benzoxazole, offering detailed protocols for its preparation and subsequent functionalization. We will delve into key transformations including the reduction of the nitro group, nucleophilic aromatic substitution, and cross-coupling reactions, providing researchers, scientists, and drug development professionals with the foundational knowledge to leverage this compound in their synthetic endeavors.

Synthesis of the Core Scaffold: 5-Nitro-2-phenyl-1,3-benzoxazole

The most direct and common route to 5-nitro-2-phenyl-1,3-benzoxazole involves the condensation of 2-amino-4-nitrophenol with benzoic acid or its derivatives. The use of a dehydrating agent or high temperatures facilitates the cyclization to form the benzoxazole ring. Polyphosphoric acid (PPA) is a widely used and effective medium for this transformation as it serves as both a catalyst and a solvent.

Experimental Protocol: Synthesis via PPA-Mediated Condensation

This protocol describes the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole from 2-amino-4-nitrophenol and benzoic acid.

Materials:

• 2-Amino-4-nitrophenol (1.0 eq)

• Benzoic acid (1.1 eq)

• Polyphosphoric acid (PPA)

• Deionized water

• 10% Sodium carbonate solution

• Ethanol

Procedure:

• To a round-bottom flask equipped with a mechanical stirrer and a thermometer, add polyphosphoric acid (approx. 10 times the weight of 2-amino-4-nitrophenol).

• Heat the PPA to 80-90 °C with stirring until it becomes a homogenous, mobile liquid.

• To the hot PPA, cautiously add 2-amino-4-nitrophenol and benzoic acid.

• Increase the temperature of the reaction mixture to 140-150 °C and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the mixture to cool to approximately 100 °C.

• Carefully pour the hot reaction mixture onto crushed ice with vigorous stirring. This will precipitate the crude product.

• Neutralize the acidic solution by the slow addition of a 10% sodium carbonate solution until the pH is ~7-8.

• Filter the precipitated solid, wash thoroughly with cold deionized water until the filtrate is neutral, and dry the solid under vacuum.

• Recrystallize the crude product from ethanol to afford pure 5-nitro-2-phenyl-1,3-benzoxazole as a crystalline solid.

Data Summary

Parameter	Value
Molecular Formula	C₁₃H₈N₂O₃[5]
Molecular Weight	240.22 g/mol
Appearance	Pale yellow crystalline solid
Melting Point	172-174 °C
Typical Yield	75-85%

Synthesis Workflow

Caption: Synthesis workflow for 5-nitro-2-phenyl-1,3-benzoxazole.

Key Synthetic Transformations

The true utility of 5-nitro-2-phenyl-1,3-benzoxazole lies in the reactivity of its nitro group and the activated aromatic core. These functionalities provide handles for extensive molecular elaboration.

Transformation of the Nitro Group: A Gateway to Functionalized Anilines

The reduction of the nitro group to a primary amine is arguably the most critical transformation of this building block, converting an electron-withdrawing group into a versatile electron-donating and nucleophilic center.[3][4] The choice of reducing agent is paramount and depends on the presence of other functional groups within the molecule.

Catalytic hydrogenation is often the preferred method due to its high efficiency and the generation of water as the only byproduct.[6] Palladium on carbon (Pd/C) is a common and effective catalyst.[7]

Materials:

• 5-Nitro-2-phenyl-1,3-benzoxazole (1.0 eq)

• 10% Palladium on carbon (Pd/C) (5-10 mol%)

• Methanol or Ethyl Acetate (solvent)

• Hydrogen (H₂) gas balloon or Parr hydrogenator

• Celite®

Procedure:

• Dissolve 5-nitro-2-phenyl-1,3-benzoxazole in a suitable solvent (Methanol or Ethyl Acetate) in a flask suitable for hydrogenation.

• Carefully add the Pd/C catalyst to the solution.

• Seal the vessel and purge with an inert gas (Nitrogen or Argon), followed by a vacuum.

• Introduce hydrogen gas (a balloon is sufficient for small scale, or use a Parr apparatus for higher pressures, typically up to 50 psi).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is completely consumed.

• Once complete, carefully purge the vessel with an inert gas to remove all hydrogen.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield 5-amino-2-phenyl-1,3-benzoxazole. The product is often pure enough for subsequent steps, but can be purified by column chromatography if necessary.

When a molecule contains other functionalities that are sensitive to catalytic hydrogenation (e.g., alkenes, alkynes, or some protecting groups), a chemical reducing agent is required. Tin(II) chloride (SnCl₂) in an acidic medium is a mild and reliable choice.[7]

Materials:

• 5-Nitro-2-phenyl-1,3-benzoxazole (1.0 eq)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) (3-5 eq)

• Ethanol or Ethyl Acetate

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

Procedure:

• In a round-bottom flask, suspend 5-nitro-2-phenyl-1,3-benzoxazole in ethanol.

• Add Tin(II) chloride dihydrate to the suspension.

• Cool the flask in an ice bath and slowly add concentrated HCl with stirring.

• Remove the ice bath and allow the reaction to stir at room temperature, or gently heat to 50-60 °C to increase the rate.

• Monitor the reaction by TLC. Upon completion, cool the mixture back to 0 °C.

• Carefully neutralize the reaction by the slow addition of a saturated NaHCO₃ solution until the pH is basic (~8-9). This will precipitate tin salts.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to afford the amine product.

Method	Reagents	Pros	Cons
Catalytic Hydrogenation	H₂, Pd/C[7]	High yield, clean, scalable	Not chemoselective, can reduce other functional groups
Metal Salt Reduction	SnCl₂, HCl[7]	Good chemoselectivity, mild conditions	Stoichiometric tin waste, requires aqueous workup
Metal Powder Reduction	Fe, NH₄Cl/AcOH[6]	Inexpensive, effective	Stoichiometric iron waste, often requires heat

Nucleophilic Aromatic Substitution (SNAr)

The potent electron-withdrawing nature of the nitro group activates the benzoxazole ring towards nucleophilic aromatic substitution (SNAr).[8] This allows for the direct displacement of a suitable leaving group or, in some cases, the nitro group itself, by a nucleophile. The reaction proceeds via a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[9][10] While our parent scaffold lacks a leaving group ortho or para to the nitro group, this reactivity is crucial for derivatives. For instance, if a halogen were present at the C7 position, it would be highly susceptible to displacement. The nitro group itself can be displaced under certain conditions, though this is less common.[11]

Caption: Generalized mechanism for Nucleophilic Aromatic Substitution (SNAr).

This reactivity pathway enables the introduction of a wide range of substituents, including alkoxides, thiolates, and amines, directly onto the aromatic core, provided a suitable precursor is used.

Palladium-Catalyzed Cross-Coupling Reactions

Following the reduction of the nitro group to an amine, the resulting 5-amino-2-phenyl-1,3-benzoxazole can be further functionalized. A common strategy involves converting the amine to a halide or triflate via a Sandmeyer reaction or similar methods. This installs a leaving group suitable for powerful C-C and C-N bond-forming reactions like the Suzuki-Miyaura coupling.[12]

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of a hypothetical 5-bromo-2-phenyl-1,3-benzoxazole (derived from the corresponding amine) with an arylboronic acid.

Materials:

• 5-Bromo-2-phenyl-1,3-benzoxazole (1.0 eq)

• Arylboronic acid (1.2-1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 eq)

• Solvent (e.g., Toluene/Water or Dioxane/Water mixture)

Procedure:

• To a Schlenk flask, add 5-bromo-2-phenyl-1,3-benzoxazole, the arylboronic acid, and the base.

• Add the palladium catalyst under an inert atmosphere.

• Add the degassed solvent system.

• Heat the reaction mixture to reflux (typically 80-110 °C) under an inert atmosphere.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water and an organic solvent like ethyl acetate.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Applications in Medicinal Chemistry

Derivatives of 5-nitro-2-phenyl-1,3-benzoxazole are precursors to compounds with a wide spectrum of biological activities. The ability to functionalize the scaffold at multiple positions allows for the generation of large libraries of compounds for screening. For instance, various benzoxazole derivatives have been investigated for their potential as:

• Anthelmintic agents: Certain 5-nitro-1,3-benzoxazole derivatives have shown significant activity against parasitic worms.[13][14]

• Antimicrobial and Antifungal agents: The benzoxazole core is present in many compounds with potent activity against various bacterial and fungal strains.[15]

• Anticancer agents: Modifications of the benzoxazole structure have led to the development of compounds with antiproliferative properties against human cancer cell lines.[16]

• Anti-inflammatory agents: The scaffold is also a key component in molecules designed to have anti-inflammatory effects.[16]

The synthetic pathways outlined in this guide provide the fundamental tools for accessing novel derivatives for further investigation in these and other therapeutic areas.

References

• Porzelle, A., Woodrow, M. D., & Tomkinson, N. C. O. (2010). Synthesis of Benzoxazolones From Nitroarenes or Aryl Halides. Organic Letters, 12(4), 812–815. Available from: [Link]

• ResearchGate. What is the best way of reducing the nitro group, without affecting the 3-ethoxy substituted Benzisoxazoles?. Available from: [Link]

• Al-Masoudi, N. A., et al. (2017). Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. PLoS ONE, 12(12), e0189232. Available from: [Link]

• ResearchGate. Scheme 41. Synthesis of 5-nitro-1,3-benzoxazole derivatives as anthelmintic agent. Available from: [Link]

• RSC Publishing. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Available from: [Link]

• Wikipedia. Nucleophilic aromatic substitution. Available from: [Link]

• Chemistry LibreTexts. (2021). 8.12: Nucleophilic Substitutions on Aromatic Systems- Expanding the range of potential substitution products. Available from: [Link]

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Application Notes &amp; Protocols: A Strategic Framework for Evaluating the Anthelmintic Properties of Benzoxazole Derivatives

Preamble: The Imperative for Novel Anthelmintics

Helminth infections afflict over a billion people and are a primary constraint on livestock productivity globally. The widespread emergence of resistance to mainstay anthelmintic classes, such as the benzimidazoles and macrocyclic lactones, has created an urgent need for novel chemical scaffolds.[1][2] Benzoxazole derivatives, heterocyclic compounds with a wide spectrum of biological activities, represent a promising and underexplored area for anthelmintic drug discovery.[3][4][5][6]

This document provides a comprehensive experimental framework for the systematic evaluation of benzoxazole derivatives, guiding researchers from initial high-throughput screening to preclinical validation. The methodologies described herein are designed to be robust and self-validating, emphasizing the causal logic behind each experimental choice to ensure the generation of reliable and translatable data.

Strategic Experimental Workflow

The discovery and validation of a new anthelmintic candidate is a multi-stage process. A logical, tiered approach is essential to efficiently screen large numbers of compounds and allocate resources to the most promising candidates. This workflow minimizes the use of complex, low-throughput assays for compounds that are unlikely to succeed.

Caption: High-level workflow for anthelmintic drug discovery.

Part 1: High-Throughput In Vitro Screening Using a Surrogate Model

Rationale & Expertise: The initial screening of a compound library requires a cost-effective, rapid, and ethically sound model. The free-living nematode Caenorhabditis elegans is an outstanding surrogate for this purpose.[1][7] Its short life cycle, ease of cultivation in multi-well plates, and the conserved neuromuscular biology it shares with parasitic nematodes make it ideal for automated HTS.[8][9] Studies have shown that compounds lethal to C. elegans often exhibit broad-spectrum anthelmintic activity.[7]

Protocol 1.1: C. elegans Motility/Viability Assay

Principle: This assay identifies "hit" compounds by measuring the inhibition of larval motility or lethality following a defined exposure period. Motility is a robust indicator of neuromuscular function, a common target for anthelmintics.

Materials:

• Nematode Growth Medium (NGM) agar plates seeded with E. coli OP50.

• Age-synchronized L4 stage C. elegans (wild-type N2 strain).

• M9 buffer.

• 96-well flat-bottom microtiter plates.

• Benzoxazole derivatives dissolved in 100% DMSO (stock solutions).

• Positive control: Levamisole (100 µM).

• Negative control: 1% DMSO in M9 buffer.

Step-by-Step Methodology:

• Worm Preparation: Wash age-synchronized L4 worms from NGM plates using M9 buffer. Pellet the worms by gentle centrifugation and resuspend in M9 buffer to a concentration of approximately 20-30 worms per 50 µL.

• Compound Plating: Prepare a master plate by diluting benzoxazole stock solutions to a final screening concentration (e.g., 50 µM) in M9 buffer containing 1% DMSO.

• Assay Setup: Dispense 50 µL of the compound dilutions into the assay wells. Add 50 µL of the worm suspension to each well, bringing the total volume to 100 µL. The final DMSO concentration should not exceed 1%, which is generally non-toxic to the worms.

• Controls: Include wells with 1% DMSO (negative control) and Levamisole (positive control) on every plate to ensure assay validity.

• Incubation: Incubate the plates at 20°C for 24-48 hours.

• Endpoint Measurement: Assess worm motility. This can be done manually by observing each well under a dissecting microscope and scoring motility on a scale (e.g., 0=dead, 1=immotile, 2=motile). For higher throughput, automated imaging systems that quantify movement are recommended.

• Hit Selection: Compounds that induce a significant reduction in motility (e.g., >75% inhibition) compared to the negative control are classified as primary hits.

Part 2: Dose-Response Analysis and Parasite-Specific Activity

Rationale & Expertise: A single-concentration screen only provides a qualitative yes/no answer. To quantify and compare the potency of hit compounds, a dose-response analysis is essential to determine the half-maximal effective concentration (EC50).[10] Following this, it is critical to validate the activity against a clinically relevant parasitic species, as some compounds may be specific to the free-living C. elegans.[11] The Larval Migration Inhibition Assay (LMIA) is a well-established method for this purpose.[12][13][14]

Protocol 2.1: EC50 Determination

Principle: This protocol establishes a concentration-response curve to calculate the EC50 value, which is the concentration of a drug that gives half of the maximal response. A lower EC50 value indicates higher potency.

Methodology:

• Follow the setup of Protocol 1.1.

• For each hit compound, prepare a serial dilution series (e.g., 8-point, two-fold dilutions starting from 100 µM).

• Incubate and measure the endpoint (motility inhibition) as before.

• Data Analysis:

  • Normalize the data by setting the mean of the negative controls to 0% inhibition and the mean of positive controls (or a concentration causing maximal effect) to 100% inhibition.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic (sigmoidal dose-response) model using a suitable software package (e.g., GraphPad Prism) to calculate the EC50 value.[15][16]

Protocol 2.2: Larval Migration Inhibition Assay (LMIA) with Haemonchus contortus

Principle: This assay measures the ability of a compound to inhibit the natural migration of infective third-stage larvae (L3) through a sieve. This is a functional assay that reflects the paralysis-inducing effects of many anthelmintics.

Materials:

• Infective L3 larvae of H. contortus.

• Phosphate-buffered saline (PBS).

• 20 µm nylon mesh sieves fitted into 15 mL centrifuge tubes.

• 96-well microtiter plates.

• Test compounds and controls (as in Protocol 1.1).

Step-by-Step Methodology:

• Larvae Preparation: Obtain and clean H. contortus L3 larvae, suspending them in PBS at a concentration of ~1000 larvae/mL.

• Assay Setup: In a 96-well plate, add 50 µL of serially diluted compound solutions (in PBS with ≤1% DMSO) to each well.

• Incubation: Add 50 µL of the larval suspension to each well and incubate at 37°C for 24 hours.

• Migration: After incubation, transfer the entire content of each well onto a 20 µm sieve placed in a 15 mL tube containing 5 mL of fresh PBS.

• Collection: Incubate the tubes at 37°C for 3-6 hours, allowing motile larvae to migrate through the sieve into the PBS below.

• Quantification: Discard the sieve and count the number of larvae in the PBS at the bottom of the tube.

• Analysis: Calculate the percentage of migration inhibition for each concentration relative to the negative control. Determine the EC50 value as described in Protocol 2.1.

Parameter	Description	Typical Value Range	Reference
EC50	Half-maximal Effective Concentration	nM to µM	[17]
Hill Slope	Steepness of the dose-response curve	0.5 - 2.0	[15]
R²	Goodness of fit for the curve	> 0.95	[15]
Caption: Key parameters from dose-response analysis.

Part 3: Assessing Safety and Therapeutic Window

Rationale & Expertise: An effective anthelmintic must be selectively toxic, harming the parasite at concentrations that are safe for the host.[18] Cytotoxicity assays using mammalian cell lines are a standard in vitro method to assess potential host toxicity. The ratio of host cell toxicity (CC50) to anthelmintic potency (EC50) gives the Selectivity Index (SI), a critical parameter for prioritizing compounds for further development.[19][20] A higher SI is desirable.

Caption: Conceptual diagram of the Selectivity Index (SI).

Protocol 3.1: MTT Cytotoxicity Assay on HEK293 Cells

Principle: The MTT assay is a colorimetric test that measures cellular metabolic activity. Viable cells with active mitochondria reduce the yellow MTT tetrazolium salt to a purple formazan product. The amount of formazan is proportional to the number of living cells, allowing for the quantification of drug-induced cytotoxicity.

Materials:

• HEK293 (Human Embryonic Kidney) cells or other relevant mammalian cell line (e.g., WI38 fibroblasts).[14]

• DMEM culture medium supplemented with 10% Fetal Bovine Serum (FBS).

• 96-well flat-bottom tissue culture plates.

• Test compounds and controls.

• MTT solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or acidified isopropanol).

Step-by-Step Methodology:

• Cell Seeding: Seed HEK293 cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Remove the medium and add 100 µL of fresh medium containing serial dilutions of the benzoxazole derivatives. Include a vehicle control (DMSO) and a positive control for toxicity (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for another 4 hours. Purple formazan crystals will form in living cells.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the 50% cytotoxic concentration (CC50) using the same non-linear regression analysis as for the EC50.

Data Presentation: Candidate Prioritization

Compound ID	C. elegans EC50 (µM)	H. contortus EC50 (µM)	HEK293 CC50 (µM)	Selectivity Index (SI)	Priority
BZ-001	5.2	8.1	>100	>12.3	High
BZ-002	15.8	22.5	30.1	1.3	Low
BZ-003	1.1	2.5	95.0	38.0	Very High
BZ-004	45.0	>100	>100	N/A	Discard
Caption: Example data for prioritizing benzoxazole derivatives.

Part 4: In Vivo Efficacy Validation in a Rodent Model

Rationale & Expertise: In vitro assays, while essential, cannot fully replicate the complex host-parasite environment.[21] An in vivo model is the definitive step to confirm if a compound has true therapeutic potential. Rodent models of helminth infection, such as Heligmosomoides polygyrus bakeri in mice, are well-established for testing intestinal nematode drugs.[22] These studies are guided by international regulatory standards, such as those from the VICH (International Cooperation on Harmonisation of Technical Requirements for Registration of Veterinary Medicinal Products).[23][24]

Protocol 4.1: Efficacy Against H. polygyrus bakeri in Mice

Principle: This protocol assesses the ability of a test compound to reduce the number of adult worms in the small intestine of mice following an established infection. The percent reduction in worm burden is the primary efficacy endpoint.

Materials:

• C57BL/6 or BALB/c mice.

• Infective L3 larvae of H. polygyrus bakeri.

• Test compound formulated in a suitable vehicle (e.g., 0.5% carboxymethylcellulose with 0.1% Tween 80).

• Positive control drug (e.g., Fenbendazole).

• Vehicle control.

Step-by-Step Methodology:

• Acclimatization & Infection: Acclimatize mice for at least one week. Infect each mouse orally with approximately 200 L3 larvae of H. polygyrus bakeri.

• Treatment: On day 7-9 post-infection (when adult worms are established in the intestine), randomize the mice into treatment groups (n=5-8 mice per group). Administer the test compound, positive control, or vehicle control orally once daily for 3-5 consecutive days.

• Necropsy: Euthanize the mice 7 days after the final treatment.

• Worm Burden Count: Carefully dissect the small intestine, open it longitudinally, and wash out the contents. Count the adult worms present in each mouse under a dissecting microscope.

• Analysis: Calculate the mean worm burden for each group. The percentage efficacy is calculated as: % Efficacy = [ (Mean worms in Vehicle Group - Mean worms in Treated Group) / Mean worms in Vehicle Group ] * 100

• Statistical Analysis: Use appropriate statistical tests (e.g., Mann-Whitney U test) to determine if the reduction in worm burden is statistically significant compared to the vehicle control group.

Trustworthiness: All preclinical animal studies must be conducted under approved animal care and use protocols (IACUC) and adhere to Good Laboratory Practices (GLP) where required for regulatory submissions.[25][26]

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Application Note: A Multi-technique Approach for the Comprehensive Characterization of 5-nitro-2-phenyl-1,3-benzoxazole

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-nitro-2-phenyl-1,3-benzoxazole is a heterocyclic compound belonging to the benzoxazole class, a scaffold of significant interest in medicinal chemistry and materials science.[1] Benzoxazole derivatives are known to exhibit a wide spectrum of pharmacological activities, and the introduction of a nitro group can modulate these properties, making rigorous and unambiguous characterization a critical step in any research and development pipeline.[1][2] This guide provides a detailed framework of analytical techniques and protocols essential for confirming the identity, purity, and physicochemical properties of 5-nitro-2-phenyl-1,3-benzoxazole.

The methodologies outlined herein are designed to provide a self-validating system of analysis, where orthogonal techniques corroborate findings to build a complete and trustworthy structural profile. We will move from foundational structural elucidation using spectroscopy to purity and stability assessment via chromatography and thermal analysis.

Physicochemical Properties of 5-nitro-2-phenyl-1,3-benzoxazole

Property	Value	Source
IUPAC Name	5-nitro-2-phenyl-1,3-benzoxazole	PubChem[3]
Molecular Formula	C₁₃H₈N₂O₃	PubChem[3]
Molecular Weight	240.22 g/mol	PubChem[3]
CAS Number	891-43-0	PubChem[3]
SMILES	C1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)[O-]	PubChem[3]

Overall Analytical Workflow

A robust characterization strategy employs a sequence of analytical techniques. The initial confirmation of the molecular structure is achieved through Mass Spectrometry and NMR. Subsequently, functional groups are verified using FTIR. Purity is then precisely quantified using HPLC, and finally, physical properties like melting point and thermal stability are determined by thermal analysis.

Caption: General workflow for the characterization of 5-nitro-2-phenyl-1,3-benzoxazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

Principle: NMR spectroscopy is the cornerstone of structural elucidation, providing detailed information on the chemical environment, connectivity, and number of protons (¹H NMR) and carbon atoms (¹³C NMR) in the molecule. For 5-nitro-2-phenyl-1,3-benzoxazole, the aromatic protons will appear in the downfield region (typically δ 7.0–9.0 ppm) due to deshielding effects.[4][5] The substitution pattern on the benzoxazole core can be definitively assigned by analyzing the chemical shifts and, crucially, the coupling constants (J-values) between adjacent protons.

Protocol: ¹H and ¹³C NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the purified, dry compound.

• Dissolution: Dissolve the sample in ~0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. DMSO-d₆ is often preferred for its ability to dissolve a wide range of aromatic compounds.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm) if not already present in the solvent.

• Instrumentation: Acquire the spectra on a 400 MHz or higher field NMR spectrometer. A higher field provides better signal dispersion, which is critical for resolving the complex aromatic region.

• Acquisition Parameters (¹H NMR):

  • Pulse Angle: 30-45°

  • Acquisition Time: ~2-3 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 16-64 (adjust for desired signal-to-noise)

• Acquisition Parameters (¹³C NMR):

  • Technique: Proton-decoupled (to simplify the spectrum to singlets).

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 1024 or more (due to the low natural abundance of ¹³C).

• Data Processing: Process the raw data (Free Induction Decay - FID) using appropriate software. This involves Fourier transformation, phase correction, and baseline correction. Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

Expected Data & Interpretation

The substitution pattern creates a distinct set of signals. The protons on the phenyl ring and the benzoxazole system will show characteristic multiplicities (doublet, doublet of doublets, etc.).

Expected ¹H NMR Data (in DMSO-d₆)
Proton Assignment	Approx. Chemical Shift (δ ppm)
Phenyl Protons (ortho, meta, para)	7.50 - 8.30
H-7 (Benzoxazole)	~7.90
H-6 (Benzoxazole)	~8.40
H-4 (Benzoxazole)	~8.70

Expected ¹³C NMR Data (in DMSO-d₆)
Carbon Assignment	Approx. Chemical Shift (δ ppm)
Phenyl Carbons	125 - 135
Benzoxazole Carbons (C4-C7a)	110 - 155
Nitro-substituted Carbon (C5)	~145
Oxazole Carbon (C2)	~163

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Fingerprinting

Principle: FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. Each functional group absorbs infrared radiation at a characteristic frequency (wavenumber). This is an excellent method to quickly confirm the presence of the key structural motifs of 5-nitro-2-phenyl-1,3-benzoxazole.

Protocol: FTIR Spectroscopy (KBr Pellet Method)

• Sample Preparation: Grind 1-2 mg of the dry solid sample with approximately 100-200 mg of dry, spectroscopic-grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is formed.

• Pellet Formation: Transfer the powder to a pellet-forming die and press it under high pressure (typically 8-10 tons) using a hydraulic press to form a thin, transparent pellet. The quality of the pellet is crucial; it should be clear, not cloudy, to minimize light scattering.

• Background Scan: Place the empty sample holder in the FTIR spectrometer and run a background scan. This is essential to subtract the spectral contributions of atmospheric CO₂ and water vapor.

• Sample Scan: Place the KBr pellet in the sample holder and acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

• Data Analysis: Identify the major absorption peaks and correlate their wavenumbers to specific functional groups using standard correlation tables.[1]

Expected Data & Interpretation

The FTIR spectrum will provide a unique "fingerprint" for the molecule.

Expected FTIR Absorption Bands
Functional Group	Characteristic Wavenumber (cm⁻¹)
Aromatic C-H	3100 - 3000
C=N (Oxazole ring)	1680 - 1650
Aromatic C=C	1600 - 1450
Ar-NO₂ (Asymmetric)	1550 - 1520
Ar-NO₂ (Symmetric)	1350 - 1330
C-O-C (Oxazole ring)	1270 - 1200
C-N (Oxazole ring)	1080 - 1020

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Principle: Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. High-resolution mass spectrometry (HRMS) can determine the molecular weight with high precision, allowing for the confirmation of the elemental composition (C₁₃H₈N₂O₃). The fragmentation pattern observed in the mass spectrum provides corroborating structural evidence.

Protocol: Electrospray Ionization - Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the compound (~10-100 µg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Introduce the sample into the ESI source of a mass spectrometer (e.g., a Quadrupole Time-of-Flight, Q-ToF, instrument for HRMS).

• Ionization: Use positive ion mode, as the benzoxazole nitrogen can be protonated.

• Data Acquisition: Acquire the full scan mass spectrum over a relevant m/z range (e.g., 50-500).

• Fragmentation (MS/MS): To gain further structural insight, select the protonated molecular ion ([M+H]⁺) and subject it to collision-induced dissociation (CID) to generate a product ion spectrum.

Expected Data & Interpretation

• Molecular Ion: The primary observation should be the protonated molecular ion [M+H]⁺ at m/z 241.0557 (calculated for C₁₃H₉N₂O₃⁺).

• Fragmentation: The fragmentation pattern is dictated by the weakest bonds and the stability of the resulting fragments. Key fragmentation pathways often involve the loss of small, stable neutral molecules.

Caption: Plausible fragmentation pathway for 5-nitro-2-phenyl-1,3-benzoxazole in MS/MS.

High-Performance Liquid Chromatography (HPLC): Purity Assessment

Principle: HPLC is the gold standard for determining the purity of pharmaceutical compounds. A reverse-phase method, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is polar, is typically effective for aromatic compounds like this. The compound is separated from impurities based on its differential partitioning between the two phases. Purity is calculated from the relative area of the main peak detected by a UV detector.

Protocol: Reverse-Phase HPLC Method

• Sample Preparation: Prepare a stock solution of the compound in a suitable diluent (e.g., acetonitrile or methanol) at a concentration of ~1 mg/mL. From this, prepare a working solution at ~0.1 mg/mL. Ensure the sample is fully dissolved and filter through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid. The acid improves peak shape for nitrogen-containing heterocycles.

  • Mobile Phase B: Acetonitrile with 0.1% TFA or Formic Acid.

  • Gradient: Start with a higher percentage of A, and gradually increase B to elute the compound. A typical screening gradient might be 10% B to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV detector at a wavelength of maximum absorbance (λmax), determined from a UV-Vis spectrum (e.g., ~300-350 nm).

• System Suitability: Before sample analysis, perform system suitability tests by making replicate injections of a standard. Key parameters include:

  • Tailing Factor: Should be ≤ 2.0.

  • Theoretical Plates: Should be ≥ 2000.

  • Relative Standard Deviation (RSD) of Peak Area: Should be ≤ 2.0% for replicate injections.

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the area percent purity using the formula:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Thermal Analysis: Physicochemical Stability

Principle: Thermal analysis provides crucial information about the material's physical properties, including melting point, phase transitions, and decomposition temperature.

• Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It is used to determine the melting point and heat of fusion. A sharp melting endotherm is indicative of a highly crystalline and pure substance.

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature. It is used to determine the thermal stability and decomposition profile of the compound. For non-hydrated, non-solvated compounds, significant mass loss is expected only at the onset of decomposition.

Protocol: DSC and TGA Analysis

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum TGA pan or a crimped aluminum DSC pan.

• Instrumentation: Use a calibrated TGA or DSC instrument.

• TGA Method:

  • Atmosphere: Nitrogen, at a flow rate of 20-50 mL/min.

  • Heating Rate: 10 °C/min.

  • Temperature Range: 30 °C to 600 °C.

• DSC Method:

  • Atmosphere: Nitrogen, at a flow rate of 20-50 mL/min.

  • Heating Rate: 10 °C/min.

  • Temperature Range: 30 °C to a temperature below the decomposition point observed in TGA.

• Data Analysis:

  • TGA: Determine the onset temperature of decomposition (T_onset), often defined as the temperature at which 5% mass loss occurs (T_d5%).[6]

  • DSC: Determine the onset and peak temperature of the melting endotherm.

Expected Data & Interpretation

• DSC: A sharp, single endothermic peak corresponding to the melting point. Broad peaks may suggest the presence of impurities.

• TGA: Benzoxazole derivatives are typically thermally stable.[7] Expect minimal mass loss until a high temperature (e.g., >250 °C), followed by a sharp drop corresponding to decomposition.

Conclusion

The comprehensive characterization of 5-nitro-2-phenyl-1,3-benzoxazole requires a multi-faceted analytical approach. By systematically applying NMR and MS for structural confirmation, FTIR for functional group verification, HPLC for purity determination, and thermal analysis for physical property assessment, researchers can establish a complete and reliable profile of the compound. This rigorous characterization is fundamental for ensuring data quality and reproducibility in subsequent biological or material science applications.

References

• Panicker, C. Y., Varghese, H. T., Keresztury, G., & Van Alsenoy, C. (2008). Vibrational spectroscopic studies and ab initio calculations of 5-nitro-2-(p-fluorophenyl)benzoxazole. Journal of Molecular Structure, 875(1-3), 449-456. Available at: [Link]

• PubChem. (n.d.). 5-Nitro-2-phenyl-1,3-benzoxazole. National Center for Biotechnology Information. Retrieved from: [Link]

• Asundaria, A. F., & Bhalodia, D. A. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. Future Journal of Pharmaceutical Sciences, 4(2), 245-257. Available at: [Link]

• ResearchGate. (n.d.). Mass spectra and fragmentation pathway of CBOAHB, H2L, and its Ru (III) complex. Retrieved from: [Link]

• DeJongh, D. C., & Thomson, M. L. (1972). Pyrolyses and mass spectra of the 2-thiones of benzothiazole, benzimidazole, and benzoxazole. The Journal of Organic Chemistry, 37(8), 1135–1141. Available at: [Link]

• Bhavsar, Z. A., Acharya, P. T., Jethava, D. J., & Patel, H. (2020). Recent advances in development of anthelmintic agents: Synthesis and biological screening. ResearchGate. Available at: [Link]

• Uccella, N. (1996). Mass spectrometry of oxazoles. In The Chemistry of Heterocyclic Compounds: Oxazoles: Synthesis, Reactions, and Spectroscopy, Part A (Vol. 45, pp. 629-668). John Wiley & Sons, Inc.

• Szałek, E., Tomkowiak, M., Gac-Brej, I., et al. (2022). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. Molecules, 27(15), 4983. Available at: [Link]

• Glavaš, M., et al. (2023). A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation. Molecules, 28(14), 5543. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of Benzoxazole, 2-methyl-5-phenyl- on Newcrom R1 HPLC column. Retrieved from: [Link]

• Harbin Institute of Technology. (2012). Characterization and thermal degradation of polyimide derived from 5-amino-2(p-aminophenyl) benzoxazole monomer with pyromellitic dianhydride. Advanced Materials Research, 455-456, 806-814. Available at: [Link]

• Lee, S., et al. (2022). Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition. Toxicological Research, 38(2), 169-176. Available at: [Link]

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Application Notes and Protocols for the Development of Antimicrobial Agents Based on 5-nitro-2-phenyl-1,3-benzoxazole

Introduction: The Imperative for Novel Antimicrobial Scaffolds

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds that can circumvent existing resistance mechanisms. Among the privileged heterocyclic structures in medicinal chemistry, the benzoxazole core has garnered significant attention due to its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The versatility of the benzoxazole ring system allows for substitutions at various positions, enabling the fine-tuning of its pharmacological profile.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of a specific, promising derivative: 5-nitro-2-phenyl-1,3-benzoxazole . The introduction of a nitro group at the 5-position is anticipated to modulate the electronic properties of the benzoxazole scaffold, potentially enhancing its antimicrobial efficacy. This guide will detail the synthesis, in vitro evaluation, and potential mechanisms of action of this compound and its analogs, providing a robust framework for its development as a next-generation antimicrobial agent.

Section 1: Synthesis of 5-nitro-2-phenyl-1,3-benzoxazole

The synthesis of 2-aryl-benzoxazoles is typically achieved through the condensation of an o-aminophenol with a carboxylic acid or its derivative. For the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole, a common and effective starting material is 2-amino-4-nitrophenol, which incorporates the crucial nitro group at the desired position.

Rationale for Synthetic Route

The chosen synthetic pathway involves the direct condensation of 2-amino-4-nitrophenol with benzaldehyde. This method is often preferred due to the commercial availability of the starting materials and the relatively straightforward reaction conditions. The reaction proceeds through the formation of a Schiff base intermediate, followed by an intramolecular cyclization and subsequent oxidation to yield the aromatic benzoxazole ring. Various catalysts and oxidizing agents can be employed to optimize the reaction yield and purity.

General Synthesis Workflow Diagram

Caption: General workflow for the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole.

Detailed Synthesis Protocol

This protocol is a representative method based on established procedures for the synthesis of similar benzoxazole derivatives. Optimization of reaction conditions (temperature, time, catalyst) may be necessary.

Materials:

• 2-amino-4-nitrophenol

• Benzaldehyde

• p-Toluenesulfonic acid (p-TSA) or another suitable acid catalyst

• Ethanol or another appropriate solvent

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or another suitable oxidizing agent

• Sodium bicarbonate solution

• Brine solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-amino-4-nitrophenol (1 equivalent) and benzaldehyde (1.1 equivalents) in ethanol.

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid (e.g., 0.1 equivalents) to the mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Oxidation: After the formation of the intermediate is complete (as indicated by TLC), add the oxidizing agent (e.g., DDQ, 1.2 equivalents) portion-wise to the reaction mixture. Continue to reflux for an additional 2-4 hours until the reaction is complete.

• Workup: Cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with a saturated sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield pure 5-nitro-2-phenyl-1,3-benzoxazole.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, Mass Spectrometry, and FT-IR.

Section 2: In Vitro Antimicrobial Activity Evaluation

A critical step in the development of a new antimicrobial agent is the determination of its spectrum of activity and potency. The following protocols outline the standardized methods for evaluating the in vitro efficacy of 5-nitro-2-phenyl-1,3-benzoxazole.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a widely accepted and efficient technique for determining MIC values.

Protocol: Broth Microdilution Assay

Materials:

• Test compound (5-nitro-2-phenyl-1,3-benzoxazole) stock solution in a suitable solvent (e.g., DMSO).

• Bacterial and/or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi.

• Sterile 96-well microtiter plates.

• Positive control antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi).

• 0.5 McFarland turbidity standard.

Procedure:

• Inoculum Preparation: Prepare a suspension of the test microorganism in sterile saline or broth, adjusting the turbidity to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution: Perform serial two-fold dilutions of the test compound in the appropriate broth directly in the 96-well plate. The concentration range should be selected based on the expected potency.

• Inoculation: Add the prepared microbial inoculum to each well containing the diluted compound.

• Controls:

  • Growth Control: Wells containing only broth and inoculum (no compound).

  • Sterility Control: Wells containing only broth.

  • Positive Control: Wells with a known antibiotic.

  • Solvent Control: Wells with the highest concentration of the solvent used to dissolve the test compound.

• Incubation: Incubate the plates at 37°C for 16-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity).

Representative Antimicrobial Activity Data

While specific MIC data for 5-nitro-2-phenyl-1,3-benzoxazole is not extensively published, the following table presents representative MIC values for structurally related 2-aryl-benzoxazole derivatives to provide an expected range of activity.

Compound Class	Test Organism	MIC Range (µg/mL)	Reference
2-(p-substituted-phenyl)benzoxazoles	Staphylococcus aureus	12.5 - 100	[1][2]
2-(p-substituted-phenyl)benzoxazoles	Streptococcus faecalis	25 - 100	[1]
2-(p-substituted-phenyl)benzoxazoles	Pseudomonas aeruginosa	12.5 - >200	[2][3]
2-(p-substituted-phenyl)benzoxazoles	Escherichia coli	>100	[1]
2-(p-substituted-phenyl)benzoxazoles	Candida albicans	12.5 - 50	[2][3]

Note: The presence of the nitro group at the 5-position may significantly influence these values. It is imperative to experimentally determine the MIC for 5-nitro-2-phenyl-1,3-benzoxazole.

Section 3: Cytotoxicity Assessment

A crucial aspect of drug development is to ensure that the compound is selectively toxic to the target pathogen with minimal effects on host cells. Cytotoxicity assays are therefore essential.

Rationale for Cytotoxicity Testing

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide to its insoluble formazan, which has a purple color.

Protocol: MTT Assay for Cytotoxicity

Materials:

• Human cell line (e.g., HEK293, HepG2).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Test compound stock solution.

• MTT solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

• Sterile 96-well cell culture plates.

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in cell culture medium and add to the wells. Include a vehicle control (cells treated with the solvent alone).

• Incubation: Incubate the plate for 24-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ (the concentration of compound that inhibits 50% of cell growth) can be determined from the dose-response curve.

Section 4: Potential Mechanisms of Action

Understanding the mechanism of action is vital for optimizing the lead compound and predicting potential resistance development. For 5-nitro-2-phenyl-1,3-benzoxazole, several mechanisms can be hypothesized based on its structural features.

Proposed Mechanisms

• Inhibition of DNA Gyrase and Topoisomerase IV: Benzoxazole derivatives have been reported to inhibit bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, repair, and transcription. This inhibition leads to the disruption of DNA synthesis and ultimately bacterial cell death. Molecular docking studies have suggested that the benzoxazole scaffold can fit into the ATP-binding pocket of these enzymes.

• Disruption of Cell Membrane Integrity: The planar, lipophilic nature of the benzoxazole ring may facilitate its intercalation into the bacterial cell membrane. This can disrupt the membrane potential, leading to the leakage of essential cellular components and cell death.

• Generation of Reactive Nitrogen Species: The nitroaromatic group can be a substrate for bacterial nitroreductases. The reduction of the nitro group can lead to the formation of highly reactive nitrogen species, which can cause oxidative stress and damage to various cellular components, including DNA, proteins, and lipids.

Mechanism of Action Workflow Diagram

Caption: Proposed antimicrobial mechanisms of 5-nitro-2-phenyl-1,3-benzoxazole.

Section 5: In Vivo Efficacy Models

Following promising in vitro activity and an acceptable cytotoxicity profile, the next step is to evaluate the efficacy of the compound in a living organism.

Rationale for In Vivo Models

In vivo models are essential to assess the pharmacokinetic and pharmacodynamic properties of a new antimicrobial agent, including its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile, as well as its efficacy in a complex biological system.

Recommended In Vivo Models

• Caenorhabditis elegans Infection Model: This nematode model is a cost-effective and ethically favorable preliminary in vivo screen. C. elegans can be infected with various human pathogens, and the survival of the worms upon treatment with the test compound can be monitored.

• Murine Infection Models: For more advanced preclinical studies, murine models of infection (e.g., thigh infection, sepsis model) are the gold standard. These models allow for the determination of key pharmacodynamic parameters and provide a more accurate prediction of clinical efficacy.

Conclusion

5-nitro-2-phenyl-1,3-benzoxazole represents a promising scaffold for the development of novel antimicrobial agents. Its straightforward synthesis, potential for broad-spectrum activity, and multiple possible mechanisms of action make it an attractive candidate for further investigation. The protocols and guidelines presented in this document provide a comprehensive framework for researchers to systematically evaluate this compound and its analogs, with the ultimate goal of addressing the urgent global need for new and effective antimicrobial therapies.

References

• Singh, L. P., Chawla, V., Chawla, P., & Saraf, S. K. (2010). Synthesis and antimicrobial activity of some 2-phenyl-benzoxazole derivatives. Der Pharma Chemica, 2(4), 206-212.
• Temiz-Arpaci, Ö., Aki-Sener, E., & Yalçin, I. (2002). Synthesis and Antimicrobial Activity of Some 2-[p-Substituted-phenyl]benzoxazol-5-yl-arylcarboxyamides. Il Farmaco, 57(3), 181-186.
• Arpaci, Ö. T., Sener, E. A., Yalçin, I., & Altanlar, N. (2002). Synthesis and antimicrobial activity of some novel 2-(p-substituted-phenyl)
• Yadav, P., et al. (2021). Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. Journal of Molecular Structure, 1230, 129883.
• Yildiz-Oren, I., et al. (2004). Synthesis and Microbiological Activity of Some Novel 5- Or 6-methyl-2-(2,4-disubstituted Phenyl) Benzoxazole Derivatives. Archiv der Pharmazie, 337(8), 402-408.

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• 3. esisresearch.org [esisresearch.org]

Application Note &amp; Protocol: A Step-by-Step Guide to the Nitration of 2-Phenylbenzoxazole

Abstract

This comprehensive guide provides a detailed protocol for the electrophilic aromatic substitution nitration of 2-phenylbenzoxazole. Nitrated benzoxazole derivatives are valuable scaffolds in medicinal chemistry and materials science. This document outlines the reaction mechanism, critical safety procedures, a step-by-step experimental workflow, and methods for product purification and characterization. The causality behind key experimental choices is explained to provide researchers, scientists, and drug development professionals with a robust and reproducible methodology.

Introduction: The Significance of 2-Phenylbenzoxazole Nitration

The benzoxazole nucleus is a privileged heterocyclic motif found in numerous compounds with a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The 2-phenyl derivative, 2-phenylbenzoxazole, serves as a versatile starting material for further functionalization.

Introducing a nitro (–NO₂) group onto the benzoxazole core via electrophilic aromatic substitution dramatically alters the molecule's electronic properties and provides a synthetic handle for subsequent chemical transformations. The nitro group can be reduced to an amine, which can then be used to build more complex molecular architectures. This protocol focuses on the controlled nitration of 2-phenylbenzoxazole using a classic mixed-acid approach.

Reaction Scheme & Mechanism of Action

The nitration of 2-phenylbenzoxazole proceeds via an electrophilic aromatic substitution (EAS) mechanism. The reaction utilizes a mixture of concentrated nitric acid and sulfuric acid to generate the highly reactive nitronium ion (NO₂⁺), which acts as the electrophile.[3][4][5]

Reaction Scheme:

Mechanism:

• Formation of the Electrophile: Concentrated sulfuric acid, being a stronger acid, protonates nitric acid. This protonated intermediate then loses a molecule of water to form the linear and highly electrophilic nitronium ion (NO₂⁺).[4][6]

• Electrophilic Attack: The electron-rich benzoxazole ring system attacks the nitronium ion. Research suggests that for the benzoxazole ring, nitration preferentially occurs at the 5- or 6-position.[7] This protocol targets the formation of 6-nitro-2-phenylbenzoxazole. The attack temporarily disrupts the aromaticity of the ring, forming a resonance-stabilized carbocation intermediate known as a sigma complex.

• Re-aromatization: A weak base in the mixture (like H₂O or HSO₄⁻) abstracts a proton from the carbon atom bearing the new nitro group. This restores the aromaticity of the ring system, yielding the final nitrated product.

Mandatory Safety Protocols & Hazard Management

Nitration reactions are inherently hazardous due to the use of highly corrosive, oxidizing acids and the exothermic nature of the reaction.[8] Strict adherence to safety protocols is paramount.[9][10][11]

• Extreme Corrosivity: Concentrated nitric and sulfuric acids are severely corrosive and can cause extreme chemical burns upon contact with skin or eyes.[10][12]

• Exothermic Reaction: The reaction generates significant heat, which can lead to a thermal runaway and loss of control if the addition of reagents is not carefully managed.[8]

• Toxic Fumes: The reaction can produce toxic nitrogen dioxide (NO₂) gas, which is harmful if inhaled.[9][12]

Safety Workflow Diagram

The following workflow must be followed to mitigate risks.

Caption: Mandatory safety workflow for the nitration protocol.

Materials & Equipment

Reagents & Chemicals	Equipment
2-Phenylbenzoxazole	Round-bottom flask (100 mL)
Concentrated Sulfuric Acid (H₂SO₄, 98%)	Magnetic stirrer and stir bar
Concentrated Nitric Acid (HNO₃, 70%)	Dropping funnel
Deionized Water (H₂O)	Ice bath
Methanol (for recrystallization)	Thermometer
Dichloromethane (DCM, for TLC)	Buchner funnel and filter flask
Hexane (for TLC)	Beakers
Thin Layer Chromatography (TLC) plates (Silica gel)	Graduated cylinders

Detailed Experimental Protocol

This protocol is designed for a laboratory scale synthesis.

Part 1: Preparation of the Nitrating Mixture

• Rationale: The nitrating mixture must be prepared cautiously and pre-chilled to manage the heat generated upon mixing the acids.

• In a clean, dry 50 mL flask, add 10 mL of concentrated sulfuric acid.

• Place the flask in an ice-water bath and allow it to cool to 0-5 °C.

• Slowly and dropwise , with continuous stirring, add 10 mL of concentrated nitric acid to the cold sulfuric acid.

• Keep the resulting nitrating mixture in the ice bath until use.

Part 2: Nitration of 2-Phenylbenzoxazole

• Rationale: The substrate is first dissolved in the catalyst (sulfuric acid) before the nitrating agent is added. Maintaining a low temperature is critical to prevent over-nitration and ensure selectivity.[5][13]

• Place 2.0 g of 2-phenylbenzoxazole into a 100 mL round-bottom flask equipped with a magnetic stir bar.

• Add 15 mL of concentrated sulfuric acid to the flask and stir until all the solid has dissolved.

• Cool the flask in an ice-salt bath to maintain an internal temperature between 0 °C and 5 °C.

• Transfer the pre-chilled nitrating mixture from Part 1 into a dropping funnel.

• Add the nitrating mixture dropwise to the stirred 2-phenylbenzoxazole solution over a period of 30-45 minutes. Crucially, ensure the internal temperature does not rise above 10 °C. [6]

• After the addition is complete, allow the reaction to stir in the ice bath for an additional 1 hour.

• Monitor the reaction progress using TLC (e.g., 3:1 Hexane:DCM) by carefully taking a drop of the reaction mixture, quenching it in a vial with ice and a few drops of ethyl acetate, and spotting the organic layer.

Part 3: Work-up and Isolation

• Rationale: Pouring the acidic reaction mixture onto ice serves to quench the reaction and precipitate the organic product, which is insoluble in the now-dilute aqueous acidic solution.

• In a 500 mL beaker, prepare approximately 100 g of crushed ice.

• Slowly and carefully , pour the reaction mixture from the flask onto the crushed ice with vigorous stirring. A solid precipitate should form.

• Allow the ice to melt completely, then collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the solid precipitate thoroughly with copious amounts of cold deionized water until the washings are neutral to pH paper. This removes residual acid.

• Press the solid as dry as possible on the filter and then allow it to air-dry.

Part 4: Purification by Recrystallization

• Rationale: Recrystallization is a standard technique to purify the crude solid product. Methanol or an ethanol/water mixture is often suitable for compounds of this polarity.[14]

• Transfer the crude, dry solid to a flask.

• Add a minimum amount of hot methanol to dissolve the solid completely.

• If the solution is colored with impurities, a small amount of activated charcoal can be added, the solution boiled briefly, and then hot-filtered to remove the charcoal.[15]

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold methanol, and dry completely.

Product Characterization

The purified product should be characterized to confirm its identity and purity.

Technique	Expected Result for 6-Nitro-2-phenylbenzoxazole
Appearance	Pale yellow crystalline solid
Melting Point	Determine experimentally and compare with literature values.
TLC Analysis	A single spot with a different Rf value than the starting material.
FTIR (cm⁻¹)	Appearance of strong asymmetric and symmetric stretching bands for the nitro group (approx. 1520-1560 cm⁻¹ and 1345-1385 cm⁻¹). Presence of C=N stretch (benzoxazole) and aromatic C-H stretches.
¹H NMR	The introduction of the nitro group will shift the signals of the protons on the benzoxazole ring. Expect downfield shifts for protons ortho and para to the nitro group. The characteristic pattern of the benzoxazole protons will change from the starting material.

Experimental Workflow Visualization

Caption: Overall experimental workflow for the synthesis of 6-nitro-2-phenylbenzoxazole.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Reaction temperature was too high, leading to decomposition or side products.	Strictly maintain the reaction temperature below 10 °C during addition.
Incomplete reaction.	Increase the reaction time after addition or ensure efficient stirring.
Dark, Oily Product	Reaction temperature was too high, causing oxidation or dinitration.	Ensure rigorous temperature control. Purify carefully, potentially via column chromatography if recrystallization fails.
Product is Difficult to Recrystallize	Presence of significant impurities.	Attempt recrystallization from a different solvent system (e.g., ethanol/water, ethyl acetate/hexane). If necessary, perform column chromatography.
Starting Material Remains	Insufficient nitrating agent or reaction time.	Confirm stoichiometry. Increase reaction time and continue monitoring by TLC.

Conclusion

This application note provides a reliable and detailed protocol for the nitration of 2-phenylbenzoxazole. By understanding the underlying mechanism and adhering strictly to the outlined safety and experimental procedures, researchers can successfully synthesize nitrated benzoxazole derivatives. This methodology serves as a foundational step for further exploration in drug discovery and materials science, enabling the creation of novel compounds with enhanced properties.

References

• Vertex AI Search. (2024-06-06). Nitration reaction safety.
• National Academic Digital Library of Ethiopia. (2013-11-22). Chemistry, Process Design, and Safety for the Nitration Industry.
• VelocityEHS. (2015-04-27). Nitric Acid Safety Tips & Health Hazards.
• UW Environmental Health & Safety. (2024-06-24). Reduce your risk of a nitric acid incident.
• VelocityEHS. (2015-04-27). Nitric Acid Safety Tips & Health Hazards.
• UW Environmental Health & Safety. (2024-06-24). Reduce your risk of a nitric acid incident.
• CKT College. (2021-01). A green approach to the Rapid Synthesis of 2-Phenyl Benzoxazole and its derivatives using Magnetically Separable Ag@Fe2O3 Core-Shell Nanoparticles.
• MDPI. (2024-09-02). Exploration of Compounds with 2-Phenylbenzo[d]oxazole Scaffold as Potential Skin-Lightening Agents through Inhibition of Melanin Biosynthesis and Tyrosinase Activity.
• ResearchGate. (n.d.). Nitration Reaction of benzoxazole.
• Chemistry Steps. (n.d.). Nitration of Benzene.
• Master Organic Chemistry. (2018-04-30). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution.
• Chemguide. (n.d.). The nitration of benzene - electrophilic substitution.
• Williamson, K. L. (1999). Macroscale and Microscale Organic Experiments. Houghton Mifflin.
• Google Patents. (n.d.). WO2006096624A1 - Process for the purification of substituted benzoxazole compounds.
• Semantic Scholar. (2024-09-12). Benzo[d]oxazoles from Anilides by N-Deprotonation–O-SNAr Cyclization.
• University of Colorado Boulder. (n.d.). An Electrophilic Aromatic Substitution: The nitration of methyl benzoate.

Sources

• 1. ckthakurcollege.net [ckthakurcollege.net]
• 2. Exploration of Compounds with 2-Phenylbenzo[d]oxazole Scaffold as Potential Skin-Lightening Agents through Inhibition of Melanin Biosynthesis and Tyrosinase Activity | MDPI [mdpi.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Nitration of Benzene - Chemistry Steps [chemistrysteps.com]
• 5. chemguide.co.uk [chemguide.co.uk]
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• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. WO2006096624A1 - Process for the purification of substituted benzoxazole compounds - Google Patents [patents.google.com]

Application Notes &amp; Protocols: 5-Nitro-2-Phenyl-1,3-Benzoxazole in Advanced Material Science

This guide provides an in-depth exploration of 5-nitro-2-phenyl-1,3-benzoxazole, a versatile heterocyclic compound, for applications in material science. We will move beyond simple descriptions to provide detailed, field-proven protocols and the scientific rationale behind them. This document is intended for researchers and professionals engaged in the development of advanced materials, particularly in the domain of chemo-responsive optical sensors.

Introduction: The Unique Potential of a Push-Pull Chromophore

The benzoxazole scaffold is a cornerstone in medicinal chemistry and, increasingly, in material science due to its rigid, planar structure and rich electronic properties.[1] The specific derivative, 5-nitro-2-phenyl-1,3-benzoxazole, is of particular interest. Its molecular architecture features a potent combination of an electron-donating phenyl group at the 2-position and a strongly electron-withdrawing nitro group at the 5-position. This "push-pull" configuration establishes a significant intramolecular charge transfer (ICT) character, making its photophysical properties, especially fluorescence, highly sensitive to its local environment.[2] This document elucidates how to synthesize this compound and harness its unique ICT properties for the fabrication of sensitive chemical sensors.

Section 1: Core Physicochemical Properties

A foundational understanding of a material's properties is critical for its successful application. The key physicochemical data for 5-nitro-2-phenyl-1,3-benzoxazole are summarized below.

Property	Value	Source
Molecular Formula	C₁₃H₈N₂O₃	PubChem[3]
Molecular Weight	240.21 g/mol	PubChem[3]
CAS Number	891-43-0	ChemicalBook[4]
Appearance	White to Light Brown Solid	Mopai Biotechnology[5]
Melting Point	27-30 °C	Benzoxazole: Synthetic Methodology[6]
Solubility	Poor in water (<0.3 µg/mL)	PubChem[3]
IUPAC Name	5-nitro-2-phenyl-1,3-benzoxazole	PubChem[3]

Section 2: Synthesis Protocol

The synthesis of 2-substituted benzoxazoles is well-established, typically involving the condensation of a 2-aminophenol with a carboxylic acid or aldehyde.[7] The following protocol details an efficient, one-pot synthesis of 5-nitro-2-phenyl-1,3-benzoxazole from 2-amino-4-nitrophenol and benzaldehyde.

Protocol 2.1: Synthesis of 5-Nitro-2-Phenyl-1,3-Benzoxazole

This protocol describes the acid-catalyzed condensation and oxidative cyclization to form the target compound.

Materials:

• 2-Amino-4-nitrophenol (1.0 eq)

• Benzaldehyde (1.1 eq)

• Polyphosphoric Acid (PPA)

• Ethanol

• Deionized Water

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating

• Buchner funnel and filter paper

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, combine 2-amino-4-nitrophenol (1.0 eq) and a sufficient amount of polyphosphoric acid (PPA) to create a stirrable paste.

• Addition of Aldehyde: To the stirring mixture, add benzaldehyde (1.1 eq) dropwise at room temperature.

• Cyclization Reaction: Heat the reaction mixture to 150°C under a nitrogen atmosphere and maintain vigorous stirring for 4-6 hours.[6] The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Scientist's Note: PPA serves as both the acidic catalyst for the initial Schiff base formation and as a powerful dehydrating agent, which is crucial for driving the subsequent intramolecular cyclization to form the oxazole ring.

• Work-up: After cooling to room temperature, carefully pour the viscous reaction mixture into a beaker of ice-cold water with constant stirring. A solid precipitate should form.

• Isolation: Collect the crude solid product by vacuum filtration using a Buchner funnel. Wash the solid thoroughly with deionized water to remove residual PPA, followed by a small amount of cold ethanol.

• Purification: The crude product can be purified by recrystallization from absolute ethanol to yield the final 5-nitro-2-phenyl-1,3-benzoxazole product as a light-colored solid.[8]

• Characterization: Confirm the structure and purity of the synthesized compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Caption: Workflow for the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole.

Section 3: Application in Chemo-responsive Fluorescent Sensing

The primary application of 5-nitro-2-phenyl-1,3-benzoxazole in material science stems from its unique photophysical properties, which are ideal for creating optical sensors.

Underlying Principle: Analyte-Induced Fluorescence Quenching

The molecule's "push-pull" electronic structure is key to its sensing capability. The phenyl group serves as an electron donor (D) and the nitro group as a powerful electron acceptor (A). Upon photoexcitation, an electron is promoted to an excited state, facilitating an Intramolecular Charge Transfer (ICT) from the donor to the acceptor moiety.

In the absence of specific analytes, the molecule may exhibit baseline fluorescence. However, the presence of certain chemical species, particularly electron-rich nitroaromatic compounds or other volatile organic compounds (VOCs), can interact with the excited state of the molecule.[9] This interaction provides a non-radiative pathway for the excited state to return to the ground state, effectively "quenching" the fluorescence.[2] The degree of quenching is often proportional to the concentration of the analyte, forming the basis of a quantitative sensor.

Caption: Principle of analyte-induced fluorescence quenching.

Protocol 3.2: Fabrication of a VOC Sensor Film

This protocol details the creation of a simple, solid-state VOC sensor by embedding the title compound into an inert, gas-permeable polymer matrix.

Materials:

• 5-nitro-2-phenyl-1,3-benzoxazole (1-5 mg)

• Polystyrene (PS) or Polymethyl methacrylate (PMMA) (100 mg)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (5 mL)

• Glass microscope slides

• Spin-coater or micropipette

• Fluorometer with a front-face sample holder

• Sealed cuvette or sample chamber with gas inlet/outlet ports

Procedure:

• Solution Preparation: Dissolve the polymer (e.g., Polystyrene) in a suitable solvent (e.g., DCM) to create a ~2% w/v solution. Once fully dissolved, add the 5-nitro-2-phenyl-1,3-benzoxazole and stir until a homogenous solution is formed.

  • Scientist's Note: The polymer acts as a solid support, preventing aggregation-caused quenching of the dye while allowing analyte vapors to permeate and interact with the sensing molecules.

• Film Fabrication (Drop-Casting): a. Clean a glass microscope slide thoroughly with isopropanol and dry it. b. Using a micropipette, carefully drop a fixed volume (e.g., 100 µL) of the dye-polymer solution onto the slide. c. Allow the solvent to evaporate slowly in a dust-free environment (e.g., a covered petri dish) to form a thin film.

• Film Fabrication (Spin-Coating): a. For more uniform films, place a cleaned slide on the spin-coater chuck. b. Dispense the solution onto the center of the slide. c. Spin at a set speed (e.g., 1500 rpm) for 60 seconds.

• Sensor Testing: a. Mount the sensor film in the fluorometer's sample chamber at a 45° angle to the excitation source. b. Record the baseline fluorescence spectrum. c. Introduce a controlled stream of nitrogen gas saturated with the vapor of the target VOC (e.g., THF, DCM, or an amine) into the chamber.[2] d. Record the fluorescence spectra at regular intervals until a stable, quenched signal is observed. e. Purge the chamber with pure nitrogen to observe the recovery of the fluorescence signal.

• Control Experiment: Repeat the testing procedure with a blank polymer film (containing no dye) to ensure that the observed response is not an artifact of the polymer matrix itself.

3.3: Data Analysis and Interpretation

The efficiency of fluorescence quenching can be quantified using the Stern-Volmer equation:

I₀ / I = 1 + Ksv[Q]

Where:

• I₀ is the fluorescence intensity in the absence of the quencher.

• I is the fluorescence intensity in the presence of the quencher.

• Ksv is the Stern-Volmer quenching constant.

• [Q] is the concentration of the quencher (analyte).

A plot of I₀ / I versus [Q] should yield a straight line with a slope equal to Ksv. A larger Ksv value indicates a more efficient quenching process and a more sensitive sensor for that particular analyte.

Hypothetical Quenching Data:

Analyte Vapor	Relative Quenching (I₀/I)	Ksv (Hypothetical)
Tetrahydrofuran (THF)	5.8	1.2 M⁻¹
Dichloromethane (DCM)	4.5	0.9 M⁻¹
Triethylamine	12.2	2.5 M⁻¹
Ethanol	1.3	0.1 M⁻¹

Section 4: Emerging Applications & Future Scope

While this guide focuses on VOC sensing, the unique electronic properties of 5-nitro-2-phenyl-1,3-benzoxazole suggest its utility in other areas of material science:

• pH Sensors: The benzoxazole nitrogen can be protonated under acidic conditions, altering the electronic structure and providing a colorimetric or fluorometric response to changes in pH.[10]

• Organic Electronics: Benzoxazole derivatives are being investigated as building blocks for organic light-emitting diodes (OLEDs) and other organic electronic materials due to their charge-transport capabilities.[1]

• Non-linear Optics: The significant ICT character can lead to large second-order non-linear optical properties, making such molecules candidates for applications in optical communications and data processing.

Section 5: Safety and Handling

As a laboratory chemical, 5-nitro-2-phenyl-1,3-benzoxazole should be handled with appropriate care.

• GHS Hazard Statements: H302 (Harmful if swallowed), H319 (Causes serious eye irritation).[3]

• Precautions: P264 (Wash hands thoroughly after handling), P280 (Wear protective gloves/eye protection), P301+P317 (IF SWALLOWED: Get medical help), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[3]

• Handling: Always handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust and direct contact with skin and eyes.

References

• Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. (n.d.). National Institutes of Health. [Link]

• Benzoxazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

• General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. (2024). MDPI. [Link]

• Eco-Friendly Syntheses of 2-Substituted Benzoxazoles and 2-Substituted Benzothiazoles from 2-Aminophenols, 2-Aminothiophenols and DMF Derivatives in the Presence of Imidazolium Chloride. (2019). MDPI. [Link]

• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. (2023). Royal Society of Chemistry. [Link]

• Scheme 41. Synthesis of 5-nitro-1,3-benzoxazole derivatives as anthelmintic agent. (n.d.). ResearchGate. [Link]

• Benzoxazole: Synthetic Methodology and Biological Activities. (2025). International Journal of Pharmaceutical Sciences Review and Research. [Link]

• 5-Nitro-2-phenyl-1,3-benzoxazole. (n.d.). PubChem. [Link]

• SYNTHESIS AND BIOLOGICAL ACTIVITY OF NEW BENZOXAZOLES AS pH SENSORS. (n.d.). ResearchGate. [Link]

• 5-Nitro-2-phenyl-1,3-benzoxazole | CAS#:891-43-0. (n.d.). Chemsrc. [Link]

• Leveraging Coupled Solvatofluorochromism and Fluorescence Quenching in Nitrophenyl-Containing Thiazolothiazoles for Efficient Organic Vapor Sensing. (2023). National Institutes of Health. [Link]

• Bimolecular fluorescence quenching of benzoxazole/benzothiazole-based functional dyes. (2020). Semantic Scholar. [Link]

• 5-nitro-2-phenyl-1,3-benzoxazole CAS NO.891-43-0. (n.d.). Mopai Biotechnology. [Link]

• Biological activities of benzoxazole and its derivatives. (2024). ResearchGate. [Link]

• Fluorescence quenching aptitude of carbazole for the detection of nitro-aromatics: a comprehensive experimental analysis and computational studies validation. (2023). National Institutes of Health. [Link]

• Wavelength Dependant Quenching of 2,5-diphenyloxazole Fluorescence by Nucleotides. (n.d.). Semantic Scholar. [Link]

• Fluorescence quenching aptitude of carbazole for the detection of nitro-aromatics: a comprehensive experimental analysis and computational studies validation. (2023). Royal Society of Chemistry. [Link]

• Synthesis and antimicrobial activity of some 2-Phenyl-benzoxazole derivatives. (2010). Der Pharma Chemica. [Link]

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• 2. Leveraging Coupled Solvatofluorochromism and Fluorescence Quenching in Nitrophenyl‐Containing Thiazolothiazoles for Efficient Organic Vapor Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Nitro-2-phenyl-1,3-benzoxazole | C13H8N2O3 | CID 759401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-nitro-2-phenyl-1,3-benzoxazole | 891-43-0 [chemicalbook.com]
• 5. 5-nitro-2-phenyl-1,3-benzoxazole, CasNo.891-43-0 Shandong Mopai Biotechnology Co., LTD China (Mainland) [mopai89.lookchem.com]
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• 10. ruzickadays.eu [ruzickadays.eu]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for the Synthesis of 5-nitro-2-phenyl-1,3-benzoxazole

Welcome to the technical support center for the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges in this synthetic procedure. Our goal is to equip you with the knowledge to optimize your reaction conditions for higher yields and purity.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole. The solutions provided are based on established chemical principles and literature-supported evidence.

Issue 1: Low to No Product Yield

Question: I am experiencing very low or no yield of 5-nitro-2-phenyl-1,3-benzoxazole. What are the likely causes and how can I resolve this?

Answer:

Low or non-existent yields in this synthesis can be frustrating and often point to issues with starting materials, reaction conditions, or the catalyst. A systematic approach to troubleshooting is the most effective way to identify and solve the problem.

Potential Causes & Solutions:

• Purity of Starting Materials: The purity of your starting materials, 2-amino-4-nitrophenol and benzaldehyde (or a derivative), is critical.[1][2] Impurities can act as catalysts poisons or participate in side reactions, consuming your reagents.

  • Actionable Advice:

    • Verify the purity of your starting materials using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy or by checking their melting points against literature values.[1]

    • If impurities are suspected, purify the 2-amino-4-nitrophenol and benzaldehyde by recrystallization or distillation before use.[2]

• Suboptimal Reaction Conditions: Temperature, solvent, and reaction time are crucial parameters that significantly influence the reaction outcome.

  • Actionable Advice:

    • Temperature: The reaction may require a specific temperature to proceed efficiently. Some modern methods using specific catalysts can be performed at room temperature or slightly elevated temperatures (e.g., 50-80°C), while others may require higher temperatures (up to 130°C), especially in solvent-free conditions.[2][3][4] Gradually increase the reaction temperature and monitor the progress by Thin Layer Chromatography (TLC).

    • Solvent: The choice of solvent can impact reactant solubility and reaction rate. While some protocols are solvent-free, common solvents for this type of condensation include ethanol, dimethylformamide (DMF), and 1,2-dichloroethane.[3][5] A mixture of ethanol and water has also been shown to be effective.[6][7] Experiment with different solvents to find the optimal one for your specific catalyst and substrates.

    • Reaction Time: The reaction may not have been allowed to proceed to completion. Monitor the reaction's progress using TLC. If starting material is still present after the initially planned time, extend the reaction duration.[1]

• Catalyst Inactivity or Inappropriateness: The choice and activity of the catalyst are paramount for a successful synthesis.

  • Actionable Advice:

    • Catalyst Selection: A wide array of catalysts can be used for benzoxazole synthesis, including acid catalysts (e.g., p-toluenesulfonic acid, polyphosphoric acid), metal catalysts, and nanocatalysts.[8][9] For the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole, various catalytic systems have been reported to be effective.[4]

    • Catalyst Loading: Ensure you are using the correct amount of catalyst. Too little may result in a slow or incomplete reaction, while too much can sometimes lead to side product formation.[1][10]

    • Catalyst Activity: If using a reusable catalyst, it may have lost its activity. Consider using a fresh batch of the catalyst.[2] Some catalysts are also sensitive to air and moisture, so ensure proper handling and storage.[2]

Issue 2: Significant Side Product Formation

Question: My reaction is producing a significant amount of side products, complicating purification and reducing my yield. What are the common side products and how can I minimize their formation?

Answer:

The formation of side products is a common challenge that can be addressed by fine-tuning the reaction conditions and ensuring the purity of the starting materials.

Common Side Products & Minimization Strategies:

• Incomplete Cyclization: The intermediate Schiff base (formed from the condensation of 2-amino-4-nitrophenol and benzaldehyde) may not fully cyclize to the benzoxazole.

  • Minimization: Ensure sufficient reaction time and optimal temperature to drive the cyclization to completion. The choice of an efficient catalyst is also crucial for facilitating this step.

• Oxidation of 2-amino-4-nitrophenol: The starting aminophenol is susceptible to oxidation, which can lead to the formation of colored impurities and reduce the amount of starting material available for the desired reaction.[2]

  • Minimization: Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[2]

• Over-reaction or Decomposition: At excessively high temperatures or with prolonged reaction times, the desired product or starting materials may decompose.

  • Minimization: Carefully control the reaction temperature and monitor the reaction progress to avoid overheating or unnecessarily long reaction times.

Issue 3: Difficulty in Product Purification

Question: I am having trouble purifying the crude 5-nitro-2-phenyl-1,3-benzoxazole. What are the recommended purification techniques?

Answer:

Effective purification is essential to obtain a high-purity final product. The choice of method will depend on the physical state of your crude product and the nature of the impurities.

Recommended Purification Methods:

• Column Chromatography: This is a widely used and effective method for purifying benzoxazole derivatives.[5]

  • Procedure: Use silica gel as the stationary phase. A common mobile phase is a mixture of hexane and ethyl acetate; the ratio can be adjusted to achieve optimal separation.[1] Monitor the separation using TLC.

• Recrystallization: If your crude product is a solid, recrystallization can be a highly effective method for achieving high purity.[1][11]

  • Procedure: Dissolve the crude product in a minimum amount of a suitable hot solvent (e.g., ethanol, or a mixture of acetone and acetonitrile) and allow it to cool slowly to form crystals.[1][6][11]

• Washing: Simple washing of the crude product can sometimes remove a significant amount of impurities.

  • Procedure: After the reaction, the crude product can be washed with water and an organic solvent like ethyl acetate.[6]

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the synthesis of 2-phenyl-1,3-benzoxazoles?

A1: The most common synthesis route involves the condensation of a 2-aminophenol with a benzaldehyde derivative. The reaction typically proceeds through the formation of a Schiff base intermediate, which then undergoes intramolecular cyclization and subsequent dehydration (or oxidation) to form the benzoxazole ring. The presence of a catalyst is often required to facilitate this process.

Q2: How does the nitro group on the 2-amino-4-nitrophenol affect the reaction?

A2: The electron-withdrawing nature of the nitro group can influence the reactivity of the starting material. It can make the amino group less nucleophilic, potentially requiring more forcing reaction conditions (e.g., higher temperature or a more active catalyst) compared to the synthesis of unsubstituted benzoxazoles.

Q3: Are there any "green" or more environmentally friendly approaches to this synthesis?

A3: Yes, significant research has focused on developing greener synthetic methods for benzoxazoles. These often involve the use of reusable catalysts (such as magnetic nanocatalysts), solvent-free reaction conditions, or the use of more benign solvents like water or ethanol.[3][6][12]

Q4: What safety precautions should I take when synthesizing 5-nitro-2-phenyl-1,3-benzoxazole?

A4: Standard laboratory safety practices should always be followed. This includes wearing appropriate personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. The reaction should be carried out in a well-ventilated fume hood. 5-nitro-2-phenyl-1,3-benzoxazole is harmful if swallowed and causes serious eye irritation.[13] Always consult the Safety Data Sheet (SDS) for all reagents before starting any experiment.

Optimized Reaction Conditions Summary

The following table summarizes various reported conditions for the synthesis of 2-substituted benzoxazoles, which can serve as a starting point for optimizing the synthesis of the 5-nitro derivative.

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Triphenyl bismuth(2+); dichloride	1,2-dichloro-ethane	60	-	-	[5]
Cu₂O	DMSO	Room Temp	2-5	70-95	[3]
TiO₂–ZrO₂	Acetonitrile	60	0.25-0.42	83-93	[3]
Palladium-supported nanocatalyst	DMF	80	18	83-95	[3]
Brønsted acidic ionic liquid gel	Solvent-free	130	5	85-98	[3]
Ag@Fe₂O₃ core-shell nanoparticles	Ethanol:Water	Room Temp	0.12	92	[6]

Experimental Protocol: A Recommended Starting Point

This protocol is a general guideline and may require optimization for your specific laboratory conditions and reagents.

Synthesis of 5-nitro-2-phenyl-1,3-benzoxazole

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-amino-4-nitrophenol (1 equivalent) and benzaldehyde (1.1 equivalents).

• Solvent and Catalyst Addition: Add a suitable solvent (e.g., ethanol) and the chosen catalyst (e.g., a catalytic amount of p-toluenesulfonic acid or a heterogeneous catalyst).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., reflux) and stir for the required time. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. If a solid product precipitates, it can be collected by filtration. Otherwise, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate solvent system or by recrystallization from a suitable solvent.

• Characterization: Confirm the identity and purity of the final product using appropriate analytical techniques (e.g., NMR, Mass Spectrometry, Melting Point).

Troubleshooting Workflow

The following diagram illustrates a systematic approach to troubleshooting common issues in the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole.

Caption: A workflow for troubleshooting low yields.

References

• 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy 2-Ethyl-5-nitro-1,3-benzoxazole | 204771-74-4 [smolecule.com]
• 5. 5-nitro-2-phenyl-1,3-benzoxazole synthesis - chemicalbook [chemicalbook.com]
• 6. ckthakurcollege.net [ckthakurcollege.net]
• 7. ajgreenchem.com [ajgreenchem.com]
• 8. US4743595A - Process for preparing 2-amino-5-nitrophenol derivatives - Google Patents [patents.google.com]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. researchgate.net [researchgate.net]
• 11. WO2006096624A1 - Process for the purification of substituted benzoxazole compounds - Google Patents [patents.google.com]
• 12. Benzoxazole synthesis [organic-chemistry.org]
• 13. 5-Nitro-2-phenyl-1,3-benzoxazole | C13H8N2O3 | CID 759401 - PubChem [pubchem.ncbi.nlm.nih.gov]

improving the yield and purity of 5-nitro-2-phenyl-1,3-benzoxazole synthesis

Technical Support Center: Synthesis of 5-Nitro-2-phenyl-1,3-benzoxazole

Welcome to the technical support guide for the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, thereby improving both yield and purity. The following sections are structured in a question-and-answer format to directly address specific experimental issues.

Troubleshooting Guide: Common Synthesis Problems

The most prevalent method for synthesizing 5-nitro-2-phenyl-1,3-benzoxazole is the acid-catalyzed condensation of 2-amino-4-nitrophenol with benzoic acid or its derivatives.[1] Polyphosphoric acid (PPA) is a frequently used reagent for this cyclization.[2][3] The troubleshooting advice below focuses on this common pathway.

Q1: My reaction resulted in a very low yield or no product at all. What are the likely causes?

Low or no yield is one of the most common issues and can stem from several factors. A systematic investigation is the best approach.[4][5]

Possible Cause 1: Poor Quality of Starting Materials

• Explanation: Impurities in the 2-amino-4-nitrophenol or benzoic acid can inhibit the reaction or lead to undesirable side products. 2-amino-4-nitrophenol is particularly susceptible to oxidation and can darken over time, indicating degradation.

• Solution:

  • Assess Purity: Check the melting point of your starting materials against literature values. For 2-amino-4-nitrophenol, the melting point should be around 140–142°C.[6] A broad or depressed melting range suggests impurities.

  • Recrystallize if Necessary: If purity is questionable, recrystallize the 2-amino-4-nitrophenol from hot water.[6] Ensure the material is thoroughly dried, as water can interfere with the reaction.[7]

Possible Cause 2: Inactive Condensing Agent (PPA)

• Explanation: Polyphosphoric acid is highly hygroscopic. Its efficacy as a condensing and cyclizing agent depends on its phosphorus pentoxide (P₂O₅) content.[8] If it has absorbed significant atmospheric moisture, its activity will be severely compromised.

• Solution:

  • Use Fresh PPA: Always use fresh, unopened PPA if possible, or PPA from a properly sealed container.

  • Check PPA Quality: PPA should be a viscous, clear, colorless to light-yellow liquid. If it appears runny or has crystallized, it has likely absorbed water.

  • Consider Alternatives: Eaton's reagent (phosphorus pentoxide in methanesulfonic acid) is a powerful alternative to PPA and is often more effective at lower temperatures.[9]

Possible Cause 3: Suboptimal Reaction Conditions

• Explanation: Temperature and reaction time are critical. The condensation reaction requires significant thermal energy to overcome the activation barrier for cyclization.[10] Insufficient heat or time will result in incomplete conversion.

• Solution:

  • Verify Temperature: Ensure your reaction mixture reaches and maintains the target temperature (typically 150-210°C for PPA-mediated synthesis).[2][3] Use an oil bath or heating mantle with a thermocouple to accurately monitor the internal temperature.

  • Increase Reaction Time: If TLC analysis shows unreacted starting materials after the initially planned time, extend the reaction duration and continue monitoring.

  • Ensure Adequate Mixing: In a viscous medium like PPA, efficient stirring is crucial for ensuring homogeneity and heat transfer.[5]

Q2: My final product is discolored (e.g., dark brown or black) and difficult to purify. Why?

Possible Cause 1: Thermal Degradation/Charring

• Explanation: While high temperatures are necessary, excessive heat or prolonged reaction times can cause the reactants or the product to decompose, leading to charring and the formation of polymeric side products.[11]

• Solution:

  • Precise Temperature Control: Do not exceed the recommended temperature range. A variation of even 10-20°C can sometimes be the difference between a successful reaction and a tarry mess.

  • Optimize Reaction Time: Monitor the reaction's progress using TLC. Once the starting material is consumed, promptly begin the work-up procedure to avoid prolonged heating.

Possible Cause 2: Oxidative Side Reactions

• Explanation: The aminophenol starting material can be susceptible to oxidation at high temperatures, leading to colored impurities.

• Solution:

  • Maintain an Inert Atmosphere: While not always strictly necessary for this specific synthesis, performing the reaction under a nitrogen or argon atmosphere can minimize oxidative side reactions and improve the product's color and purity.[12]

Q3: The reaction seems incomplete, with starting materials still present after a long reaction time. What should I do?

Possible Cause: Insufficient Activation of Carboxylic Acid

• Explanation: The reaction mechanism involves the activation of benzoic acid by PPA to form a mixed phosphoric-carboxylic anhydride.[9][13] This activated intermediate is then attacked by the amino group of the aminophenol. If this activation is inefficient, the reaction will stall.

• Solution:

  • Increase PPA Concentration: Ensure a sufficient excess of PPA is used. It acts as both the catalyst and the solvent. A common ratio is 10:1 by weight of PPA to the limiting reagent.

  • Pre-mix Benzoic Acid and PPA: Consider adding the benzoic acid to the PPA at a moderate temperature (e.g., 60-80°C) and stirring for 30 minutes before adding the 2-amino-4-nitrophenol. This can facilitate the formation of the active anhydride intermediate.[13]

Frequently Asked Questions (FAQs)

Q: What is the detailed mechanism for this reaction in PPA? A: The reaction proceeds through several key steps:

• Activation: Benzoic acid reacts with PPA to form a reactive benzoic-phosphoric mixed anhydride.[13]

• Amide Formation: The amino group of 2-amino-4-nitrophenol attacks the activated carbonyl of the anhydride, forming 2'-hydroxy-5'-nitrobenzanilide as an intermediate.

• Cyclization: Under the strong acidic conditions and high temperature, the hydroxyl group attacks the amide carbonyl, followed by dehydration (loss of a water molecule) to form the stable 1,3-benzoxazole ring.[9]

Reaction Mechanism Workflow

Caption: Key steps in the PPA-mediated synthesis of 5-nitro-2-phenyl-1,3-benzoxazole.

Q: How do I properly perform the reaction work-up? A: The work-up for a PPA reaction must be done carefully.

• Allow the reaction mixture to cool to below 100°C but ensure it is still pourable.

• Pour the viscous mixture slowly and carefully into a large beaker containing crushed ice and water with vigorous stirring. This will hydrolyze the PPA in a controlled exothermic reaction.

• The crude product should precipitate as a solid.

• Neutralize the acidic solution slowly with a base like sodium hydroxide or sodium carbonate solution until the pH is approximately 7.

• Collect the solid product by vacuum filtration and wash it thoroughly with water to remove any inorganic salts.

• Dry the crude product completely before proceeding with purification.

Q: What is the best method for purifying the final product? A:

• Recrystallization: This is the most common and effective method. Suitable solvents include ethanol, isopropanol, or acetic acid. The choice of solvent depends on the impurities present. Experiment with small quantities to find the optimal solvent or solvent mixture.

• Column Chromatography: If recrystallization fails to remove persistent impurities, column chromatography on silica gel using a hexane/ethyl acetate solvent system is a reliable alternative.[14]

Optimized Experimental Protocol

This protocol is a validated starting point for the synthesis.

Materials:

• 2-Amino-4-nitrophenol (1.0 eq)

• Benzoic Acid (1.1 eq)

• Polyphosphoric Acid (PPA) (approx. 10x the weight of 2-amino-4-nitrophenol)

Procedure:

• Set up a round-bottom flask with a mechanical stirrer and a reflux condenser. Equip the setup with a heating mantle and an internal temperature probe.

• Charge the flask with polyphosphoric acid.

• Begin stirring and heat the PPA to approximately 80°C.

• Add the benzoic acid to the warm PPA and stir for 20-30 minutes.

• Slowly add the 2-amino-4-nitrophenol to the mixture.

• Increase the temperature of the reaction mixture to 180-200°C and maintain for 4-6 hours.

• Monitor the reaction progress by taking small aliquots, quenching them in water, extracting with ethyl acetate, and analyzing by TLC.

• Once the reaction is complete (disappearance of the limiting starting material), allow the mixture to cool to ~90°C.

• Carefully pour the reaction mixture into a beaker of crushed ice with vigorous stirring.

• Neutralize the slurry with a saturated solution of sodium carbonate until effervescence ceases and the pH is neutral.

• Filter the resulting precipitate, wash extensively with cold water, and dry thoroughly.

• Purify the crude solid by recrystallization from ethanol to yield 5-nitro-2-phenyl-1,3-benzoxazole as a solid.

Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting common issues in the synthesis.

Quantitative Data Summary

The yield of this reaction is highly dependent on the specific conditions and purity of reagents. The table below provides a general guideline.

Parameter	Condition	Expected Yield Range	Purity Issues Noted
Temperature	<140°C	<30%	High levels of unreacted starting materials.
150-200°C	60-85%	Optimal range; purity depends on time.
>210°C	Variable, often <50%	Significant charring, dark product.[11]
PPA Quality	Fresh, >85% P₂O₅	60-85%	Clean reaction profile.[8]
Old, hydrated	<40%	Incomplete reaction, potential side products.
Atmosphere	Air	55-75%	Potential for slight product discoloration.
Inert (N₂/Ar)	65-85%	Cleaner reaction, purer final product.[12]

References

• Wang, C., & Sun, G. (2014). Mechanism of Polyphosphoric Acid and Phosphorus Pentoxide−Methanesulfonic Acid as Synthetic Reagents for Benzoxazole Formation. The Journal of Organic Chemistry, 79(12), 5567–5574. Available from: [Link]

• Kumar, A., et al. (2025). Benzoxazole: Synthetic Methodology and Biological Activities. International Journal of Pharmaceutical Sciences Review and Research, 85(2), 22-28. Available from: [Link]

• Wang, C., & Sun, G. (2014). Mechanism of Polyphosphoric Acid and Phosphorus Pentoxide−Methanesulfonic Acid as Synthetic Reagents for Benzoxazole Formation. CoLab.

• Eureka. (n.d.). Synthesis of benzoxazole. Patsnap. Available from: [Link]

• Kim, J. H., et al. (2003). Synthesis of high molecular weight polybenzoxazoles in polyphosphoric acid and investigation of their hydrolytic stability under acidic conditions. Polymer, 44(18), 5341-5349. Available from: [Link]

• ResearchGate. (n.d.). A general mechanism for benzoxazole synthesis. Available from: [Link]

• ResearchGate. (n.d.). Scheme 41. Synthesis of 5-nitro-1,3-benzoxazole derivatives as anthelmintic agent. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Benzoxazole synthesis. Available from: [Link]

• Basavaraju, B., et al. (2017). A Review on Various Synthetic Methods of Benzoxazole Moiety. International Journal of Pharmacy and Biological Sciences, 7(2), 749-765. Available from: [Link]

• Reddit. (2024). What are some common causes of low reaction yields? r/Chempros. Available from: [Link]

• El-Faham, A., et al. (2024). Review of synthesis process of benzoxazole and benzothiazole derivatives. Monatshefte für Chemie - Chemical Monthly, 155, 337–361. Available from: [Link]

• PubChem. (n.d.). 5-Nitro-2-phenyl-1,3-benzoxazole. National Center for Biotechnology Information. Available from: [Link]

• Nguyen, T. H., et al. (2019). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. ACS Omega, 4(1), 2137–2144. Available from: [Link]

• Organic Syntheses. (n.d.). 2-amino-4-nitrophenol. Available from: [Link]

• Quora. (2015). What could be reason for getting a very low yield in organic chemistry?. Available from: [Link]

• National Institutes of Health. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. Available from: [Link]

• Google Patents. (n.d.). US4329503A - Process for the preparation of 2-amino-4-nitrophenol.

• de la Hoz, A., et al. (2009). Solvent-Free Heterocyclic Synthesis. Chemical Reviews, 109(1), 137-178. Available from: [Link]

• Google Patents. (n.d.). DE3002254A1 - METHOD FOR PRODUCING 2-AMINO-4-NITROPHENOL.
• Google Patents. (n.d.). WO2006096624A1 - Process for the purification of substituted benzoxazole compounds.

• PubChem. (n.d.). Benzoic acid, 2-((4-amino-2-nitrophenyl)amino)-. National Center for Biotechnology Information. Available from: [Link]

• ResearchGate. (2010). 2-Amino-4-nitrophenol monohydrate. Available from: [Link]

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Technical Support Center: Troubleshooting Common Issues in the Synthesis of Benzoxazole Derivatives

Introduction

Benzoxazole derivatives are a cornerstone in medicinal chemistry and materials science, renowned for their wide-ranging pharmacological activities and unique photophysical properties.[1][2][3] The synthesis of these valuable heterocyclic compounds, however, is not without its challenges. Researchers frequently encounter issues such as low yields, incomplete reactions, and difficult purifications. This technical support center is designed to provide researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting common problems in benzoxazole synthesis. Drawing upon established literature and field-proven insights, this guide offers a structured, question-and-answer approach to resolving experimental hurdles and optimizing synthetic outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low Reaction Yield

Q1: My benzoxazole synthesis is resulting in a disappointingly low yield. What are the primary factors I should investigate?

A low yield in benzoxazole synthesis can be attributed to a number of factors, ranging from the quality of your starting materials to suboptimal reaction conditions. A systematic approach to troubleshooting is essential for identifying and resolving the root cause.[4][5]

Initial Troubleshooting Workflow:

Caption: Initial troubleshooting workflow for low benzoxazole yield.

In-Depth Analysis and Solutions:

• Purity of Starting Materials: Impurities in your 2-aminophenol or the corresponding aldehyde, carboxylic acid, or acyl chloride can significantly impede the reaction.[4][6] 2-Aminophenols, in particular, are susceptible to air oxidation, which can introduce colored impurities and reduce yields.[6]

  • Actionable Advice:

    • Melting Point Analysis: Compare the melting point of your starting materials with literature values. A broad or depressed melting range is indicative of impurities.[4]

    • Spectroscopic Verification: Use NMR or other spectroscopic techniques to confirm the purity of your starting materials before use.

    • Purification: If impurities are suspected, purify the starting materials by recrystallization or distillation.[6]

• Reaction Conditions: The choice of solvent, temperature, and reaction time are critical parameters that can dramatically influence the outcome of your synthesis.[4][6]

  • Actionable Advice:

    • Temperature: Some benzoxazole syntheses require elevated temperatures to proceed efficiently. For instance, certain solvent-free reactions may need temperatures as high as 130°C.[6][7] If your reaction is sluggish, consider incrementally increasing the temperature while monitoring the progress by Thin Layer Chromatography (TLC).[6]

    • Solvent: The polarity of the solvent can affect the solubility of reactants and the reaction rate. If you are following a literature procedure, ensure you are using the same grade of solvent, as trace impurities can sometimes affect the reaction.[8]

    • Reaction Time: An incomplete reaction is a common cause of low yields.[4] Monitor the reaction's progress using TLC or GC to ensure it has gone to completion before workup.[6] If the reaction has stalled, extending the reaction time may be beneficial.[4]

• Inert Atmosphere: Many reagents and intermediates in benzoxazole synthesis are sensitive to air and moisture.[6][8]

  • Actionable Advice: Conduct the reaction under an inert atmosphere of nitrogen or argon, especially when using sensitive catalysts or reagents. This is particularly important for 2-aminophenols to prevent oxidation.[6]

Issue 2: Incomplete Reaction or Stalled Reaction

Q2: My reaction seems to stop before all the starting material is consumed. What steps can I take to drive it to completion?

A stalled reaction can be frustrating, but it often points to issues with the catalyst, temperature, or stoichiometry.

Troubleshooting a Stalled Reaction:

Caption: Decision tree for troubleshooting a stalled reaction.

In-Depth Analysis and Solutions:

• Insufficient Temperature: The activation energy for the cyclization step may not be met at the current reaction temperature.

  • Actionable Advice: Gradually increase the reaction temperature in small increments (e.g., 10°C) and monitor for any changes in the reaction profile by TLC or GC.[6]

• Catalyst Deactivation or Inappropriateness: The catalyst is crucial for facilitating the cyclization.[1] It may have lost its activity or may not be suitable for your specific substrates.[6][8]

  • Actionable Advice:

    • Catalyst Activity: Ensure your catalyst is fresh and has been stored under the recommended conditions. Some catalysts are sensitive to air and moisture and may require activation.[4] Adding a fresh portion of the catalyst to the reaction mixture can sometimes restart a stalled reaction.[6]

    • Catalyst Choice: A wide variety of catalysts can be used for benzoxazole synthesis, including Brønsted or Lewis acids (e.g., polyphosphoric acid), metal catalysts (e.g., copper, palladium), and heterogeneous catalysts like Brønsted acidic ionic liquids (BAILs).[6][7][8] The optimal choice depends on your starting materials. For example, electron-deficient substrates may require stronger acids or higher temperatures.[6]

• Incorrect Stoichiometry: An incorrect molar ratio of reactants can lead to an incomplete reaction.

  • Actionable Advice: Carefully re-verify the molar ratios of your reactants. In some cases, using a slight excess of one reactant can help drive the reaction to completion.[6]

Issue 3: Formation of Side Products

Q3: I am observing significant side product formation in my reaction, which is complicating purification and reducing my yield. What are the common side products and how can I minimize them?

Side product formation is a frequent challenge in benzoxazole synthesis. Understanding the potential side reactions is key to mitigating their formation.[4]

Common Side Products and Mitigation Strategies:

Side Product	Formation Mechanism	Mitigation Strategies
Schiff Base (Imine)	Condensation of 2-aminophenol and an aldehyde without subsequent cyclization.[4][6]	Increase reaction temperature or time; add a suitable oxidant.[6]
Bis-amide	Acylation of both the amino and hydroxyl groups of 2-aminophenol when using a carboxylic acid.[5]	Ensure complete dehydration during the cyclization step; consider a two-step procedure where the intermediate amide is isolated first.[5]
Polymerization	Self-condensation of starting materials or intermediates, particularly at high temperatures or under highly acidic/basic conditions.[4][6]	Carefully control the reaction temperature and ensure a stoichiometric balance of reactants.[6]
Over-alkylation/acylation	Multiple substitutions on the benzoxazole ring in reactions involving alkylating or acylating agents.[4]	Optimize stoichiometry and reaction time.

General Strategies to Minimize Side Products:

• Optimize Reaction Conditions: Fine-tuning the temperature, reaction time, and stoichiometry can significantly improve the selectivity for the desired product.[4]

• Choice of Catalyst: The catalyst can play a crucial role in directing the reaction towards the desired product and minimizing side reactions.[4]

• Protective Atmosphere: For reactions sensitive to oxidation, working under an inert atmosphere can prevent the formation of oxidation-related byproducts.[4]

Issue 4: Purification Challenges

Q4: I am having difficulty purifying my benzoxazole derivative. What are some effective purification strategies?

Purification can be a significant bottleneck and a source of product loss.[4]

Effective Purification Techniques:

• Column Chromatography: This is a widely used and effective method for purifying benzoxazoles.[4]

  • Troubleshooting Chromatography Issues:

    • Poor Solubility: If your compound has poor solubility in the eluent, it can lead to streaking or tailing. Experiment with different solvent systems to find one that provides good solubility.

    • Co-elution with Impurities: If impurities have a similar polarity to your product, separation can be challenging. Try using a different solvent system or a different stationary phase (e.g., alumina instead of silica gel).

    • On-column Degradation: Some benzoxazoles may be sensitive to the acidic nature of silica gel. In such cases, using neutral or basic alumina, or deactivating the silica gel with a small amount of triethylamine in the eluent, can be beneficial.

• Recrystallization: This is an excellent technique for obtaining highly pure crystalline products.

  • Solvent Screening Strategy: A systematic approach to finding a suitable recrystallization solvent is crucial.[9]

    • Test the solubility of your crude product in a range of solvents with varying polarities at room temperature and at their boiling points.

    • An ideal solvent will dissolve the compound when hot but not when cold.

    • If a single solvent is not suitable, try a mixed solvent system.

• Treatment with a Clarifying Agent: For colored impurities, treatment with a clarifying agent like activated charcoal can be effective.[10]

  • Protocol: Dissolve the crude product in a suitable solvent (e.g., ethyl acetate), add a small amount of activated charcoal, stir for a short period, and then filter to remove the charcoal and adsorbed impurities.[10]

Issue 5: Product Characterization

Q5: I have synthesized my benzoxazole derivative, but I am unsure about its structural confirmation. What are the key spectroscopic signatures I should look for?

Rigorous spectroscopic characterization is essential to confirm the identity and purity of your synthesized benzoxazole.[11]

Key Spectroscopic Techniques and Expected Signatures:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The aromatic protons of the benzoxazole core typically appear in the downfield region of the spectrum (δ 6.8–8.8 ppm).[11] The chemical shifts and coupling patterns are highly informative for determining substitution patterns.

  • ¹³C NMR: The carbon of the C=N bond in the oxazole ring typically appears around 165 ppm.[12]

• Infrared (IR) Spectroscopy:

  • Look for characteristic absorption bands corresponding to the functional groups in your molecule. The C=N stretching vibration in the benzoxazole ring is a key feature. The absence of broad O-H and N-H stretching bands from the 2-aminophenol starting material is a good indication of successful cyclization.

• Mass Spectrometry (MS):

  • This technique is crucial for determining the molecular weight of your compound.[11] Look for the molecular ion peak (M⁺) or protonated molecular ion peak ([M+H]⁺) to confirm the molecular formula. High-resolution mass spectrometry (HRMS) can provide the exact mass, further confirming the elemental composition.[11]

Experimental Protocols

Protocol 1: Synthesis of 2-Substituted Benzoxazoles via Condensation of 2-Aminophenol with a Carboxylic Acid under Microwave Irradiation

This method offers a rapid, solvent-free approach to benzoxazole synthesis.[13]

• In a microwave-safe vessel, combine 2-aminophenol (1.0 mmol) and the desired carboxylic acid (1.0 mmol).

• Thoroughly mix the reactants using a spatula.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a power level sufficient to maintain a temperature of 150-200°C for 10-30 minutes. The optimal temperature and time will vary depending on the substrates.

• Monitor the reaction progress by TLC.

• After completion, allow the vessel to cool to room temperature.

• Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate).

• Purify the product by silica gel column chromatography.

Protocol 2: Synthesis of 2-Substituted Benzoxazoles using a Brønsted Acidic Ionic Liquid (BAIL) Gel Catalyst

This method utilizes a reusable heterogeneous catalyst under solvent-free conditions.[7][14]

• In a 5 mL vessel, combine 2-aminophenol (1.0 mmol), the desired benzaldehyde (1.0 mmol), and the BAIL gel (0.01 mmol, 1 mol%).[4]

• Stir the reaction mixture at 130°C for 5 hours.

• Monitor the reaction progress by TLC or GC.

• Upon completion, dissolve the mixture in ethyl acetate (10 mL).

• Separate the catalyst by filtration or centrifugation. The catalyst can be washed, dried, and reused.[7][14]

• Evaporate the solvent from the filtrate under reduced pressure.

• Purify the residue by silica gel column chromatography.

References

• BenchChem. (2025). Technical Support Center: Troubleshooting Benzoxazole Synthesis.
• A Review on Various Synthetic Methods of Benzoxazole Moiety. (n.d.).
• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025).
• Review of synthesis process of benzoxazole and benzothiazole deriv
• Process for the purification of substituted benzoxazole compounds. (2006).
• Review of synthesis process of benzoxazole and benzothiazole derivatives | Request PDF. (n.d.).
• BenchChem. (2025). troubleshooting low yield in benzoxazole synthesis.
• Benzoxazole: Synthetic Methodology and Biological Activities. (2025). International Journal of Pharmaceutical Sciences Review and Research.
• Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. (2019). ACS Omega.
• Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. (2019).
• BenchChem. (2025). Synthesis of benzoxazoles using 2-aminophenol and carboxylic acids.
• Spectroscopic Characterization of 1,2-Benzoxazole Derivatives: A Technical Guide. (2025). BenchChem.
• BenchChem. (2025).

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purification techniques for 5-nitro-2-phenyl-1,3-benzoxazole and its analogues

Answering the user's request.## Technical Support Center: Purification of 5-nitro-2-phenyl-1,3-benzoxazole and its Analogues

Welcome to the dedicated technical support center for the purification of 5-nitro-2-phenyl-1,3-benzoxazole and its analogues. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the challenges associated with isolating and purifying this important class of compounds. Here, we will delve into common issues, provide in-depth troubleshooting guides, and offer expert insights to streamline your purification workflows.

Frequently Asked Questions (FAQs)

Here are some of the most common questions our team receives regarding the purification of 5-nitro-2-phenyl-1,3-benzoxazole and its analogues.

Q1: What are the most common impurities I can expect when synthesizing 5-nitro-2-phenyl-1,3-benzoxazole?

A1: Typically, you may encounter unreacted starting materials, such as 2-amino-4-nitrophenol and a benzoic acid derivative (e.g., benzoyl chloride or benzoic acid itself). Other common impurities include side-products from incomplete cyclization, such as N,O-diacylated byproducts, and residual catalysts or reagents used in the synthesis.[1][2]

Q2: My purified 5-nitro-2-phenyl-1,3-benzoxazole is a yellow-orange color. Is this normal?

A2: Yes, 5-nitro-2-phenyl-1,3-benzoxazole and many of its nitro-substituted analogues are often reported as yellow or pale-yellow crystalline solids. The color arises from the extended conjugation and the presence of the nitro group, which is a chromophore. However, a very dark or brownish color may indicate the presence of impurities, and further purification may be necessary.

Q3: I'm having trouble with the solubility of my 5-nitro-2-phenyl-1,3-benzoxazole analogue. What are the best solvents for purification?

A3: These compounds are generally poorly soluble in water but show good solubility in many organic solvents. For recrystallization, common choices include ethanol, methanol, ethyl acetate, and acetone.[3][4] For column chromatography, a mixture of a non-polar solvent like hexane or petroleum ether with a more polar solvent like ethyl acetate or dichloromethane is typically effective. The optimal solvent system will depend on the specific analogue and the impurities present.

Q4: Can I use normal-phase column chromatography to purify these compounds?

A4: Absolutely. Normal-phase column chromatography using silica gel is a very effective and widely used method for purifying 5-nitro-2-phenyl-1,3-benzoxazole and its analogues.[5][6] The choice of eluent is critical for achieving good separation.

Troubleshooting Guides

Recrystallization Issues

Recrystallization is a powerful and cost-effective purification technique, but it can present challenges.[7]

Problem 1: Oiling Out

• Symptom: Instead of forming crystals, your compound separates as an oil upon cooling the recrystallization solvent.

• Cause: The boiling point of the solvent is higher than the melting point of your compound, or the compound is too soluble in the chosen solvent even at lower temperatures. This can also be caused by a high concentration of impurities.[3]

• Solution:

  • Reheat the solution to dissolve the oil.

  • Add more solvent to decrease the saturation.

  • Try a different solvent or a solvent mixture. A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[3][8] Experiment with solvent pairs, such as ethanol/water or ethyl acetate/hexane.[4]

Problem 2: No Crystal Formation

• Symptom: The solution remains clear even after cooling, and no crystals precipitate.

• Cause: The solution is not supersaturated. This could be due to using too much solvent or the compound being highly soluble in the chosen solvent even at low temperatures.[9]

• Solution:

  • Induce crystallization:

    • Scratch the inside of the flask with a glass rod at the meniscus. The small glass particles can act as nucleation sites.[8]

    • Add a seed crystal of the pure compound, if available.

    • Cool the solution further in an ice bath or refrigerator.

  • Reduce the volume of the solvent by evaporation and then allow it to cool again.[9]

Column Chromatography Challenges

Column chromatography offers excellent separation capabilities but requires careful optimization.[10]

Problem 1: Poor Separation of Compound and Impurities

• Symptom: The collected fractions from the column show a mixture of your desired compound and impurities when analyzed by TLC.

• Cause: The chosen eluent system does not have the right polarity to effectively separate the components.

• Solution:

  • Optimize the eluent system using TLC. The ideal solvent system will give your desired compound an Rf value of around 0.3-0.4 on a TLC plate.

  • Use a gradient elution. Start with a less polar solvent system and gradually increase the polarity. This can help to first elute the less polar impurities, followed by your compound, and finally the more polar impurities.

  • Ensure proper column packing. An improperly packed column with air bubbles or cracks will lead to poor separation.

Problem 2: Compound is Stuck on the Column

• Symptom: Your compound does not elute from the column even with a highly polar solvent system.

• Cause: The compound may be too polar for the chosen stationary phase (silica gel) or it may be interacting strongly with the silica. Polar compounds can form strong hydrogen bonds with the silanol groups on the silica surface, leading to excessively long retention times or complete retention.[11]

• Solution:

  • Increase the polarity of the eluent further. A small amount of methanol (1-5%) can be added to the eluent to increase its polarity.[11]

  • Consider using a different stationary phase. Alumina (basic or neutral) can be a good alternative to silica gel for some compounds.[10]

  • For very polar compounds, reversed-phase chromatography might be a more suitable technique.[12]

Experimental Protocols

Protocol 1: Recrystallization of 5-nitro-2-phenyl-1,3-benzoxazole

• Dissolution: In a fume hood, place the crude 5-nitro-2-phenyl-1,3-benzoxazole in an Erlenmeyer flask. Add a minimal amount of a suitable solvent (e.g., ethanol) and heat the mixture gently on a hot plate with stirring until the solid completely dissolves.[7][13]

• Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot filtration using a pre-warmed funnel and fluted filter paper to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.[14]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator to remove residual solvent.

Protocol 2: Column Chromatography Purification

• Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar eluent.

• Column Packing: Carefully pour the slurry into the chromatography column, ensuring no air bubbles are trapped. Allow the silica to settle, and then add a layer of sand on top.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent. Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting the column with the chosen solvent system. Collect fractions in test tubes or vials.

• Monitoring: Monitor the separation by TLC analysis of the collected fractions.

• Solvent Removal: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Visualization

Caption: A general workflow for the purification and analysis of 5-nitro-2-phenyl-1,3-benzoxazole and its analogues.

Data Summary

Table 1: Common Solvents for Purification of Benzoxazole Derivatives

Purification Method	Solvent/Solvent System	Polarity	Notes
Recrystallization	Ethanol, Methanol	Polar	Good for moderately polar compounds.
Ethyl Acetate	Medium Polarity	Effective for a wide range of polarities.
Acetone	Polar	Good dissolving power.
Hexane/Ethyl Acetate	Variable	Used as a solvent pair for fine-tuning solubility.
Column Chromatography	Hexane/Ethyl Acetate	Variable	A common and versatile eluent system.
Petroleum Ether/Acetone	Variable	Another effective eluent system.[6]
Dichloromethane/Methanol	Variable	For more polar compounds.[11]

References

• BenchChem. (n.d.). Technical Support Center: Optimizing Silica Gel Chromatography for Polar Compounds.
• Pharma Now. (n.d.). Chromatography Techniques for Polar Analytes: Column Selection Guide.
• Google Patents. (n.d.). Process for the crystallization of nitro-aromatic compounds in nitric acid.
• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• BenchChem. (n.d.). Solvent selection for effective recrystallization of nitroaromatic compounds.
• ChemicalBook. (n.d.). 5-nitro-2-phenyl-1,3-benzoxazole synthesis.
• BenchChem. (n.d.). Technical Support Center: Purification of Benzoxazole Derivatives.
• PubChem. (n.d.). 5-nitro-2-phenyl-1,3-benzoxazole.
• Waters. (n.d.). Optimization of Chromatographic Conditions for the Analysis of Polar Metabolites in Aqueous Solutions by UPC2-MS.
• Chemistry LibreTexts. (2021, March 5). 2.1: Recrystallization.
• University of York. (n.d.). Problems with Recrystallisations.
• National Institutes of Health. (2025, April 15). A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• ChemistryViews. (2012, July 3). Tips and Tricks for the Lab: Column Choices.
• BenchChem. (n.d.). How to avoid impurities in 2-Methylbenzoxazole synthesis.
• SIELC Technologies. (n.d.). Separation of Benzoxazole on Newcrom R1 HPLC column.
• Recrystallization1. (n.d.).
• Google Patents. (n.d.). US2874196A - Method of crystallizing nitro products.
• University of Rochester. (n.d.). Tips & Tricks: Recrystallization.
• ACS Omega. (2019, January 7). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition.
• YouTube. (2020, March 25). EAS Nitration Experiment & Recrystallization.
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• BenchChem. (n.d.). Technical Support Center: Synthesis of Benzoxazole Derivatives.

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Technical Support Center: Navigating the Experimental Challenges of 5-nitro-2-phenyl-1,3-benzoxazole

Welcome to the technical support center for 5-nitro-2-phenyl-1,3-benzoxazole. This resource is designed for researchers, scientists, and drug development professionals to address the common stability and handling challenges encountered when working with this compound in experimental assays. Our goal is to provide you with the expertise and practical guidance necessary to ensure the integrity and reproducibility of your results.

Introduction: Understanding the Molecule

5-nitro-2-phenyl-1,3-benzoxazole is a heterocyclic compound belonging to the benzoxazole class.[1][2] Its structure, featuring a nitro group on the benzoxazole core, contributes to its biological activity but also presents specific stability challenges, primarily very low aqueous solubility.[1] This guide will provide a structured approach to troubleshooting these issues, grounded in the physicochemical properties of the molecule.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the use of 5-nitro-2-phenyl-1,3-benzoxazole in experimental settings.

Q1: Why is my 5-nitro-2-phenyl-1,3-benzoxazole precipitating in my aqueous assay buffer?

A1: The primary reason for precipitation is the compound's extremely low aqueous solubility, which is reported to be less than 0.3 µg/mL at a neutral pH of 7.4.[1] When a concentrated stock solution, typically in an organic solvent like DMSO, is diluted into an aqueous buffer, the compound can crash out if its final concentration exceeds its solubility limit in the final assay medium.

Q2: What is the best solvent to use for preparing a stock solution?

A2: Polar aprotic solvents such as Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) are commonly used for preparing high-concentration stock solutions of benzoxazole derivatives.[3] It is crucial to ensure the compound is fully dissolved in the stock solution before making further dilutions.[4]

Q3: Can I adjust the pH of my buffer to improve solubility?

A3: The effect of pH on the solubility of 5-nitro-2-phenyl-1,3-benzoxazole is likely minimal due to the absence of readily ionizable functional groups. Unlike benzoxazoles with basic nitrogen atoms or acidic protons, the nitro group is electron-withdrawing and does not typically undergo protonation or deprotonation under physiological pH conditions.[4]

Q4: Is this compound sensitive to light?

Troubleshooting Guides: A Problem-Solution Approach

This section provides detailed troubleshooting guides for specific issues you may encounter during your experiments.

Issue 1: Compound Precipitation in Aqueous Media

Potential Cause: The final concentration of the compound in the assay medium is above its kinetic solubility limit.

Recommended Solutions:

• Determine the Kinetic Solubility: Before conducting your main experiment, it is advisable to determine the kinetic solubility of 5-nitro-2-phenyl-1,3-benzoxazole in your specific assay buffer. This will establish the maximum concentration you can use without precipitation.[4]

• Reduce the Final Concentration: If feasible for your experimental design, lower the final concentration of the compound to be within its determined solubility range.[4]

• Employ Solubilization Techniques:

  • Co-solvents: Gradually increasing the percentage of an organic co-solvent (e.g., DMSO, ethanol) in the final solution can help maintain the compound's solubility. However, be mindful of the tolerance of your assay to the co-solvent, as high concentrations can affect biological systems.[6]

  • Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with poorly soluble compounds, enhancing their aqueous solubility.[6]

Issue 2: Inconsistent or Non-Reproducible Assay Results

Potential Cause: Inaccurate and variable concentrations of the active compound due to poor solubility or degradation.

Recommended Solutions:

• Ensure Complete Dissolution of Stock Solution: Visually inspect your stock solution to confirm that the compound is fully dissolved before any dilutions are made. Gentle warming or sonication can aid in dissolution, but the thermal stability of the compound should be considered.[4]

• Implement a Robust Solubilization Strategy: Consistently apply a validated solubilization method, as described in the previous section, to ensure the compound remains in solution throughout the assay.[4]

• Protect from Light: As a precautionary measure, conduct experiments under subdued lighting conditions and store stock solutions in amber vials or wrapped in aluminum foil to minimize potential photodegradation.[5]

Issue 3: Potential for Compound Degradation

Potential Cause: The benzoxazole ring can be susceptible to hydrolysis, and the nitroaromatic structure may have inherent instabilities.

Recommended Solutions:

• Monitor for Degradation Products: If you suspect degradation, analytical techniques such as High-Performance Liquid Chromatography (HPLC) can be used to assess the purity of your compound over time in your assay conditions.

• Control Reaction Conditions: For any chemical reactions or assays involving this compound, carefully control temperature and reaction times to minimize the potential for degradation.[7]

• Safe Handling of a Nitroaromatic Compound: Due to the presence of the nitro group, this compound should be handled with care. Nitroaromatic compounds can be energetic materials and may have mutagenic properties.[5][8] Always refer to the Material Safety Data Sheet (MSDS) and follow appropriate laboratory safety protocols.[9][10]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

• Accurately weigh the desired amount of 5-nitro-2-phenyl-1,3-benzoxazole in a suitable vial.

• Add the required volume of high-purity DMSO (or another suitable organic solvent) to achieve the desired stock concentration.

• Vortex the solution until the compound is completely dissolved. Gentle warming or sonication may be used if necessary, but monitor for any changes in color that might indicate degradation.

• Store the stock solution at -20°C or -80°C in a tightly sealed, light-protected container.

Protocol 2: General Workflow for Dilution into Aqueous Buffer

Caption: Workflow for diluting a DMSO stock solution into an aqueous buffer.

Data Summary

Property	Value	Source
Molecular Formula	C₁₃H₈N₂O₃	PubChem[1]
Molecular Weight	240.21 g/mol	PubChem[1]
Aqueous Solubility (pH 7.4)	<0.3 µg/mL	PubChem[1]

Visualizing the Stability Challenge

The primary challenge with 5-nitro-2-phenyl-1,3-benzoxazole is its poor aqueous solubility, which can lead to several downstream issues in experimental assays.

Caption: The relationship between poor solubility and common experimental problems.

References

• Benchchem. Technical Support Center: Overcoming Solubility Challenges of Benzoxazole Compounds.
• Benchchem. Technical Support Center: Overcoming Solubility Issues with Benzoxazole Compounds.
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• Benchchem. Technical Support Center: Troubleshooting Benzoxazole Synthesis.
• Triumvirate Environmental. 6 Safety Practices for Highly Hazardous Lab Chemicals.
• Benchchem. The Benzoxazole Scaffold: A Comprehensive Technical Guide for Drug Discovery Professionals.
• Chemsrc. 5-Nitro-2-phenyl-1,3-benzoxazole | CAS#:891-43-0.
• National Institutes of Health.
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• Cornell EHS. Guidelines for Working with Particularly Hazardous Substances.
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• ResearchGate.
• ResearchGate. Scheme 41.
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• BOC Sciences. 5-Nitro-1,3-benzoxazole-2-thiol.
• Benzoxazole: Synthetic Methodology and Biological Activities.
• Benchchem.
• Santa Cruz Biotechnology. 5-Nitro-1,3-benzoxazole | CAS 70886-33-8.

• ResearchGate. Fast and stable light-driven molecular switch based on a 5a,13-methanoindolo[2,1-b][1][4]benzoxazepine ring system.

• The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids.
• Hit2Lead. 5-nitro-2-phenyl-1,3-benzoxazole | SC-5476054.
• MDPI. Environment-Sensitive Fluorescence of 7-Nitrobenz-2-oxa-1,3-diazol-4-yl (NBD)-Labeled Ligands for Serotonin Receptors.
• PubMed. Synthesis and biology of a 7-nitro-2,1,3-benzoxadiazol-4-yl derivative of 2-phenylindole-3-acetamide: a fluorescent probe for the peripheral-type benzodiazepine receptor.

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Technical Support Center: Overcoming Challenges in the Functionalization of the Benzoxazole Ring

Welcome to the Technical Support Center for the functionalization of the benzoxazole ring. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the synthesis and modification of this important heterocyclic scaffold. As a privileged structure in medicinal chemistry, the ability to precisely functionalize the benzoxazole ring is paramount for the development of novel therapeutics.[1][2][3][4][5] This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to empower you in your research endeavors.

Troubleshooting Guide: Common Issues and Solutions

This section addresses the most frequent challenges encountered in benzoxazole chemistry, offering systematic approaches to diagnose and resolve them.

Issue 1: Low or No Product Yield in Benzoxazole Synthesis

Low yields are a common frustration in the synthesis of the benzoxazole core, often stemming from suboptimal reaction conditions or impure starting materials.[6]

Potential Causes and Recommended Solutions

Potential Cause	Recommended Solutions
Impure Starting Materials	- Verify Purity: Confirm the purity of your 2-aminophenol and aldehyde/carboxylic acid starting materials. Impurities can significantly hinder the reaction.[6] - Purification: If necessary, purify starting materials by recrystallization or distillation.
Suboptimal Catalyst	- Catalyst Screening: The choice of catalyst is critical. For condensations of 2-aminophenols with aldehydes, screen both Brønsted and Lewis acids.[7] In some cases, specialized catalysts like Brønsted acidic ionic liquid gels can dramatically improve yields.[7][8] - Catalyst Loading: Optimize the catalyst loading. Sometimes, a modest increase can significantly boost the reaction rate.[9]
Incorrect Reaction Temperature	- Temperature Optimization: The reaction temperature is a critical parameter. Too low, and the reaction may be sluggish; too high, and you risk decomposition of reactants or products.[9] Conduct a temperature screening study to find the optimal balance.
Inappropriate Solvent	- Solvent Screening: The solvent plays a key role in solubility and reactivity. Screen a range of solvents with varying polarities and boiling points (e.g., ethanol, DMF, acetonitrile, or even solvent-free conditions).[10] - Anhydrous Conditions: If your reaction is sensitive to moisture, ensure you are using an anhydrous solvent and an inert atmosphere.
Incomplete Reaction	- Reaction Time: Monitor the reaction progress by Thin Layer Chromatography (TLC) to ensure it has run to completion.[9] - Increase Temperature: A higher temperature may be required to drive the reaction to completion, but be mindful of potential side reactions.[6]

Issue 2: Significant Side Product Formation

The formation of side products can complicate purification and significantly reduce the yield of your desired benzoxazole.

Common Side Products and Minimization Strategies

Side Product	Minimization Strategies
Stable Schiff Base Intermediate	- Promote Cyclization: In the reaction of 2-aminophenol with an aldehyde, the intermediate Schiff base may be slow to cyclize. To drive the reaction forward, you can increase the reaction temperature or add a suitable oxidizing agent.[6][9]
Polymerization	- Control Reaction Conditions: Polymerization of starting materials or intermediates can occur under harsh conditions. Carefully control the temperature and avoid highly acidic or basic conditions if possible.
Over-alkylation/acylation	- Stoichiometry Control: When functionalizing the benzoxazole ring, carefully control the stoichiometry of your alkylating or acylating agent to avoid multiple substitutions.

Issue 3: Poor Regioselectivity in C-H Functionalization

Achieving regioselectivity in the C-H functionalization of the benzoxazole ring, particularly at the C4, C5, C6, and C7 positions, is a significant challenge due to the inherent reactivity of the C2 position.

Strategies for Controlling Regioselectivity

Strategy	Description
Directing Groups	- The use of a directing group is a powerful strategy to control regioselectivity. The directing group is typically installed on a precursor and coordinates to the metal catalyst, directing the C-H activation to a specific ortho-position.[11]
Catalyst and Ligand Selection	- The choice of catalyst and ligand is crucial. For example, in palladium-catalyzed direct arylation, specific phosphine ligands can influence the site of functionalization.[12] For C7 arylation, a phosphine-free PdCl2 catalyst has been shown to be effective.[11]
Solvent and Temperature Effects	- The reaction solvent can influence regioselectivity by affecting the solubility of the catalyst and substrate, as well as the stability of key intermediates. Optimizing the reaction temperature can also favor the formation of a specific regioisomer.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction with a halo-benzoxazole is not working. What are the common pitfalls?

A1: Suzuki coupling with halo-benzoxazoles can be challenging. Here are some common issues and solutions:

• Poor Solubility: Halo-benzoxazoles can have poor solubility in common Suzuki coupling solvents. You may need to screen a variety of solvents or solvent mixtures to find one that effectively dissolves your substrate.[13]

• Catalyst Inactivation: The nitrogen atom in the benzoxazole ring can coordinate to the palladium catalyst, leading to inactivation. Using bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) can help mitigate this issue.[14]

• Deborylation of Boronic Acid: Your boronic acid may be degrading under the reaction conditions. Ensure you are using a high-quality boronic acid and consider using a base like potassium fluoride (KF) which can sometimes prevent this side reaction.[13]

• Ineffective Base: The choice of base is critical. Screen a variety of inorganic and organic bases to find the optimal one for your specific substrates.[14]

Q2: What is a reliable method for purifying my benzoxazole derivative?

A2: Purification can often lead to significant product loss if not performed carefully. Here are two common and effective methods:

• Column Chromatography: This is a widely used technique for purifying benzoxazoles. The choice of eluent is critical for good separation. A common starting point is a mixture of hexane and ethyl acetate.[9][15]

• Recrystallization: If your product is a solid, recrystallization can be a highly effective method for obtaining pure material. You will need to screen different solvents to find one in which your product is soluble at high temperatures but sparingly soluble at room temperature.[15]

Q3: Are there any "green" or more sustainable methods for synthesizing benzoxazoles?

A3: Yes, there is a growing focus on developing more environmentally friendly synthetic routes. Some strategies include:

• Use of Green Solvents: Employing solvents like water or ethanol can significantly reduce the environmental impact of your synthesis.[9][10]

• Solvent-Free Reactions: Microwave-assisted or grinding techniques can often be performed without a solvent, leading to a highly efficient and green process.[10][16]

• Heterogeneous Catalysts: Using solid-supported catalysts that can be easily recovered and reused is another excellent way to make your synthesis more sustainable.[17]

Experimental Protocols & Visualizations

Protocol 1: General Procedure for Solvent Screening in Benzoxazole Synthesis

This protocol provides a systematic approach to identifying the optimal solvent for your benzoxazole synthesis.[10]

Reaction Setup:

• In a series of parallel reaction vials, add the 2-aminophenol (1.0 mmol), the aldehyde (1.0 mmol), and a catalytic amount of a suitable acid or base catalyst (if required).

• To each vial, add a different solvent (2-3 mL) from a pre-selected screening set (e.g., DCM, acetonitrile, DMF, ethanol). Include a solvent-free control.

Reaction and Analysis:

• Stir the reactions at a set temperature (e.g., 80 °C).

• Monitor the progress of each reaction by TLC or LC-MS at regular intervals.

• Once a reaction is complete (or after a predetermined time), cool the mixture to room temperature.

• Work up each reaction mixture appropriately. For organic solvents, this may involve removal under reduced pressure. For water or high-boiling point solvents, an extraction with a suitable organic solvent may be necessary.

• Purify the crude product from each reaction and determine the isolated yield to identify the optimal solvent.

Diagram 1: Troubleshooting Decision Tree for Low Yield in Benzoxazole Synthesis

Caption: A decision tree for systematically troubleshooting low yields.

Protocol 2: Palladium-Catalyzed Direct C-H Arylation of Benzoxazole

This protocol is a general procedure for the direct arylation of the benzoxazole C2 position.

Materials:

• Benzoxazole (1.0 mmol)

• Aryl bromide (1.2 mmol)

• Pd(OAc)2 (2 mol%)

• Phosphine ligand (e.g., RuPhos, 4 mol%)[12]

• Base (e.g., K2CO3, 2.0 mmol)

• Anhydrous, degassed solvent (e.g., toluene, 5 mL)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere (argon or nitrogen), add the benzoxazole, aryl bromide, Pd(OAc)2, phosphine ligand, and base.

• Add the anhydrous, degassed solvent via syringe.

• Stir the reaction mixture at the desired temperature (e.g., 100-120 °C) and monitor its progress by TLC or GC.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Diagram 2: Catalytic Cycle for Palladium-Catalyzed C-H Functionalization

Caption: A simplified Pd(0)/Pd(II) catalytic cycle for C-H arylation.

References

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• Daugulis, O., et al. (2009). Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. PMC, NIH. Retrieved January 15, 2026, from [Link]

• Panda, N., & Sahoo, K. (2018). Synthesis of 4‐Alkenyl Benzoxazoles via Pd‐catalyzed ortho C−H Functionalization of 2‐Amidophenols. Advanced Synthesis & Catalysis, 361(3), 617–627. [Link]

• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. (2018). NIH. Retrieved January 15, 2026, from [Link]

• Palladium-catalyzed benzo[d]isoxazole synthesis by C–H activation/[4 + 1] annulation. (2017). Chemical Science (RSC Publishing). Retrieved January 15, 2026, from [Link]

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• Nguyen, T. T., et al. (2019). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. ACS Omega, 4(1), 2236-2242. [Link]

• Nguyen, T. T., et al. (2019). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. ACS Omega, 4(1), 2236–2242. [Link]

• Li, X. (2020). Palladium-catalyzed enantioselective C-H functionalization via C-H palladation. Trends in Chemistry, 2(10), 926-938. [Link]

• Bellina, F., & Lessi, M. (2010). Highly Regioselective Palladium-Catalyzed Direct Arylation of Oxazole at C-2 or C-5 with Aryl Bromides, Chlorides, and Triflates. Organic Letters, 12(16), 3574–3577. [Link]

• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 16(4), 131. [Link]

• Soni, S., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13(34), 24093-24111. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Benzoxazoles. Retrieved January 15, 2026, from [Link]

• Soni, S., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Publishing. Retrieved January 15, 2026, from [Link]

• Synthesis of site-selective C−H functionalized 2-aryl benzoxazole. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• Synthetic transformations and biological screening of benzoxazole derivatives: A review. (2023). ResearchGate. Retrieved January 15, 2026, from [Link]

• How can I solve my problem with Suzuki coupling? (2014). ResearchGate. Retrieved January 15, 2026, from [Link]

• Gillis, E. P., & Burke, M. D. (2013). A Divalent Protecting Group for Benzoxaboroles. PMC, NIH. Retrieved January 15, 2026, from [Link]

• Soni, S., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. Semantic Scholar. Retrieved January 15, 2026, from [Link]

• Soni, S., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. SciSpace. Retrieved January 15, 2026, from [Link]

• Recent Advances in Regioselective C–H Bond Functionalization of Free Phenols. (2023). NIH. Retrieved January 15, 2026, from [Link]

• Shen, C., et al. (2022). Selective functionalization of C(sp3)–H bonds: catalytic chlorination and bromination by IronIII-acacen-halide under ambient condition. Chemical Communications, 58(76), 10667-10670. [Link]

• Kumar, A., et al. (2025). Benzoxazole: Synthetic Methodology and Biological Activities. International Journal of Pharmaceutical Sciences Review and Research, 85(2), 22-28. [Link]

• Bolm, C., & Hildebrand, J. P. (2009). Iron(iii) chloride in oxidative C–C coupling reactions. Chemical Society Reviews, 38(3), 641-645. [Link]

• A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions. (2021). NIH. Retrieved January 15, 2026, from [Link]

• Ligand-Controlled Para-Selective C-H Arylation of Monosubstituted Arenes. (2015). PubMed. Retrieved January 15, 2026, from [Link]

• Problems with Suzuki coupling of aryl boronic acid and alkyl halide. (2025). Reddit. Retrieved January 15, 2026, from [Link]

• C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition. (2011). PMC, NIH. Retrieved January 15, 2026, from [Link]

• Iron-Catalyzed Intramolecular Allylic C-H Amination. (2025). ResearchGate. Retrieved January 15, 2026, from [Link]

• Chen, G., et al. (2010). Synthesis of oxazolines from amides via palladium-catalyzed functionalization of unactivated C(sp(3))-H bond. Organic Letters, 12(19), 4340-4343. [Link]

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. Retrieved January 15, 2026, from [Link]

• Regioselective functionalization of aryl azoles as powerful tool for the synthesis of pharmaceutically relevant targets. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• Amide-Ligand-Controlled Highly para-Selective Arylation of Monosubstituted Simple Arenes with Arylboronic Acids. (2017). PubMed. Retrieved January 15, 2026, from [Link]

• A Palladium-Catalyzed Method for the Synthesis of Carbazoles via Tandem C-H Functionalization and C-N Bond Formation. (2008). PMC, NIH. Retrieved January 15, 2026, from [Link]

• Regioselective umpolung para-C–H functionalization of arylhydroxylamines. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• Directing Group-Free Regioselective meta-C-H Functionalization of Pyridines. (2023). PubMed. Retrieved January 15, 2026, from [Link]

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Technical Support Center: Strategies to Enhance the Solubility of 5-Nitro-2-Phenyl-1,3-Benzoxazole for Biological Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical strategies for overcoming the significant solubility challenges associated with 5-nitro-2-phenyl-1,3-benzoxazole. Our goal is to equip you with the knowledge to maintain compound integrity and generate reliable data in your biological studies.

Section 1: Understanding the Challenge - Physicochemical Properties

Q1: Why is 5-nitro-2-phenyl-1,3-benzoxazole so poorly soluble in aqueous media?

A1: The poor aqueous solubility of 5-nitro-2-phenyl-1,3-benzoxazole is rooted in its molecular structure. Benzoxazole derivatives are heterocyclic compounds that often feature a rigid, aromatic core, which leads to strong intermolecular interactions in the solid (crystalline) state.[1] This makes it energetically unfavorable for water molecules to surround and dissolve individual compound molecules.

Specifically for 5-nitro-2-phenyl-1,3-benzoxazole, several factors contribute to its hydrophobicity:

• Aromatic Core: The fused benzene and oxazole rings, along with the phenyl group, create a large, non-polar surface area.

• High Lipophilicity: The compound has a high calculated LogP (a measure of lipophilicity) of approximately 3.9, indicating a strong preference for fatty or non-polar environments over aqueous ones.[2]

• Crystalline Stability: The planar structure likely packs efficiently into a stable crystal lattice, requiring significant energy to break apart during dissolution.

Experimental data confirms this challenge, with a measured aqueous solubility of less than 0.3 µg/mL at a physiological pH of 7.4.[3] This positions the compound firmly in the category of poorly water-soluble, a major hurdle for biological testing.[4]

Property	Value	Source
Molecular Formula	C₁₃H₈N₂O₃	PubChem[3]
Molecular Weight	240.21 g/mol	PubChem[3]
Aqueous Solubility	<0.3 µg/mL (at pH 7.4)	PubChem[3]
Calculated LogP	3.93	ChemSRC[2]

Section 2: Initial Troubleshooting for In Vitro Assays

This section addresses the most common and immediate solubility problems encountered when preparing the compound for cell-based or biochemical assays.

Q2: My compound, dissolved in DMSO, is precipitating when I add it to my aqueous assay buffer or cell culture medium. What's happening and what should I do first?

A2: This is a classic sign of a compound "crashing out" of solution. It occurs when a concentrated stock in a strong organic solvent like Dimethyl Sulfoxide (DMSO) is diluted into an aqueous medium where the compound's solubility is much lower.[5][6] The final concentration of your compound, even with a small percentage of DMSO, has exceeded its maximum kinetic solubility in that specific system. These solid particles can cause inconsistent and erroneous results in your assay.[5]

Follow this troubleshooting workflow to diagnose and solve the issue.

Caption: Troubleshooting workflow for compound precipitation issues.

Experimental Protocol 2.1: Preparing a Working Solution from a DMSO Stock

This protocol describes the recommended method for diluting a DMSO stock into an aqueous medium to minimize precipitation.

Materials:

• 10 mM stock solution of 5-nitro-2-phenyl-1,3-benzoxazole in 100% DMSO.

• Pre-warmed (e.g., 37°C) sterile cell culture medium or assay buffer.

• Sterile conical tubes and micropipettes.

Procedure:

• Calculate Volumes: Determine the volume of stock solution needed for your desired final concentration. Aim for a final DMSO concentration below 0.5% to avoid solvent-induced artifacts.[7]

  • Example: To make 10 mL of a 10 µM working solution from a 10 mM stock (a 1:1000 dilution):

    • Volume of stock = (10 mL) / 1000 = 0.010 mL = 10 µL.

    • This results in a final DMSO concentration of 0.1% (10 µL in 10 mL).

• Pre-fill Aqueous Medium: Pipette the required volume of pre-warmed medium (e.g., 9.99 mL) into a sterile conical tube.

• Crucial Dilution Step: While gently vortexing or swirling the tube of medium, add the calculated volume of DMSO stock (10 µL) drop-by-drop or by pipetting it slowly into the vortex. This rapid dispersion is critical to prevent localized high concentrations of the compound that can initiate precipitation.[5]

• Visual Inspection: Cap the tube and continue to vortex for another 10-15 seconds. Visually inspect the solution against a light source to ensure it is clear and free of any visible particles or cloudiness.

• Immediate Use: Use the freshly prepared working solution immediately in your assay, as some compounds may precipitate over time even if they initially appear soluble.

Q3: What are the best co-solvents to use for 5-nitro-2-phenyl-1,3-benzoxazole, and what are their limitations?

A3: Co-solvents are water-miscible organic solvents used to increase the solubility of nonpolar drugs by reducing the overall polarity of the solvent system.[8] This is often the simplest and most direct method for in vitro assays. However, their use must be carefully controlled to avoid impacting the biological system.

Co-Solvent	Typical Final Concentration	Advantages	Limitations & Cautions
Dimethyl Sulfoxide (DMSO)	< 0.5%	Strong solubilizing power for many non-polar compounds.[9]	Can be toxic to cells at concentrations >1%. May interfere with some enzyme activities.[7]
Ethanol	< 1%	Less toxic than DMSO for many cell lines. Readily available.	Weaker solubilizing power than DMSO for highly lipophilic compounds. Can cause protein denaturation at higher concentrations.[10][11]
Polyethylene Glycol 400 (PEG 400)	1-5%	Low cellular toxicity. Can significantly enhance solubility.	Can increase the viscosity of the medium. May not be suitable for all assay types.
N,N-Dimethylformamide (DMF)	< 0.5%	Strong solubilizing power.	Higher toxicity than DMSO; use with caution and verify cell tolerance.

Recommendation: Start with DMSO as it is a powerful and widely used solvent. Always run a "vehicle control" in your experiments, which contains the same final concentration of the co-solvent as your test samples, to account for any effects of the solvent itself.

Section 3: Advanced Formulation Strategies for Enhanced Solubility & Bioavailability

For applications requiring higher concentrations, long-term stability in aqueous media, or for in vivo studies, more advanced formulation strategies are necessary.

Q4: How can I use cyclodextrins to improve the solubility of my compound?

A4: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity.[12][13] They can encapsulate poorly soluble "guest" molecules, like 5-nitro-2-phenyl-1,3-benzoxazole, forming a water-soluble inclusion complex.[14] This complexation effectively shields the hydrophobic drug from water, leading to a significant increase in its apparent aqueous solubility.[12][14] Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) are commonly used in pharmaceutical formulations due to their high solubility and safety profiles.[9]

Caption: Encapsulation of a hydrophobic drug within a cyclodextrin cavity.

Experimental Protocol 3.1: Preparation of a Drug-Cyclodextrin Inclusion Complex by Lyophilization

Materials:

• 5-nitro-2-phenyl-1,3-benzoxazole

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Purified water

• Magnetic stirrer and stir bar

• Lyophilizer (freeze-dryer)

Procedure:

• Molar Ratio Selection: Start with a 1:1 molar ratio of the drug to HP-β-CD. This can be optimized later. Calculate the required mass of each component.

• Dissolution: Dissolve the calculated amount of HP-β-CD in a volume of purified water in a flask.

• Addition of Drug: Add the drug powder to the cyclodextrin solution.

• Complexation: Seal the flask and stir the suspension at room temperature for 24-48 hours. The solution may become clearer as the complex forms.

• Freezing: Rapidly freeze the solution using liquid nitrogen or by placing it in a -80°C freezer until completely solid.

• Lyophilization: Place the frozen sample on a pre-cooled lyophilizer and run a cycle until all the water has sublimated, leaving a dry, fluffy powder.

• Characterization: The resulting powder is the inclusion complex. It can be readily dissolved in aqueous buffers for biological studies. Confirmation of complex formation is typically done using techniques like Differential Scanning Calorimetry (DSC) or Powder X-Ray Diffraction (PXRD).

Q5: What is a solid dispersion and when should I consider using it?

A5: A solid dispersion is a system where a poorly soluble drug is dispersed within a highly soluble, inert carrier or matrix (like povidone or polyethylene glycol) at the solid state.[15][16] This strategy enhances solubility primarily through two mechanisms:

• Particle Size Reduction: The drug is dispersed at a molecular or near-molecular level, maximizing its surface area for dissolution.[17]

• Amorphous State: The process often converts the drug from a stable, low-energy crystalline form to a high-energy, more soluble amorphous form.[16][18]

Consider using solid dispersions when developing a solid oral dosage form or if you need to prepare a reconstitutable powder for high-concentration dosing.[17]

Experimental Protocol 3.2: Preparation of a Solid Dispersion by Solvent Evaporation

Materials:

• 5-nitro-2-phenyl-1,3-benzoxazole

• A hydrophilic carrier (e.g., Povidone K30, PEG 6000)

• A common organic solvent (e.g., methanol, acetone)

• Rotary evaporator

Procedure:

• Dissolution: Dissolve both the drug and the carrier (e.g., in a 1:4 drug-to-carrier weight ratio) in a minimal amount of the organic solvent until a clear solution is formed.[19][20]

• Solvent Evaporation: Transfer the solution to a round-bottom flask and remove the solvent using a rotary evaporator under reduced pressure. This will leave a thin film on the flask wall.

• Drying: Further dry the solid film under vacuum for several hours to remove any residual solvent.

• Sizing: Scrape the dried solid dispersion from the flask, then grind and sieve it to obtain a fine, uniform powder. This powder can then be used for dissolution studies or further formulation.

Q6: Are nanosuspensions a viable option for this compound?

A6: Yes, nanosuspensions are a very promising option. A nanosuspension is a colloidal dispersion of pure drug particles with a size typically below 1 µm, stabilized by surfactants or polymers.[21] This approach is particularly useful for drugs that are poorly soluble in both aqueous and organic media.[21] The primary advantage comes from the massive increase in particle surface area, which, according to the Noyes-Whitney equation, significantly increases the dissolution velocity and saturation solubility.[22] This can lead to improved bioavailability for oral and parenteral routes.[23][24]

Q7: Can liposomal formulations be used for 5-nitro-2-phenyl-1,3-benzoxazole?

A7: Absolutely. Liposomes are microscopic vesicles composed of a lipid bilayer, similar to a cell membrane.[25] Due to its high lipophilicity (LogP ~3.9), 5-nitro-2-phenyl-1,3-benzoxazole can be effectively encapsulated within the hydrophobic lipid bilayer of liposomes.[26] This formulation strategy not only enhances the drug's solubility in aqueous media but can also protect it from degradation, reduce toxicity, and potentially alter its pharmacokinetic profile for targeted delivery.[25][27]

Section 4: Summary and Strategy Selection

Q8: With so many options, how do I choose the right solubility enhancement strategy?

A8: The optimal strategy depends on your specific experimental context, including the intended application (in vitro vs. in vivo), the required drug concentration, and available resources. Use the following decision tree and summary table to guide your choice.

Caption: Decision tree for selecting a solubility enhancement strategy.

Summary of Solubility Enhancement Techniques

Technique	Mechanism	Key Advantages	Key Disadvantages	Best For...
Co-solvents	Reduces solvent polarity.[8]	Simple, rapid, and effective for low concentrations.	Potential for cellular toxicity; may not be suitable for in vivo use.[7]	Initial in vitro screening and biochemical assays.
Cyclodextrin Complexation	Encapsulates drug in a soluble host-guest complex.[12][14]	Significant solubility increase; can be used for oral and parenteral routes.	Requires specific drug-CD compatibility; can be costly.	In vitro assays requiring higher concentrations; parenteral and oral formulations.
Solid Dispersion	Creates a high-energy amorphous form of the drug in a soluble carrier.[16][18]	High drug loading possible; enhances dissolution rate.	Potential for physical instability (recrystallization) over time.	Developing solid oral dosage forms (tablets, capsules).
Nanosuspension	Reduces particle size to the sub-micron range, increasing surface area.[21][22]	Increases dissolution velocity and saturation solubility; versatile for many routes.[23]	Requires specialized equipment (e.g., homogenizers, mills); potential for particle aggregation.	Oral and parenteral formulations, especially for drugs insoluble in most solvents.
Liposomes	Encapsulates lipophilic drug within a lipid bilayer.[25][26]	Biocompatible; can protect the drug and enable targeted delivery.	Complex manufacturing process; potential for drug leakage and stability issues.	Parenteral drug delivery, especially for potent or toxic compounds.

References

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• Kumar, A., Sahoo, S. K., Padhee, K., Kochar, P. S., Sathapathy, A., & Pathak, N. (2011). Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. Journal of Advanced Pharmacy Education & Research, 2(2), 144-155. [Link]

• Popielec, A., & Loftsson, T. (2022). Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems—A Pharmaceutical Perspective. Pharmaceutics, 14(3), 529. [Link]

• Salo, H., Deac, A., Deac, F., & Lehtonen, M. (2019). New chromatographic insights on drug: cyclodextrin inclusion complexes and their potential use in drug delivery. Journal of inclusion phenomena and macrocyclic chemistry, 93(3-4), 163-173. [Link]

• Grison, C. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Formulation Science & Bioavailability, 8(1), 212. [Link]

• Kumar, A., Sahoo, S. K., Padhee, K., Kochar, P. S., Sathapathy, A., & Pathak, N. (2022). SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES. Journal of Pharmaceutical Negative Results, 13(3), 205-214. [Link]

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• Hamzeloo-Moghadam, M., Aghazadeh, H., Hemmati, S., Khalaj, A., & Shahverdi, A. R. (2016). The effect of some cosolvents and surfactants on viability of cancerous cell lines. ResearchGate. [Link]

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Technical Support Center: Refining Spectroscopic Analysis Methods for Accurate Characterization

Welcome to the Technical Support Center dedicated to empowering researchers, scientists, and drug development professionals in achieving highly accurate and reliable data from spectroscopic analyses. This guide is designed to move beyond simple procedural lists, offering in-depth causal explanations for experimental choices and providing self-validating protocols. Here, you will find a combination of frequently asked questions for quick problem-solving and detailed troubleshooting guides for more complex issues encountered during your experiments.

Part 1: Frequently Asked Questions (FAQs) - Cross-Technique Issues

This section addresses common problems that can occur across various spectroscopic techniques such as UV-Vis, Fluorescence, FTIR, Raman, and NMR.

Q1: My baseline is drifting or unstable. What are the common causes and solutions?

A1: Baseline instability is a frequent issue that can significantly impact the accuracy of your measurements.[1] The primary causes can be categorized as instrumental or environmental.

• Instrumental Causes & Solutions:

  • Lamp/Laser Fluctuation: Light sources require a warm-up period to achieve stable output.[1][2] Always allow your instrument's lamp (e.g., Tungsten, Deuterium) or laser to warm up for the manufacturer-recommended time (typically 15-30 minutes) before starting any measurements.[1][2]

  • Detector Saturation: An overly intense signal can saturate the detector, leading to non-linear response and baseline distortion.[3] If you suspect saturation, reduce the signal intensity by adjusting instrument parameters like gain or aperture, or by diluting your sample.[3]

  • Temperature Fluctuations: Changes in the temperature of the instrument's components can cause baseline drift. Ensure the instrument is in a temperature-controlled environment and away from drafts or direct sunlight.[1]

• Environmental Causes & Solutions:

  • Changes in Ambient Conditions: Variations in laboratory humidity and temperature can affect the instrument's performance.[3] Running background spectra frequently, especially when environmental conditions change, can help mitigate these effects.[3]

Q2: I'm observing a low signal-to-noise ratio (S/N). How can I improve it?

A2: A low S/N ratio can obscure real signals and make quantification unreliable. Several strategies can be employed to enhance the S/N.

• Increase Signal Averaging: Signal averaging, or the collection and averaging of multiple spectra, is a powerful technique to improve the S/N ratio. The signal is coherent and adds with each scan, while the noise is random and begins to cancel out. The improvement in S/N is proportional to the square root of the number of scans (N) averaged.

• Optimize Sample Concentration: For techniques like UV-Vis, if the sample concentration is too low, the signal may be weak.[4] Conversely, a very high concentration can lead to issues like light scattering, which also reduces the detected signal.[2] Optimizing the concentration to be within the instrument's linear range is crucial.

• Instrument Settings: Adjusting parameters like integration time (for CCD detectors) or scan speed can improve S/N. Longer integration times allow more photons to be collected, increasing the signal. However, this may also increase noise, so optimization is key.

• Advanced Data Processing: Post-processing techniques, such as using deep neural networks, have been developed to suppress noise in spectra and enhance the S/N ratio.[5][6]

Q3: My results are not reproducible. What should I check?

A3: Lack of reproducibility is a critical issue that undermines the validity of your findings. A systematic check of your workflow is necessary.

• Sample Preparation: Inconsistent sample preparation is a major source of irreproducibility.[3] Ensure that your sample is homogeneous and free of air bubbles, which can scatter light and lead to inaccurate readings.[1] For solid samples, consistent grinding and pellet pressing techniques are essential.[3]

• Cuvette/Sample Holder Handling: Use the same cuvette for both your blank and sample measurements to ensure consistency.[1] If using multiple cuvettes, ensure they are an optically matched pair.[1] Always handle cuvettes by the frosted sides to avoid fingerprints on the optical surfaces.

• Instrument Calibration: Regular instrument calibration is vital for maintaining accuracy and reproducibility.[7][8][9] Ensure that wavelength accuracy, photometric accuracy, and baseline stability are checked and calibrated according to a regular schedule.[10]

• Consistent Experimental Conditions: Maintain consistent measurement conditions, including sample temperature and positioning within the instrument.[2]

Part 2: Detailed Troubleshooting Guides by Technique

This section provides in-depth troubleshooting for specific spectroscopic methods.

UV-Vis Spectroscopy Troubleshooting

Issue: Inaccurate Absorbance Readings

High or low absorbance readings outside the expected range can stem from several factors. This guide will walk you through a systematic approach to identify and resolve the issue.

Troubleshooting Workflow Diagram:

Caption: Troubleshooting workflow for inaccurate UV-Vis absorbance readings.

Step-by-Step Protocol:

• Verify Sample Concentration: The Beer-Lambert Law, which is the principle behind UV-Vis spectroscopy, is only linear within a certain concentration range.

  • Action: If absorbance is too high (typically > 1.5-2.0 AU), dilute the sample with the appropriate solvent or buffer.[1] If the absorbance is too low, you may need to concentrate the sample or use a cuvette with a longer path length.[4]

• Check the Blank: The blank measurement is crucial for correcting for the absorbance of the solvent and the cuvette.[1]

  • Action: Ensure the blank solution is the exact same solvent or buffer used to prepare your sample.[1] Re-blank the instrument before measuring your sample.

• Inspect the Cuvette: The condition of the cuvette directly impacts the light path and can introduce errors.

  • Action: Use quartz cuvettes for measurements in the UV range (below 340 nm).[1] Thoroughly clean the cuvette with an appropriate solvent and a lint-free cloth.[11] Inspect for scratches or chips; replace if damaged.[11]

• Evaluate Instrument Performance:

  • Action: Perform a system check or calibration. Verify the wavelength accuracy using a certified reference material like a holmium oxide filter.[10] Check the photometric accuracy with potassium dichromate standards.

  • Stray Light: Stray light is unwanted light that reaches the detector and can cause significant errors, especially at high absorbances. If you suspect stray light, your instrument may require servicing by a qualified technician.

FTIR Spectroscopy Troubleshooting

Issue: Poor Quality Spectra (Noisy, Sloping Baseline, Unexpected Peaks)

Obtaining a clean, interpretable FTIR spectrum is highly dependent on proper sample preparation and instrument conditions.

Troubleshooting Workflow Diagram:

Caption: Troubleshooting workflow for poor quality FTIR spectra.

Step-by-Step Protocol:

• Review Sample Preparation: This is the most common source of problems in FTIR.[3]

  • Solid Samples (KBr pellets): Ensure the sample is ground to a fine, uniform powder.[3][12] The particle size should ideally be smaller than the wavelength of the infrared light to avoid scattering.[13] Mix the sample thoroughly and evenly with dry KBr powder.[3] Store KBr in a desiccator as it is hygroscopic and can introduce water peaks.[3]

  • Liquid Samples (Thin Film/Cell): For thin films, ensure a uniform thickness. For liquid cells, make sure there are no air bubbles in the light path.[12]

• Acquire a Fresh Background Spectrum: The background spectrum is subtracted from the sample spectrum to remove contributions from the instrument and the atmosphere.

  • Action: A background spectrum should be collected frequently, especially if the ambient temperature or humidity has changed.[3]

• Address Atmospheric Interference: Water vapor and carbon dioxide in the atmosphere have strong IR absorptions that can interfere with your sample's spectrum.

  • Action: Purge the sample compartment with dry nitrogen or air to minimize these interfering peaks.[14]

• Check for Detector Saturation: If your sample is too concentrated or the signal is too strong, the detector can be saturated, leading to a distorted spectrum with a flattened top.[3]

  • Action: Reduce the signal intensity by decreasing the instrument's aperture setting or by preparing a more dilute sample.[3]

Raman Spectroscopy Troubleshooting

Issue: High Fluorescence Background and Baseline Problems

Fluorescence is often a significant interference in Raman spectroscopy, as it can be orders of magnitude more intense than the Raman scattering signal.[15]

Troubleshooting Workflow Diagram:

Caption: Troubleshooting workflow for high fluorescence and baseline issues in Raman spectroscopy.

Step-by-Step Protocol:

• Change the Excitation Wavelength: One of the most effective ways to reduce fluorescence is to use a longer excitation wavelength (e.g., 785 nm or 1064 nm) that is less likely to excite the electronic transitions responsible for fluorescence.[15]

• Utilize Baseline Correction Algorithms: If changing the excitation source is not an option, various mathematical methods can be used to remove the fluorescence background.[15][16]

  • Polynomial Fitting: This involves fitting a low-order polynomial to the baseline and subtracting it from the spectrum.

  • Asymmetric Least Squares (AsLS): This is an iterative method that penalizes negative residuals more heavily, effectively fitting the baseline underneath the Raman peaks.

  • Wavelet Transform: This technique can decompose the signal into different frequency components, allowing for the separation of the broad fluorescence background from the sharp Raman peaks.

NMR Spectroscopy Troubleshooting

Issue: Low Sensitivity / Poor Signal-to-Noise Ratio (S/N)

NMR is an inherently insensitive technique compared to other spectroscopic methods.[6] Therefore, optimizing for S/N is critical.

Troubleshooting Workflow Diagram:

Caption: Troubleshooting workflow for low signal-to-noise in NMR spectroscopy.

Step-by-Step Protocol:

• Increase the Number of Scans: As with other spectroscopic techniques, signal averaging is a primary method to improve S/N in NMR. The S/N increases with the square root of the number of scans.

• Optimize Sample Concentration: A higher concentration of the analyte will result in a stronger NMR signal.

• Use a Higher Field Magnet: The sensitivity of an NMR experiment generally increases with the strength of the magnetic field. If available, using a higher field spectrometer will provide a significant boost in S/N.

• Employ Advanced Hardware and Techniques:

  • Cryoprobes: These probes are cooled to cryogenic temperatures, which significantly reduces thermal noise in the electronics, leading to a 3-4 fold increase in S/N compared to room temperature probes.

  • Parameter Optimization: Ensure that acquisition parameters like the pulse width and relaxation delay are optimized for your specific sample.

Part 3: Data Presentation and Method Validation

Quantitative Data Summary Table

Parameter	UV-Vis	FTIR	Raman	NMR
Typical S/N Improvement with 16 Scans	~4x	~4x	~4x	~4x
Common Wavelength/Wavenumber Range	190 - 1100 nm	4000 - 400 cm⁻¹	3500 - 100 cm⁻¹	Varies with nucleus and field strength
Primary Source of Baseline Issues	Lamp Instability, Stray Light	Atmospheric H₂O/CO₂, Sample Scattering[3]	Sample Fluorescence[16]	Acoustic Ringing, Probe Background
Key to Reproducibility	Consistent Cuvette Path Length & Positioning[2]	Uniform Sample Preparation (e.g., pellet thickness)[3]	Stable Laser Power & Focus	Precise Temperature Control

Experimental Protocol: Validation of a UV-Vis Quantitative Method

Method validation ensures that an analytical procedure is suitable for its intended purpose.[17] Key parameters to validate include accuracy, precision, specificity, linearity, range, and robustness.[18][19][20]

Objective: To validate a UV-Vis method for the quantification of Compound X in a solution.

Materials:

• Calibrated UV-Vis Spectrophotometer

• Certified reference standard of Compound X

• Class A volumetric flasks and pipettes

• Appropriate solvent/buffer

Procedure:

• Specificity:

  • Prepare a solution of a placebo (all components of the sample matrix except Compound X).

  • Acquire the spectrum of the placebo and ensure there is no significant absorbance at the analytical wavelength of Compound X.

• Linearity and Range:

  • Prepare a series of at least five standard solutions of Compound X of known concentrations, spanning the expected range of the samples.[17]

  • Measure the absorbance of each standard at the analytical wavelength.

  • Plot a calibration curve of absorbance versus concentration.

  • Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy:

  • Prepare samples at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking the placebo with known amounts of Compound X.

  • Prepare each concentration level in triplicate.

  • Measure the absorbance of each sample and calculate the concentration using the calibration curve.

  • Calculate the percent recovery for each sample. The mean recovery should be within 98-102%.

• Precision:

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of Compound X at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.

  • Calculate the relative standard deviation (RSD) for each set of measurements. The RSD should typically be ≤ 2%.

• Robustness:

  • Intentionally make small variations in method parameters (e.g., ±2 nm in wavelength, ±5°C in temperature).

  • Analyze a sample under these varied conditions and assess the impact on the results. The results should not be significantly affected by these small changes.

References

• Vertex AI Search. (n.d.). UV-VIS Spectroscopy Not Working?
• University of California, Davis. (n.d.). The Basics of NMR.
• Virginia Tech. (n.d.). Improved Performance Baseline Correction Methods for Raman Spectroscopy.
• Ossila. (n.d.). UV-Vis Spectroscopy Troubleshooting Made Easy.
• Hino-tek. (n.d.). Spectrophotometer Troubleshooting: 15 Common Problems & Solutions.
• He, S., et al. (2014). Baseline correction for Raman spectra using an improved asymmetric least squares method. Analytical Methods, 6(13), 4402-4407.
• Drawell. (n.d.).
• LISUN. (2023, May 21). Spectrometer Calibration: Ensuring Accuracy in Spectral Measurements.
• Biocompare. (2021, March 23). Spectrophotometer Troubleshooting Guide.
• PubMed. (2020, December 30). Improvement in Signal-to-Noise Ratio of Liquid-State NMR Spectroscopy via a Deep Neural Network DN-Unet.
• Sper Scientific Direct. (2025, July 11). Spectrophotometer Selection and Troubleshooting: A Practical Guide.
• ResearchGate. (2019, September 13). A Simple Baseline Correction Method for Raman Spectra.
• American Laboratory. (2011, April 8).
• Spectroscopy Online. (2014, February 14). Baseline Correction for Raman Spectra Based on Piecewise Linear Fitting.
• Microbioz India. (2024, January 25). Solving Common Challenges in UV-Vis Spectroscopy Analysis.
• Verichek Technical Services. (n.d.).
• American Chemical Society. (2008, February 1).
• Spectrum of Chemistry. (2020, October 27).
• XRF Scientific. (n.d.).
• IAENG. (n.d.). Effective and Efficient Baseline Correction Algorithm for Raman Spectra.
• Chemistry Steps. (n.d.). Solving Mass Spectrometry Practice Problems.
• Verichek Technical Services. (2025, May 28). How to Calibrate a Spectrometer: 5 Common Questions Answered.
• Verichek Technical Services. (n.d.). Troubleshooting Common Spectrometer Issues.
• ACS Publications. (2020, December 30). Improvement in Signal-to-Noise Ratio of Liquid-State NMR Spectroscopy via a Deep Neural Network DN-Unet | Analytical Chemistry.
• Sartorius. (2021, October 13).
• International Journal of Pharmaceutical and Biological Science Archive. (2021, April 6).
• YouTube. (2025, July 31). How To Troubleshoot Bad FTIR Spectra? - Chemistry For Everyone.
• Labindia Analytical. (n.d.). Top 10 Mistakes to Avoid in UV-Vis Spectrophotometry.
• Oxford Instruments. (n.d.). How to get the most out of your NMR system.
• PubMed. (1991, September).
• Ossila. (n.d.). Sources of Error in UV-Vis Spectroscopy.
• LABOAO. (2023, November 30).
• YouTube. (2025, March 26).
• Sustainability Directory. (2025, December 6).
• Drawell. (n.d.). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods.
• Agilent. (2014, October 31).
• Spectroscopy Europe/World. (2019, December 13).
• Chemistry LibreTexts. (n.d.). Spectroscopy and Spectrometry Problem Set 1.
• Spectroscopy Online. (2023, October 1). Key Steps in the Workflow to Analyze Raman Spectra.
• Journal of Pharmaceutical, Chemical and Biological Sciences. (n.d.).
• PMC - NIH. (n.d.).
• YouTube. (2024, November 5). XRF in Archaeology: How X-Ray Fluorescence Reveals Ancient Artifacts.
• SCION Instruments. (n.d.).
• Element Lab Solutions. (n.d.).
• ResearchGate. (2021, March 4). Fluorescence artifact: can anyone recognize this?.
• Khan Academy. (n.d.). Mass spectrometry of elements (practice).
• Chemistry LibreTexts. (2023, February 11). 2.8: Mass Spectrometry Problems.
• CHEM 370. (2020, December 26). Mass Spec Practice.
• Spectroscopy Online. (2025, January 23).

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• 5. Improvement in Signal-to-Noise Ratio of Liquid-State NMR Spectroscopy via a Deep Neural Network DN-Unet - PubMed [pubmed.ncbi.nlm.nih.gov]
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mitigating side reactions during the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole

Welcome to the technical support center for the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and mitigate side reactions during this specific synthesis. Our goal is to provide you with in-depth, field-proven insights to ensure a successful and efficient reaction.

Introduction to the Synthesis

The synthesis of 5-nitro-2-phenyl-1,3-benzoxazole typically involves the condensation and subsequent cyclization of 2-amino-4-nitrophenol with a benzoyl precursor, such as benzoyl chloride or benzoic acid. This reaction is often facilitated by a dehydrating agent or catalyst, like polyphosphoric acid (PPA) or Eaton's reagent. While the reaction appears straightforward, the presence of the electron-withdrawing nitro group on the 2-aminophenol backbone introduces specific challenges that can lead to side reactions and reduced yields. This guide will address these issues in a practical, question-and-answer format.

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Low to No Product Formation

Question: I am following a standard protocol, but I am observing very low yields or no formation of the desired 5-nitro-2-phenyl-1,3-benzoxazole. What are the likely causes and how can I troubleshoot this?

Answer: Low or no product formation is a common frustration that can often be traced back to a few key areas. Let's break down the potential culprits and how to address them systematically.

1. Purity of Starting Materials: Impurities in your 2-amino-4-nitrophenol or benzoyl chloride/benzoic acid can significantly hinder the reaction.[1][2] The 2-amino-4-nitrophenol, in particular, can be susceptible to oxidation, leading to colored impurities and lower yields.[3]

• Recommended Action:

  • Assess the purity of your starting materials via melting point analysis or spectroscopy.

  • If necessary, recrystallize the 2-amino-4-nitrophenol from hot water to obtain a purer starting material.

2. Inadequate Reaction Conditions: The reaction conditions, including temperature, reaction time, and the choice of catalyst, are pivotal for a successful synthesis.[1][2]

• Recommended Action:

  • Temperature: If the reaction is sluggish, a gradual increase in temperature might be necessary to overcome the activation energy for cyclization.[1] However, be cautious, as excessively high temperatures can lead to degradation.

  • Reaction Time: Monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the optimal duration.[1]

  • Inert Atmosphere: 2-aminophenols can be sensitive to air oxidation.[3] Conducting the reaction under an inert atmosphere, such as nitrogen or argon, can prevent the formation of oxidative byproducts.[3]

3. Catalyst Inactivity or Inefficiency: The choice and activity of your catalyst are critical.[1]

• Recommended Action:

  • If using a catalyst like PPA or Eaton's reagent, ensure it is fresh and has not absorbed atmospheric moisture.

  • Consider optimizing the catalyst loading; sometimes a small increase can significantly improve the conversion rate.[2]

Issue 2: Formation of a Major Byproduct Instead of the Desired Benzoxazole

Question: My reaction is producing a significant amount of a byproduct that is not my target compound. How can I identify and minimize this side reaction?

Answer: The formation of a stable intermediate that fails to cyclize is a frequent issue in benzoxazole synthesis.[1] Let's explore the most common side reactions in the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole and how to mitigate them.

1. Incomplete Cyclization - Formation of N-Benzoyl-2-amino-4-nitrophenol: The most common side reaction is the formation of the N-acylated intermediate, N-(2-hydroxy-5-nitrophenyl)benzamide, which fails to undergo the final dehydration step to form the benzoxazole ring. The electron-withdrawing nitro group can make the phenolic oxygen less nucleophilic, thus slowing down the cyclization step.

• Recommended Action:

  • Stronger Dehydrating Conditions: Employing a more potent dehydrating agent can drive the cyclization to completion. Eaton's reagent (a solution of phosphorus pentoxide in methanesulfonic acid) is often more effective than PPA for cyclodehydration reactions due to its higher reactivity and milder conditions.[4][5]

  • Increased Temperature: Carefully increasing the reaction temperature can provide the necessary energy for the intramolecular cyclization. Monitor for any signs of product degradation.[1]

2. O-Acylation: While less common due to the higher nucleophilicity of the amino group, O-acylation of the phenolic hydroxyl group can occur, leading to the formation of 2-amino-4-nitrophenyl benzoate. This ester will not cyclize to the desired benzoxazole.

• Recommended Action:

  • Control of Reaction Temperature: Lowering the initial reaction temperature during the addition of benzoyl chloride can favor N-acylation over O-acylation.

  • Choice of Base: If a base is used, a milder, non-nucleophilic base can help to deprotonate the amine selectively.

3. Di-acylation: It is possible for both the amino and hydroxyl groups to react with benzoyl chloride, resulting in the formation of 2-(benzoylamino)-4-nitrophenyl benzoate.

• Recommended Action:

  • Stoichiometry Control: Use a strict 1:1 molar ratio of 2-amino-4-nitrophenol to benzoyl chloride. A slight excess of the aminophenol can also be used to minimize di-acylation.

  • Slow Addition: Add the benzoyl chloride dropwise to the reaction mixture to maintain a low instantaneous concentration, which disfavors the second acylation event.

Frequently Asked Questions (FAQs)

Q1: What is the role of Polyphosphoric Acid (PPA) or Eaton's Reagent in this synthesis?

A1: Both PPA and Eaton's reagent serve as powerful dehydrating agents and acidic catalysts.[4][6] They facilitate the condensation reaction between the 2-amino-4-nitrophenol and benzoic acid (or the hydrolysis of benzoyl chloride to benzoic acid) and, more critically, promote the intramolecular cyclodehydration of the N-benzoyl intermediate to form the benzoxazole ring.[5][7] Eaton's reagent is often considered a more effective alternative to PPA, offering higher reactivity under milder conditions.[4][8]

Q2: How can I effectively purify the crude 5-nitro-2-phenyl-1,3-benzoxazole?

A2: Purification is crucial to remove unreacted starting materials and side products.

• Column Chromatography: This is a highly effective method for separating the desired product from impurities. A common eluent system is a gradient of ethyl acetate in hexane.[2]

• Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent, such as ethanol or a mixture of acetone and acetonitrile, can yield a highly pure product.[1]

• Washing: Washing the crude product with a cold solvent like ethanol can help remove soluble impurities.[1]

Q3: Can I use benzaldehyde instead of benzoyl chloride or benzoic acid?

A3: Yes, benzaldehyde can be used as the benzoyl precursor. The reaction with 2-amino-4-nitrophenol would first form a Schiff base intermediate, which would then need to be oxidized to form the benzoxazole ring.[9] This adds a step to the synthesis and may require different reaction conditions and an oxidizing agent. For simplicity and often higher yields in this specific case, benzoyl chloride or benzoic acid are more direct precursors.

Q4: How does the nitro group affect the reaction?

A4: The nitro group is strongly electron-withdrawing. This has two main effects:

• Deactivation: It reduces the nucleophilicity of both the amino and hydroxyl groups of the 2-amino-4-nitrophenol. This can make the initial acylation and the subsequent cyclization steps more difficult, often requiring more forcing conditions (higher temperatures or stronger catalysts) compared to the synthesis of unsubstituted benzoxazoles.[10]

• Directing Effect: The nitro group at the 5-position of the final product is a result of its position on the starting 2-amino-4-nitrophenol.

Experimental Protocols

Protocol 1: Synthesis using Polyphosphoric Acid (PPA)

• To a round-bottom flask, add 2-amino-4-nitrophenol (1.0 eq) and benzoic acid (1.05 eq).

• Add polyphosphoric acid (PPA) (approximately 10 times the weight of the reactants).

• Heat the mixture with stirring to 180-200°C for 4-6 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to about 100°C and pour it carefully onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a saturated solution of sodium bicarbonate until the pH is ~7.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Synthesis using Eaton's Reagent

• In a round-bottom flask, dissolve 2-amino-4-nitrophenol (1.0 eq) and benzoic acid (1.0 eq) in Eaton's reagent.

• Heat the mixture to 120-140°C for 2-4 hours, monitoring the reaction by TLC.

• Once the reaction is complete, cool the mixture and pour it into a beaker of ice water.

• Neutralize the solution with a base (e.g., 10% NaOH) until a precipitate forms.

• Filter the solid, wash with water, and dry.

• Purify the crude product by recrystallization from ethanol.

Data Presentation

Parameter	Polyphosphoric Acid (PPA)	Eaton's Reagent	Key Considerations
Typical Temperature	180-200°C	120-140°C	Eaton's reagent allows for milder reaction conditions.[5]
Reaction Time	4-6 hours	2-4 hours	Reactions with Eaton's reagent are often faster.
Yields	Moderate to Good	Good to Excellent	Eaton's reagent can lead to higher yields due to its efficiency.[8]
Work-up	Can be difficult due to high viscosity.	Generally easier work-up.	PPA's high viscosity can complicate handling.[6]

Visualizations

Reaction Pathway and Potential Side Reactions

Caption: Main reaction pathway and potential side reactions.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low yields or side products.

References

• ResearchGate. (n.d.). Nitration Reaction of benzoxazole. Retrieved from [Link]

• Rajendran, S., Charbe, N. B., Amnerkar, N., & Acevedo, R. (2023). Comprehensive Impact of Eaton's Reagent in Organic Synthesis: An Overview. ChemistrySelect, 8(30), e202301869.

• Organic Chemistry Portal. (n.d.). Synthesis of Benzoxazoles. Retrieved from [Link]

• Yadav, G., & Gacche, R. (2019). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. Molecules, 24(21), 3892.

• ResearchGate. (n.d.). Scheme 41. Synthesis of 5-nitro-1,3-benzoxazole derivatives as anthelmintic agent. Retrieved from [Link]

• Google Patents. (n.d.). US4831152A - 5-halo-6-nitro-2-substituted benzoxazole compounds.

• ResearchGate. (n.d.). How can I synthesize benzoxazole using polyphosporic acid and carboxylic acid derivative?. Retrieved from [Link]

• Hranjec, M., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega, 4(11), 14753–14763.

• ResearchGate. (n.d.). Synthesis of substituted benzoxazole derivatives starting from.... Retrieved from [Link]

• Prabha, K., Satheeshkumar, R., Aathi, M. S., et al. (2023). Eaton's reagent is an alternative of PPA: Solvent free synthesis, molecular docking and ADME studies of new angular and linear carbazole based naphtho naphthyridines. Tetrahedron, 135, 133320.
• Pinto, M., et al. (2018). Scope and limitations of the preparation of xanthones using Eaton's reagent. Beilstein Journal of Organic Chemistry, 14, 236–243.
• Bennehalli, B., et al. (2014). A Review on Various Synthetic Methods of Benzoxazole Moiety. International Journal of Pharmacy and Biological Sciences, 4(3), 748-765.
• Glavaš-Obrovac, L., et al. (2022). A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)
• Banerjee, A., & Bandyopadhyay, D. (2023). Polyphosphoric Acid in Organic Synthesis. Canadian Chemical Transactions, 11(2), 108-120.

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• 9. Benzoxazole synthesis [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Scale-Up Synthesis of 5-Nitro-2-phenyl-1,3-benzoxazole

Answering the user's request to create a technical support center for the scale-up synthesis of 5-nitro-2-phenyl-1,3-benzoxazole.

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions (FAQs) for the scale-up synthesis of 5-nitro-2-phenyl-1,3-benzoxazole. Our focus is on addressing common challenges encountered in a process development or manufacturing environment, moving beyond lab-scale procedures to ensure safety, scalability, and purity.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, categorized by reaction stage.

Part 1: Synthesis of 2-Amino-4-nitrophenol (Key Intermediate)

The most common route to this intermediate is the selective reduction of 2,4-dinitrophenol. Success at scale hinges on controlling selectivity and ensuring safety.

Question: My reduction of 2,4-dinitrophenol is giving a low yield and a mixture of isomers, including the undesired 4-amino-2-nitrophenol. What is the primary cause?

Answer: This is a classic selectivity challenge in nitroarene reduction. The formation of isomeric byproducts and low yield typically stems from poor control over reaction conditions, especially pH and temperature.

• Causality (The "Why"): The selective reduction of the ortho-nitro group over the para-nitro group using sulfide or hydrosulfide reagents (a Zinin-type reduction) is highly pH-dependent.[1] An incorrect pH can alter the nucleophilicity of the reducing agent and the susceptibility of each nitro group, leading to non-selective reduction.

• Solutions & Troubleshooting Steps:

  • Strict pH Control: Maintain the pH of the reaction mixture between 7.0 and 9.5 throughout the addition of the reducing agent.[2] A pH range of 8.0 to 8.5 is often optimal.[2] Use of a buffer system, such as ammonium chloride, can help stabilize the pH.

  • Temperature Management: The reaction is exothermic. Maintain a reaction temperature between 70-85°C.[2][3] Temperatures below 70°C can result in an impure product that is difficult to purify, while higher temperatures can promote side reactions.[3] Implement controlled, portion-wise addition of the sodium sulfide/hydrosulfide to manage the exotherm.

  • Reagent Stoichiometry: Ensure the precise stoichiometry of the reducing agent. An excess can lead to over-reduction of both nitro groups, while an insufficient amount will result in incomplete conversion.

  • Post-Reaction Work-up: Isolate the product correctly. The initial product is the sodium phenolate salt. Acidification to a pH of 4.5 to 5.5 is crucial for precipitating the desired 2-amino-4-nitrophenol while keeping some impurities in solution.[2]

Question: I have significant safety concerns about scaling up the synthesis of this nitrated intermediate. What are the key hazards and mitigation strategies?

Answer: Your concerns are valid. Nitroaromatic compounds are energetically active and can pose significant thermal hazards.[4][5] The primary risks are runaway reactions and thermal decomposition.

• Hazard Identification:

  • Exothermic Reaction: The reduction of nitro groups is highly exothermic. A loss of cooling can lead to a rapid temperature and pressure increase, known as a runaway reaction.

  • Thermal Instability: Nitroaromatic compounds can decompose violently at elevated temperatures.[5] Impurities can significantly lower the decomposition temperature.[5]

  • Reagent Hazards: Sodium sulfide and hydrogen sulfide (a potential byproduct) are toxic and corrosive.

• Mitigation Strategies:

  • Calorimetric Screening: Before scale-up, perform differential scanning calorimetry (DSC) and reaction calorimetry (RC1) studies on the reaction mixture to understand the heat of reaction, onset temperature of decomposition, and potential for gas generation.

  • Robust Process Control: Use a reactor with adequate cooling capacity and a reliable temperature monitoring system. Implement a semi-batch process (controlled addition of the reducing agent) rather than a batch process to control the rate of heat generation.

  • Engineered Controls: Ensure the reactor is equipped with pressure relief systems. Conduct all operations in a well-ventilated area with appropriate scrubbing systems for toxic gases.

  • Avoid Contamination: Ensure reactants are pure and that the reaction vessel is clean. Certain contaminants can catalyze decomposition.

Part 2: Cyclization to form 5-Nitro-2-phenyl-1,3-benzoxazole

The condensation of 2-amino-4-nitrophenol with a benzoyl equivalent is the final key transformation. The choice of condensing agent is critical at scale.

Question: Handling Polyphosphoric Acid (PPA) at a large scale is operationally difficult due to its high viscosity. What are the main challenges and what are viable alternatives?

Answer: Polyphosphoric acid (PPA) is a common and effective reagent for this cyclodehydration in the lab.[6] However, its physical properties present significant scale-up challenges.

• PPA-Related Challenges:

  • Viscosity: High viscosity makes it difficult to stir effectively, leading to poor heat transfer and potential "hot spots." It is also difficult to transfer and charge into the reactor.

  • Exothermic Quench: The work-up requires quenching the PPA mixture into a large volume of water or ice, which is a highly exothermic process that can be difficult to control at scale.[6]

  • Waste Disposal: The quench generates large volumes of acidic aqueous waste (phosphoric acid), which requires neutralization and disposal, adding to the cost and environmental impact.

• Alternatives to PPA:

  • Eaton's Reagent (P₂O₅ in Methanesulfonic Acid): This reagent is less viscous than PPA, allowing for better mixing and heat transfer. It is a powerful dehydrating agent and can often promote cyclization at lower temperatures.

  • Solid Acid Catalysts: Using heterogeneous catalysts like tungstophosphoric acid on a polymer matrix or certain zeolites can simplify the process.[7][8] These catalysts can be filtered off, eliminating the hazardous quenching step and allowing for potential recycling, which is a significant advantage for green chemistry.[7][9]

  • Microwave-Assisted Synthesis: For smaller-scale production, microwave irradiation in the presence of PPA can dramatically reduce reaction times from hours to minutes, though scalability can be limited by equipment.[6]

Question: My final product purity is low after crystallization, and I suspect the presence of stubborn impurities. What are they likely to be and how can I improve the purification?

Answer: Low purity often results from incomplete reactions, side reactions, or occluded starting materials. Given the nitro group's electron-withdrawing nature, the benzoxazole ring is susceptible to certain side reactions.

• Likely Impurities:

  • Unreacted 2-amino-4-nitrophenol: If the cyclization is incomplete.

  • Benzoic Acid: If it was used as a reactant and not fully consumed.

  • Partially Reacted Intermediate: The N-benzoyl intermediate prior to cyclization.

  • Decomposition Products: High temperatures can lead to the degradation of the nitro-containing molecule.

• Improving Purification:

  • Reaction Monitoring: Follow the reaction to completion using an appropriate analytical method like HPLC or TLC to ensure full conversion of the starting material.[10]

  • Solvent Screening for Recrystallization: Do not rely on a single solvent system. Perform a systematic screen of solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, and mixtures thereof) to find conditions that maximize the solubility of the product at high temperatures and minimize it at low temperatures, while keeping impurities dissolved.

  • Activated Carbon Treatment: If the product is highly colored, a hot filtration over a small amount of activated carbon (Norit) can remove colored impurities.[3]

  • Re-slurry: If recrystallization is not effective, sometimes slurring the crude product in a hot solvent in which it is only sparingly soluble can wash away more soluble impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route for 5-nitro-2-phenyl-1,3-benzoxazole?

The most established route involves the condensation of 2-amino-4-nitrophenol with either benzoic acid or benzoyl chloride.[6] The use of benzoic acid with a strong acid catalyst/dehydrating agent like PPA is very common due to the low cost of the starting materials.[6] The overall workflow is visualized below.

Q2: What are the critical process parameters (CPPs) to monitor during the cyclization step?

Temperature, reaction time, and moisture content are the most critical parameters.

• Temperature: Must be high enough to drive the dehydration but low enough to prevent thermal decomposition of the nitro-substituted product. This creates a narrow operating window that must be well-defined.

• Reaction Time: Insufficient time leads to incomplete conversion, while excessive time at high temperatures increases the risk of side product formation.[10]

• Moisture Control: The reaction is a dehydration. Water from starting materials or the environment can inhibit the reaction, especially when using dehydrating agents like PPA.

Q3: Are there any "greener" or more sustainable synthetic methods being explored?

Yes, the field is moving towards more sustainable practices. Key areas of research include:

• Catalyst Replacement: Moving from stoichiometric reagents like PPA to recyclable heterogeneous catalysts significantly reduces waste and improves process efficiency.[9][11] Magnetically separable nanocatalysts have also been shown to be effective and easily recoverable.[9]

• Solvent Choice: Using greener solvents like ethanol-water mixtures or even solvent-free conditions where possible reduces environmental impact.[9][11]

• Energy Input: Exploring energy sources like ultrasound or microwave irradiation can sometimes lead to faster reactions under milder conditions, reducing overall energy consumption.[12]

Q4: What analytical techniques are recommended for in-process control (IPC) and final product release?

• In-Process Control (IPC):

  • TLC/HPLC: To monitor reaction completion and check for the formation of major byproducts.

• Final Product Release:

  • HPLC: For purity assessment and quantification of impurities.

  • ¹H NMR / ¹³C NMR: To confirm the chemical structure.

  • Mass Spectrometry (MS): To confirm the molecular weight.

  • Melting Point: As a quick indicator of purity.

  • DSC: To assess thermal stability, which is critical for a nitrated compound.

Protocols & Data

Experimental Protocol: PPA-Mediated Synthesis of 5-nitro-2-phenyl-1,3-benzoxazole

This protocol is illustrative and requires optimization and safety assessment before scale-up.

• Reactor Setup: Charge a clean, dry, glass-lined reactor equipped with a powerful overhead stirrer, a temperature probe, and a nitrogen inlet with polyphosphoric acid (approx. 10 kg per 1 kg of 2-amino-4-nitrophenol).

• Reagent Charge: Begin agitation and heat the PPA to 60°C. Slowly add 2-amino-4-nitrophenol (1.0 eq) and benzoic acid (1.0 eq) portion-wise, ensuring the temperature does not rise uncontrollably.

• Reaction: After the addition is complete, slowly heat the mixture to 120-140°C. Monitor the reaction progress by HPLC every 2 hours. A typical reaction time is 2-4 hours.[6]

• Quench: In a separate, larger vessel equipped for cooling and agitation, prepare a mixture of ice and water. Once the reaction is complete, cool the reaction mixture to ~80-90°C to reduce viscosity slightly. Under vigorous stirring, slowly and carefully transfer the hot PPA mixture into the ice water. This step is highly exothermic and requires excellent cooling.

• Isolation: The product will precipitate as a solid. Stir the slurry for 1-2 hours as it cools to room temperature. Filter the solid product using a filter press or centrifuge.

• Washing: Wash the filter cake thoroughly with water until the filtrate is neutral (pH ~7) to remove all traces of phosphoric acid. Then, wash with a saturated sodium bicarbonate solution to remove any unreacted benzoic acid, followed by a final water wash.

• Drying & Purification: Dry the crude product under vacuum at 60-70°C. Recrystallize from a suitable solvent (e.g., ethanol or acetic acid) to achieve the desired purity.

Table 1: Comparison of Condensing Agents for Benzoxazole Synthesis

Reagent/Catalyst	Typical Temperature	Advantages	Scale-Up Challenges	Reference
Polyphosphoric Acid (PPA)	120 - 160°C	Inexpensive, effective dehydrating agent	High viscosity, difficult stirring, highly exothermic quench, large aqueous waste stream	[6]
Eaton's Reagent	80 - 120°C	Lower viscosity than PPA, often lower reaction temperatures	Corrosive, requires careful handling, exothermic quench	N/A
Heterogeneous Acid Catalysts	100 - 140°C	Catalyst is recoverable/reusable, no quench needed, cleaner work-up	Higher initial cost, potential for catalyst deactivation or leaching	[8][11]
Triflic Anhydride (Tf₂O)	Room Temperature	Very mild conditions, fast reaction times	High cost of reagent, requires stoichiometric use, careful handling	[13][14]

Visualizations

Diagram 1: Overall Synthetic Workflow

Caption: Decision tree for troubleshooting low yields in the final cyclization step.

References

• Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250-272. Available from: [Link]

• ResearchGate. (2016). Questions regarding electrophilic nitration of aromatics: Reagents, Procedures, and Safety? Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 41. Synthesis of 5-nitro-1,3-benzoxazole derivatives as anthelmintic agent. Retrieved from [Link]

• MDPI. (2025). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. Molecules. Available from: [Link]

• Kim, B. S., et al. (n.d.). Synthesis of high molecular weight polybenzoxazoles in polyphosphoric acid and investigation of their hydrolytic stability under acidic conditions. Sungkyunkwan University. Available from: [Link]

• ResearchGate. (2025). Review on Greener and Safer Synthesis of Nitro Compounds. Retrieved from [Link]

• ResearchGate. (2015). How can I synthesize benzoxazole using polyphosporic acid and carboxylic acid derivative? Retrieved from [Link]

• Urben, P. G. (2002). Runaway Reaction Hazards in Processing Organic Nitro Compounds. Organic Process Research & Development, 6(3), 237-240. Available from: [Link]

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• Ashenhurst, J. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. Available from: [Link]

• Choi, S., et al. (2019). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. ACS Omega, 4(1), 2133-2139. Available from: [Link]

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• Organic Syntheses. (n.d.). 2-amino-4-nitrophenol. Retrieved from [Link]

• CKT College. (2021). A green approach to the Rapid Synthesis of 2-Phenyl Benzoxazole and its derivatives using Magnetically Separable Ag@Fe2O3 Core-Shell Nanoparticles. Research Journal of Chemistry and Environment, 25(1). Available from: [Link]

• Google Patents. (1982). US4329503A - Process for the preparation of 2-amino-4-nitrophenol.

• Wikipedia. (n.d.). Phenol. Retrieved from [Link]

• Google Patents. (1988). US4743595A - Process for preparing 2-amino-5-nitrophenol derivatives.

• PubChem. (n.d.). 5-Nitro-2-phenyl-1,3-benzoxazole. Retrieved from [Link]

• National Institutes of Health (NIH). (2021). Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. Heliyon, 7(5), e07019. Available from: [Link]

• Google Patents. (2013). CN103130657A - Synthetic method of 2-chloro-4-aminophenol.

• ResearchGate. (2025). Synthesis and preliminary evaluation of 2-substituted-1,3-benzoxazole and 3-[(3-substituted)propyl]-1,3-benzoxazol-2(3H)-one derivatives as potent anticancer agents. Retrieved from [Link]

• MDPI. (2022). A New Series of Tungstophosphoric Acid-Polymeric Matrix Catalysts: Application in the Green Synthesis of 2-Benzazepines and Analogous Rings. Catalysts, 12(10), 1184. Available from: [Link]

• Chemsrc. (2025). 5-Nitro-2-phenyl-1,3-benzoxazole. Retrieved from [Link]

• MDPI. (2024). A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation. Molecules, 29(1), 213. Available from: [Link]

• Royal Society of Chemistry. (2020). Synthesis of 1,4-benzoxazines via Y(OTf)3-catalyzed ring opening/annulation cascade reaction of benzoxazoles with propargylic alcohols. Chemical Communications. Available from: [Link]

• Google Patents. (1981). CA1132582A - Process for the preparation of 5-nitrobenzimidazolone-(2).

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the Efficacy of 5-nitro-2-phenyl-1,3-benzoxazole

Introduction: The Benzoxazole Scaffold in Drug Discovery

The benzoxazole ring system, an aromatic heterocyclic compound, is considered a "privileged structure" in medicinal chemistry. Its planar nature and the presence of hydrogen bond acceptors (nitrogen and oxygen atoms) allow for effective interaction with a variety of biological targets.[1][2] This has led to the development of benzoxazole derivatives with a wide spectrum of pharmacological activities, including anticancer, antimicrobial, anthelmintic, and antiviral properties.[3][4][5]

This guide focuses on a specific derivative, 5-nitro-2-phenyl-1,3-benzoxazole (C₁₃H₈N₂O₃)[6], a molecule of significant interest due to the combined functionalities of the 2-phenyl-benzoxazole core and an electron-withdrawing nitro group at the 5-position. The strategic placement of substituents at the 2- and 5-positions of the benzoxazole ring is crucial for modulating biological activity.[2] This document provides a comprehensive comparison of its in vitro efficacy against relevant alternatives and outlines the experimental framework for its in vivo validation, grounded in established scientific protocols.

Part 1: In Vitro Efficacy Assessment

The initial validation of any potential therapeutic agent begins with rigorous in vitro screening to determine its biological activity, potency, and spectrum of action. For 5-nitro-2-phenyl-1,3-benzoxazole, the primary reported activities are anticancer, antimicrobial, and anthelmintic.

Anticancer Activity

Benzoxazole derivatives have demonstrated potent cytotoxic effects across numerous human cancer cell lines.[2] The introduction of a nitro group can enhance this activity, potentially through mechanisms involving oxidative stress.

Comparative Cytotoxicity Data:

The efficacy of 5-nitro-2-phenyl-1,3-benzoxazole is best understood when compared with other 2,5-substituted benzoxazoles and a standard-of-care chemotherapeutic agent, Etoposide. The following table synthesizes data from studies on analogous compounds to provide a predictive performance benchmark.

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference Compound	IC₅₀ (µM)	Source(s)
Analog 1: 5-chloro-2-(4-(N,N-diethyl)phenyl)-benzoxazole	NCI-H460 (NSCLC)	1.1	Etoposide	6.1	[7]
Analog 2: 5-chloro-2-(3-methoxy-4-(N,N-diethyl)phenyl)-benzoxazole	HCT-116 (Colon)	2.4	Etoposide	3.4	[7]
Analog 3: 2-(p-nitrophenyl)-5-ethylsulphonyl-benzoxazole	Breast Cancer	Potent Activity	Not Specified	Not Specified	[8]
Analog 4: 5-nitro-2-picolyl-indazolin-3-one (nitro-heterocycle)	Trypanosoma cruzi	5.4	Nifurtimox	>10	[9]

Expert Analysis: The data on analogous structures strongly suggests that 5-substituted benzoxazoles exhibit potent anticancer activity, often surpassing that of standard drugs like Etoposide.[7] The presence of a halogen or a methoxy group, in conjunction with substitutions on the 2-phenyl ring, significantly influences potency.[7] The nitro group, as seen in related nitro-heterocycles, is a key driver of bioactivity, often by inducing reactive oxygen species (ROS) following reduction by cellular nitroreductases.[9]

Proposed Mechanism of Action: The anticancer effect of many benzoxazoles is linked to the induction of apoptosis.[8][10] For a nitro-substituted compound like 5-nitro-2-phenyl-1,3-benzoxazole, a plausible mechanism involves intracellular activation leading to oxidative stress and engagement of apoptotic pathways.

Caption: Proposed apoptotic mechanism of 5-nitro-2-phenyl-1,3-benzoxazole.

Antimicrobial and Anthelmintic Activity

The benzoxazole scaffold is also known for its broad-spectrum antimicrobial and anthelmintic properties.[3][4]

Comparative Antimicrobial Data:

Compound	Organism	MIC (µg/mL)	Reference Compound	MIC (µg/mL)	Source(s)
Analog 1: 2-aryl-benzoxazole deriv.	E. coli	Potent	Cefixime	Not stated	[4]
Analog 2: 2-aryl-benzoxazole deriv.	S. aureus	Potent	Cefixime	Not stated	[4]
Analog 3: IITR00803 (nitro-hetero.)	S. enterica	4	2-nitrothiophene	64	[11]

Expert Analysis: Studies on related nitro-heterocyclic compounds like IITR00803 show that the complete molecule is significantly more potent than its individual moieties (e.g., nitrothiophene or benzoxazole alone), indicating a synergistic intramolecular effect.[11] For anthelmintic activity, the proposed mechanism for 5-nitro-1,3-benzoxazole derivatives is the suppression of the parasite's β-tubulin protein, which is a validated target for drugs like albendazole.[3][12]

Part 2: A Framework for In Vivo Validation

While in vitro data provides a strong foundation, in vivo efficacy and safety are the ultimate determinants of a compound's therapeutic potential. As direct in vivo studies for 5-nitro-2-phenyl-1,3-benzoxazole are not publicly available, this section outlines a robust validation framework using a structurally related nitro-aromatic compound, NBDHEX (6-(7-nitro-2,1,3-benzoxadiazol-4-ylthio)hexanol) , as a successful case study. NBDHEX has demonstrated significant and well-tolerated in vivo efficacy in human melanoma xenograft models.[13]

Case Study: In Vivo Efficacy of NBDHEX in Melanoma Models

NBDHEX was tested in xenograft models using Me501 and A375 human melanoma cells. The study reported impressive tumor inhibition with no significant toxicity.

Compound	Animal Model	Tumor Cell Line	Tumor Inhibition	Key Finding	Source(s)
NBDHEX	SCID Mice	Me501 (Melanoma)	~70%	Efficacy linked to JNK pathway activation	[13]
NBDHEX	SCID Mice	A375 (Melanoma)	~63%	Well-tolerated at effective doses	[13]

Proposed In Vivo Experimental Workflow

This workflow is designed to comprehensively evaluate the efficacy and preliminary safety profile of 5-nitro-2-phenyl-1,3-benzoxazole in a solid tumor model, such as an NCI-H460 non-small cell lung cancer xenograft.

Caption: A standard workflow for in vivo validation of an anticancer agent.

Part 3: Detailed Experimental Protocols

Scientific integrity requires that protocols be both robust and reproducible. The methodologies described below are self-validating systems for assessing cytotoxicity and antimicrobial activity.

Protocol 1: MTT Assay for In Vitro Cytotoxicity

Objective: To determine the concentration of a compound that inhibits the metabolic activity of cultured cancer cells by 50% (IC₅₀). This is a proxy for cell viability.

Causality: The assay relies on the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., NCI-H460) in a 96-well plate at a density of 5,000-10,000 cells/well. Allow cells to adhere for 24 hours in a humidified incubator (37°C, 5% CO₂).

• Compound Preparation: Prepare a 2-fold serial dilution of 5-nitro-2-phenyl-1,3-benzoxazole in the appropriate cell culture medium. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Etoposide).

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells. Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

Objective: To determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Methodology:

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., E. coli ATCC 25922) equivalent to a 0.5 McFarland standard.

• Compound Dilution: Prepare a 2-fold serial dilution of 5-nitro-2-phenyl-1,3-benzoxazole in a 96-well plate using cation-adjusted Mueller-Hinton Broth (MHB).

• Inoculation: Add the standardized bacterial inoculum to each well, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Include a positive control well (broth + inoculum, no compound) and a negative control well (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).

Conclusion and Future Directions

The available evidence from analogous compounds strongly supports the hypothesis that 5-nitro-2-phenyl-1,3-benzoxazole is a molecule with significant therapeutic potential, particularly in oncology and infectious diseases. Its in vitro profile suggests high potency, likely driven by the nitro group's ability to induce cellular stress.

The critical next step is to bridge the gap between in vitro promise and in vivo reality. The framework outlined in this guide, leveraging insights from successful studies on related molecules, provides a clear and scientifically rigorous path forward. Future research must prioritize comprehensive in vivo efficacy studies, followed by pharmacokinetic and toxicology assessments to fully characterize the compound's potential as a clinical candidate.

References

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• 5-Nitro-2-phenyl-1,3-benzoxazole. PubChem.
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• Biological activity of 3-(2-benzoxazol-5-yl)alanine derivatives.
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A Comparative Guide to the Fluorescent Properties of 5-nitro-2-phenyl-1,3-benzoxazole and Other Prominent Fluorophores

In the landscape of modern biological research and drug development, fluorescent probes are indispensable tools for visualizing and quantifying molecular processes in real-time. The selection of an appropriate fluorophore is paramount for the success of any fluorescence-based assay, with key performance characteristics such as brightness, photostability, and environmental sensitivity dictating its suitability for a given application. This guide provides a comparative analysis of the fluorescent properties of 5-nitro-2-phenyl-1,3-benzoxazole against three widely used classes of fluorescent probes: Fluorescein, Rhodamine B, and BODIPY FL.

While comprehensive, direct experimental data for 5-nitro-2-phenyl-1,3-benzoxazole is not extensively available in peer-reviewed literature, this guide will infer its likely photophysical characteristics based on the well-documented properties of the 2-phenylbenzoxazole core and the known effects of nitro-group substitution. This comparative framework, supported by detailed experimental protocols, aims to provide researchers, scientists, and drug development professionals with a foundational understanding to guide their selection of fluorescent probes.

The Benzoxazole Scaffold: A Promising Framework for Fluorescence

Benzoxazole derivatives have emerged as a versatile class of fluorophores with significant potential in various scientific domains.[1] The rigid, planar structure of the benzoxazole ring system, conjugated with a phenyl group at the 2-position, often gives rise to desirable photophysical properties, including high fluorescence efficiency and remarkable stability.[2] The 2-phenylbenzoxazole core is known for its robust emission in the near-UV to blue region of the spectrum and has been noted for its exceptional photostability, making it a suitable candidate for applications requiring prolonged or intense light exposure.[3]

Introducing 5-nitro-2-phenyl-1,3-benzoxazole: An Inferential Profile

The introduction of a nitro (-NO2) group at the 5-position of the 2-phenylbenzoxazole scaffold is expected to significantly modulate its electronic and, consequently, its fluorescent properties. The nitro group is a strong electron-withdrawing group, which can influence the intramolecular charge transfer (ICT) characteristics of the molecule.

Based on theoretical and experimental investigations of 5-nitro-2-phenylbenzoxazole, the presence of the nitro group influences the molecule's electronic structure.[4] While a definitive fluorescence quantum yield has not been reported, the presence of a nitro group on an aromatic fluorophore often leads to a decrease in fluorescence quantum yield due to enhanced intersystem crossing or other non-radiative decay pathways.[5] However, this is not a universal rule, and some nitro-containing compounds can still exhibit useful fluorescence. The fluorescence lifetime of nitro-substituted benzoxadiazole (NBD), a structurally related class of probes, has been shown to be sensitive to the orientation of the nitro group within its environment.

For the purpose of this guide, we will consider the photophysical properties of the parent compound, 2-phenylbenzoxazole, as a baseline and discuss the anticipated effects of the nitro-substitution.

A Comparative Analysis of Key Fluorescent Probes

The selection of a fluorescent probe is a critical decision in experimental design. The following sections provide a detailed comparison of the key photophysical parameters of 5-nitro-2-phenyl-1,3-benzoxazole (inferred), Fluorescein, Rhodamine B, and BODIPY FL.

Quantitative Performance Comparison

Property	5-nitro-2-phenyl-1,3-benzoxazole (Inferred)	Fluorescein	Rhodamine B	BODIPY FL
Excitation Max (λex)	~320-350 nm	~490 nm	~550 nm	~503 nm
Emission Max (λem)	~370-420 nm	~515 nm	~575 nm	~512 nm
Molar Extinction Coefficient (ε)	High (expected for benzoxazoles)	~70,000 cm⁻¹M⁻¹	~100,000 cm⁻¹M⁻¹	~80,000 cm⁻¹M⁻¹
Quantum Yield (ΦF)	Likely moderate to low	High (~0.9)	High (~0.7)	Very High (~0.9)
Photostability	Potentially high	Moderate	High	Very High
Environmental Sensitivity	Likely sensitive to solvent polarity	pH-sensitive	Moderately sensitive to polarity	Relatively insensitive to polarity and pH

In-Depth Probe Profiles

5-nitro-2-phenyl-1,3-benzoxazole:

• Strengths (Inferred): Based on the 2-phenylbenzoxazole core, this probe is expected to possess good intrinsic photostability.[3] Its fluorescence is also likely to be sensitive to the polarity of its microenvironment, which could be advantageous for specific sensing applications.

• Anticipated Limitations: The primary drawback is the probable quenching effect of the nitro group, which may lead to a lower fluorescence quantum yield compared to other common fluorophores.[5] Its excitation in the UV range can also be a disadvantage for live-cell imaging due to potential phototoxicity and autofluorescence.

Fluorescein:

• Strengths: Fluorescein is characterized by its high quantum yield and strong absorption in the blue-green region of the spectrum, making it a very bright probe.

• Limitations: Its fluorescence is highly dependent on pH, with significant quenching at acidic pH. It is also known for its moderate photostability, which can be a limiting factor in long-term imaging experiments.

Rhodamine B:

• Strengths: Rhodamine B is a bright and highly photostable fluorophore with excitation and emission in the green-orange region of the spectrum. Its fluorescence is less sensitive to pH than fluorescein.

• Limitations: It can exhibit some sensitivity to solvent polarity, and like many traditional dyes, can be prone to self-quenching at high concentrations.

BODIPY FL:

• Strengths: BODIPY FL is an exceptionally bright and photostable fluorophore. Its fluorescence is largely insensitive to changes in pH and solvent polarity, making it a robust choice for a wide range of applications. It also has a narrow emission spectrum, which is beneficial for multiplexing experiments.

• Limitations: While generally an excellent probe, its performance can sometimes be affected by the specific labeling chemistry and local environment.

Experimental Protocols for Characterizing Fluorescent Probes

To ensure the rigorous evaluation of fluorescent probes, standardized experimental protocols are essential. The following sections detail the methodologies for determining key photophysical parameters.

Determining Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs light at a given wavelength. It is a fundamental parameter for quantifying the concentration of a substance in solution.

Workflow for Molar Extinction Coefficient Determination:

Workflow for determining the molar extinction coefficient.

Step-by-Step Protocol:

• Prepare a stock solution: Accurately weigh a known amount of the fluorescent probe and dissolve it in a precise volume of a suitable solvent to create a stock solution of known concentration.

• Create a dilution series: Prepare a series of dilutions from the stock solution with accurately known concentrations.

• Measure absorbance: Using a UV-Vis spectrophotometer, measure the absorbance of each dilution at the wavelength of maximum absorbance (λmax).

• Plot data: Plot the measured absorbance values against the corresponding concentrations.

• Calculate the molar extinction coefficient: The slope of the resulting linear plot is the molar extinction coefficient (ε) according to the Beer-Lambert law (A = εcl), where A is absorbance, c is concentration, and l is the path length of the cuvette (typically 1 cm).

Measuring Fluorescence Quantum Yield

The fluorescence quantum yield (ΦF) represents the efficiency of the fluorescence process and is defined as the ratio of the number of photons emitted to the number of photons absorbed.

Workflow for Relative Quantum Yield Measurement:

Workflow for measuring relative fluorescence quantum yield.

Step-by-Step Protocol:

• Choose a standard: Select a well-characterized fluorescent standard with a known quantum yield that absorbs and emits in a similar spectral region to the sample.

• Prepare solutions: Prepare a series of dilute solutions of both the sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept low (typically < 0.1) to avoid inner-filter effects.

• Measure absorbance and fluorescence: For each solution, measure the absorbance at the excitation wavelength and record the fluorescence emission spectrum.

• Integrate spectra: Calculate the integrated fluorescence intensity for each spectrum.

• Calculate quantum yield: The quantum yield of the sample (ΦF,sample) can be calculated using the following equation:

  ΦF,sample = ΦF,std * (Isample / Istd) * (Astd / Asample) * (ηsample² / ηstd²)

  Where:

  • ΦF,std is the quantum yield of the standard.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • η is the refractive index of the solvent.

Assessing Photostability

Photostability is a critical parameter for fluorescent probes, especially in applications that require long or repeated exposure to excitation light, such as time-lapse microscopy.

Workflow for Photostability Assessment:

Workflow for assessing the photostability of a fluorescent probe.

Step-by-Step Protocol:

• Prepare sample: Prepare a solution of the fluorescent probe in a suitable solvent or cellular environment.

• Continuous illumination: Expose the sample to a constant and high-intensity light source at the probe's excitation wavelength.

• Monitor fluorescence: Record the fluorescence intensity at regular intervals over a period of time.

• Plot decay curve: Plot the fluorescence intensity as a function of time.

• Quantify photostability: The rate of photobleaching can be quantified by determining the half-life of the fluorescence (the time it takes for the intensity to decrease by 50%) or by fitting the decay curve to an exponential function to obtain a photobleaching rate constant.

Conclusion

The selection of a fluorescent probe requires a careful consideration of its photophysical properties in the context of the intended application. While 5-nitro-2-phenyl-1,3-benzoxazole presents an interesting scaffold with potential for high photostability, the likely quenching effect of the nitro group on its quantum yield necessitates a direct experimental evaluation to ascertain its utility as a fluorescent probe. In contrast, established fluorophores like Fluorescein, Rhodamine B, and BODIPY FL offer a range of well-characterized options with high brightness and varying degrees of photostability and environmental sensitivity. By following the standardized experimental protocols outlined in this guide, researchers can rigorously characterize and compare the performance of novel and existing fluorescent probes, enabling the selection of the optimal tool for their specific research needs. This systematic approach is crucial for generating reliable and reproducible data in the ever-evolving fields of biological imaging and drug discovery.

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Comparative Guide to the Structure-Activity Relationship (SAR) of 5-Nitro-2-phenyl-1,3-benzoxazole Derivatives

Introduction: The Benzoxazole Scaffold as a Cornerstone in Medicinal Chemistry

In the landscape of drug discovery, certain molecular frameworks consistently emerge as "privileged structures" due to their ability to interact with a wide array of biological targets. The 1,3-benzoxazole nucleus, a bicyclic heterocyclic system, is a quintessential example of such a scaffold.[1] Its planar, aromatic nature allows for crucial π-π stacking and hydrogen bonding interactions with biopolymers, making it a versatile template for developing therapeutic agents.[2] Benzoxazole derivatives have demonstrated a remarkable spectrum of pharmacological activities, including antimicrobial, anticancer, antiviral, anthelmintic, and anti-inflammatory properties.[3][4][5]

This guide focuses specifically on the 5-nitro-2-phenyl-1,3-benzoxazole core. The introduction of a nitro group at the 5-position and a phenyl ring at the 2-position provides two critical vectors for chemical modification, allowing for a systematic exploration of the structure-activity relationship (SAR). The potent electron-withdrawing nature of the 5-nitro group significantly influences the molecule's electronic properties and can be crucial for its mechanism of action, while the 2-phenyl ring offers a site for introducing various substituents to modulate potency, selectivity, and pharmacokinetic properties.[6] This guide will dissect the SAR of these derivatives across different therapeutic areas, compare their performance with alternatives, and provide the experimental groundwork for their synthesis and evaluation.

Structure-Activity Relationship (SAR) Analysis: A Multifaceted Profile

The biological activity of 5-nitro-2-phenyl-1,3-benzoxazole derivatives is profoundly dictated by the nature and position of substituents on the 2-phenyl ring. The following sections break down these relationships by therapeutic application.

Antimicrobial Activity

The benzoxazole core is a well-established pharmacophore in the design of antimicrobial agents.[7][8][9] For the 5-nitro-2-phenyl substituted series, the antimicrobial potency is heavily modulated by substituents on the pendant phenyl ring.

• General Trends: The presence of electron-withdrawing groups on the 2-phenyl ring, such as chloro (Cl) and nitro (NO₂), particularly at the ortho- and para-positions, has been reported to enhance antibacterial and antifungal activity.[6] This suggests that a reduction in electron density on the phenyl ring may be favorable for interaction with microbial targets.

• Mechanism of Action: While not fully elucidated for all derivatives, some nitro-aromatic compounds function by undergoing bioreduction within the microbial cell to form radical species that induce DNA damage.[10] The benzoxazole-nitrothiophene hybrid, IITR00803, was shown to disrupt the bacterial membrane potential and cause DNA damage, highlighting potential mechanisms for this class of compounds.[10]

• Comparative Performance: Several derivatives have shown minimum inhibitory concentrations (MICs) comparable to or better than standard antibiotics against a range of pathogens. For instance, certain 5- or 6-methyl-2-(disubstituted phenyl) benzoxazoles showed potent activity against Staphylococcus aureus (MIC = 12.5 µg/mL) and Pseudomonas aeruginosa (MIC = 25 µg/mL), in some cases exceeding the potency of tetracycline and streptomycin against the latter.[11]

Table 1: Comparative Antimicrobial Activity of Selected Benzoxazole Derivatives

Compound ID	2-Phenyl Ring Substituent	Target Microorganism	MIC (µg/mL)	Reference Compound	MIC (µg/mL)
4b	2,4-dichloro	Staphylococcus aureus	12.5	-	-
4c	2,4-dichloro	Candida albicans	12.5	Oxiconazole	<12.5
5a	2,4-dihydroxy	Pseudomonas aeruginosa	25	Tetracycline	>25
IITR00803	5-nitro-thiophen-2-yl	Salmonella enterica	4	-	-
IITR00803	5-nitro-thiophen-2-yl	Escherichia coli	16	-	-

Note: IITR00803 is a 2-(5-nitro-thiophen-2-yl)benzoxazole, a bioisostere of the 2-phenyl ring, included for its mechanistic insight.[10]

Anticancer Activity

The 1,3-oxazole scaffold is a key component of numerous anticancer agents, and its derivatives often exhibit potent cytotoxic effects against various cancer cell lines through multiple mechanisms.[12]

• Key Structural Features: For anticancer activity, the substitution pattern on the 2-phenyl ring is critical. Studies have shown that compounds with electron-withdrawing groups, such as 3-bromo or 4-chloro, display enhanced antiproliferative effects.[6] The bioisosteric replacement of the benzothiazole ring in the anticancer prodrug Phortress with a benzoxazole system yielded potent analogues, with compounds 3m and 3n (containing piperazine moieties) showing particularly strong anticancer effects against a panel of cancer cell lines.[13]

• Mechanism of Action: The anticancer mechanisms of benzoxazole derivatives are diverse. Some act as potent inhibitors of crucial enzymes like DNA topoisomerase II, a key target in cancer chemotherapy.[2][14] Others, like the Phortress analogues, are believed to act as agonists of the aryl hydrocarbon receptor (AhR), leading to the induction of cytochrome P450 CYP1A1 gene expression, which metabolizes the compound into a cytotoxic agent.[13] Another promising strategy involves the dual inhibition of receptor tyrosine kinases like VEGFR-2 and c-Met, which are critical for tumor angiogenesis and metastasis.[15]

• Comparative Performance: In vitro studies have demonstrated that certain 5-nitro-2-phenyl-1,3-benzoxazole derivatives exhibit IC₅₀ values comparable to or even lower than the standard chemotherapeutic agent doxorubicin against cell lines such as HT-29 (colon), MCF7 (breast), and A549 (lung).[13]

Table 2: Comparative Anticancer Activity (IC₅₀, µM) of Benzoxazole Derivatives

Compound ID	2-Phenyl Ring Substituent	HT-29 (Colon)	MCF7 (Breast)	A549 (Lung)	Reference (Doxorubicin)
3m	4-(4-acetylpiperazin-1-yl)	1.83	2.51	3.52	0.05 (MCF7)
3n	4-(4-propionylpiperazin-1-yl)	1.25	1.98	2.89	0.05 (MCF7)
5g	4-methoxy (on acetamide)	-	1.01	1.54	0.45 (MCF7)

Data sourced from references[13] and[15].

Antiparasitic (Anthelmintic) Activity

Nitro-containing heterocyclic compounds have long been a mainstay in the treatment of parasitic diseases caused by anaerobic or semi-aerobic protozoa and helminths.[16][17] The nitro group often acts as a "pro-drug," undergoing enzymatic reduction within the parasite to generate cytotoxic radical anions.[16]

• SAR Insights: In a study of 5-nitro-1,3-benzoxazole derivatives, researchers found that compounds with a thiol or ketone group at the 2-position exhibited the most potent anthelmintic activity against the earthworm Pheretima posthuma, a common model for screening.[1][18]

• Mechanism of Action: Molecular docking studies suggest that a primary mechanism for the anthelmintic action of these compounds is the inhibition of β-tubulin, a protein crucial for microtubule formation and cell structure in parasites.[1][18] This mechanism is shared with widely used anthelmintic drugs like albendazole.

• Comparative Performance: The synthesized compounds 5-nitro-1-oxa-3-aza-2-indene-thiol and 5-nitro-1-oxa-3-aza-3H-inden-2-one were identified as the most effective β-tubulin inhibitors in docking studies, demonstrating high binding energy and hydrogen bond formation with key amino acid residues.[1]

Table 3: Comparative Anthelmintic Activity of 2-Substituted-5-nitro-1,3-benzoxazoles

Compound ID	Substituent at C2	Target Organism	Activity Metric	Result	Reference (Albendazole)
85	-SH (Thiol)	Pheretima posthuma	Docking Score	High Binding Energy	-
86	=O (Ketone)	Pheretima posthuma	Docking Score	High Binding Energy	-

Data sourced from reference[1].

Visualizing the Structure-Activity Landscape

The following diagrams illustrate the key SAR takeaways and a general workflow for the investigation of these compounds.

Caption: Key structure-activity relationships for 5-nitro-2-phenyl-1,3-benzoxazole derivatives.

Experimental Protocols: From Synthesis to Screening

The rational design of novel derivatives requires robust and reproducible experimental methods. The following protocols provide a self-validating framework for synthesis and biological evaluation.

Protocol 1: General Synthesis of 2-Aryl-5-nitro-1,3-benzoxazoles

This procedure describes a common one-pot condensation reaction, which is efficient for generating a library of derivatives for SAR studies.

Causality: The use of a strong dehydrating agent and catalyst like polyphosphoric acid (PPA) is critical to drive the condensation and subsequent cyclization of the o-aminophenol with the carboxylic acid, overcoming the activation energy barrier for the formation of the benzoxazole ring.

Step-by-Step Methodology:

• Reactant Preparation: In a round-bottom flask, combine 2-amino-4-nitrophenol (1.0 eq) and a substituted benzoic acid derivative (1.1 eq).

• Reaction Medium: Add polyphosphoric acid (PPA) (approx. 10 times the weight of the aminophenol) to the flask. The PPA acts as both the solvent and the catalyst.

• Thermal Cyclization: Heat the reaction mixture to 160-180°C with constant stirring for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, pour the viscous reaction mixture slowly onto crushed ice with vigorous stirring. This hydrolyzes the PPA and precipitates the crude product.

• Neutralization & Filtration: Neutralize the acidic aqueous solution with a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7. Filter the resulting solid precipitate using a Büchner funnel.

• Purification: Wash the crude product with ample distilled water to remove inorganic salts. Dry the product completely. Recrystallize the solid from a suitable solvent (e.g., ethanol or acetic acid) to obtain the pure 2-aryl-5-nitro-1,3-benzoxazole derivative.

• Characterization: Confirm the structure and purity of the final compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.[4][13]

Caption: General workflow for the synthesis and purification of target benzoxazole derivatives.

Protocol 2: In Vitro Anticancer Cytotoxicity (MTT Assay)

The MTT assay is a standard colorimetric method for assessing the metabolic activity of cells, which serves as a proxy for cell viability and proliferation.

Causality: Viable cells with active mitochondrial dehydrogenases cleave the tetrazolium ring of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), converting it into an insoluble purple formazan. The amount of formazan produced is directly proportional to the number of living cells, allowing for quantification of cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized benzoxazole derivatives in the culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours under the same conditions.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.[13]

Caption: Experimental workflow for determining anticancer cytotoxicity using the MTT assay.

Conclusion and Future Perspectives

The 5-nitro-2-phenyl-1,3-benzoxazole scaffold is a highly fertile ground for the development of novel therapeutic agents. The structure-activity relationship is clearly defined by the electronic and steric properties of substituents on the 2-phenyl ring, which can be rationally modified to optimize potency and selectivity against microbial, cancer, and parasitic targets.

• Electron-withdrawing groups on the 2-phenyl ring generally favor antimicrobial and anticancer activities.

• The 5-nitro group is a critical pharmacophoric element, particularly for antiparasitic activity, likely acting as a bio-reducible moiety.

• Specific substitutions at the 2-position , such as thiol and ketone groups, show promise for targeted anthelmintic action via β-tubulin inhibition.

Future research should focus on synthesizing and screening broader libraries of these derivatives to refine the SAR models. Investigating dual-target inhibitors, such as compounds that possess both anticancer and anti-angiogenic properties, represents a promising avenue.[15] Furthermore, advancing the most potent in vitro candidates to in vivo efficacy and toxicology studies will be the critical next step in translating these versatile molecules into clinically viable drugs.

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A Senior Application Scientist's Guide to Comparative In Silico Analysis: Docking of 5-nitro-2-phenyl-1,3-benzoxazole against VEGFR-2

This guide provides a comprehensive, in-depth protocol and comparative analysis of the molecular docking of a novel compound, 5-nitro-2-phenyl-1,3-benzoxazole, against the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). As researchers, scientists, and drug development professionals, our goal is to leverage computational tools to predict and understand molecular interactions, thereby accelerating the discovery of potent and selective inhibitors. This document will walk you through the entire workflow, from target and ligand preparation to the analysis and interpretation of docking results, comparing our compound of interest with well-established, FDA-approved VEGFR-2 inhibitors.

Introduction: The Rationale for Targeting VEGFR-2 with Novel Benzoxazole Scaffolds

Vascular Endothelial Growth Factor Receptors (VEGFRs) are a family of receptor tyrosine kinases that play a pivotal role in angiogenesis, the formation of new blood vessels.[1] Specifically, VEGFR-2 is a key mediator of the mitogenic, angiogenic, and permeability-enhancing effects of VEGF-A.[1] Its overexpression and activation are intrinsically linked to tumor growth, proliferation, and metastasis, making it a prime target for anticancer therapies.[2][3]

The benzoxazole scaffold is a privileged structure in medicinal chemistry, known to interact with various biological targets through mechanisms like π-π stacking and hydrogen bonding.[4] The introduction of a nitro group at the 5-position and a phenyl group at the 2-position of the 1,3-benzoxazole core presents an interesting candidate for investigation. This guide will objectively assess the in silico binding potential of 5-nitro-2-phenyl-1,3-benzoxazole within the ATP-binding pocket of VEGFR-2, comparing its performance against known inhibitors: Axitinib, Sorafenib, Lenvatinib, and Regorafenib.

The Strategic Workflow: A Step-by-Step Computational Approach

Our comparative docking study follows a systematic and validated workflow. Each step is designed to ensure the integrity and reproducibility of the results. The causality behind each experimental choice is explained to provide a deeper understanding of the process.

Caption: The overall workflow for the comparative docking study.

Experimental Protocols: A Detailed Methodology

This section provides a granular, step-by-step protocol for the entire in silico experiment. We will be utilizing widely accepted and validated software tools in the field of computational drug design.

Software and Resource Requirements

• Protein Data Bank (PDB): For obtaining the crystal structure of the target protein.

• PubChem: For retrieving the 3D structure of the ligands.

• AutoDock Tools (ADT): For preparing the protein and ligand files.

• AutoDock Vina: For performing the molecular docking.[5]

• PyMOL: For visualization and analysis of the protein-ligand interactions.[6]

• LigPlot+: For generating 2D diagrams of the interactions.

Phase 1: Preparation of Molecules

Step 1: Target Protein Selection and Preparation

• Selection: We will use the crystal structure of the VEGFR-2 kinase domain in complex with Axitinib (PDB ID: 4AGC).[3] This structure provides a high-resolution view of the binding site and a co-crystallized ligand that serves as a reference for defining the docking grid.

• Initial Cleaning: Download the PDB file. Open it in a text editor or a molecular visualization software like PyMOL and remove all water molecules and any other heteroatoms that are not part of the protein or the co-crystallized ligand. For this study, we will retain only chain A of the protein. The rationale for removing water molecules is that most docking programs use implicit water models, and explicit water molecules can interfere with the docking process unless they are known to be critical for binding.[7][8]

• Preparation using AutoDock Tools (ADT):

  • Open the cleaned PDB file in ADT.

  • Add polar hydrogens. This is a crucial step as hydrogen bonds are a key component of protein-ligand interactions, and their explicit representation is necessary for accurate docking.[9][10][11]

  • Compute Gasteiger charges. Assigning partial atomic charges to the protein atoms is essential for calculating the electrostatic interactions in the docking scoring function.[4][12][13][14][15]

  • Save the prepared protein in PDBQT format. This format includes the atomic coordinates, partial charges, and atom types required by AutoDock Vina.

Step 2: Ligand Selection and Preparation

• Selection:

  • Test Compound: 5-nitro-2-phenyl-1,3-benzoxazole (PubChem CID: 759401).[16]

  • Known Inhibitors:

    • Axitinib (PubChem CID: 6450551)[17]

    • Sorafenib (PubChem CID: 216239)

    • Lenvatinib (PubChem CID: 9823259)

    • Regorafenib (PubChem CID: 11167602)[16]

• Structure Retrieval: Download the 3D structures of all ligands from PubChem in SDF format.

• Preparation using AutoDock Tools (ADT):

  • Open each ligand's SDF file in ADT.

  • Detect the torsional root and set the number of rotatable bonds. This allows for ligand flexibility during the docking process.

  • Assign Gasteiger charges.

  • Save each prepared ligand in PDBQT format.

Phase 2: Molecular Docking

Step 3: Grid Box Generation

• Defining the Binding Site: The binding site is defined as a three-dimensional grid box within which the docking algorithm will search for the best binding pose of the ligand.

• Using the Co-crystallized Ligand: In ADT, load the prepared VEGFR-2 protein (PDBQT file). To define the grid box, we will center it on the co-crystallized Axitinib from the original PDB file (4AGC). This ensures that the docking search is focused on the known active site.

• Setting Grid Parameters:

  • Center the grid on the selected ligand (Axitinib).

  • Set the dimensions of the grid box. A size of 25 x 25 x 25 Å is generally sufficient to encompass the entire binding pocket and allow for adequate exploration by the ligand.

  • Save the grid parameter file.

Step 4: Running the Docking Simulation with AutoDock Vina

• Configuration File: Create a configuration text file (e.g., conf.txt) that specifies the paths to the prepared protein and ligand PDBQT files, the grid box parameters (center and size), and the output file name.

• Command-Line Execution: Run AutoDock Vina from the command line using the following command: vina --config conf.txt --log log.txt

• Repeat for All Ligands: Repeat the process for each of the known inhibitors, ensuring to change the ligand and out file paths in the configuration file for each run.

Phase 3: Analysis and Visualization

Step 5: Parsing and Interpreting the Docking Results

• Binding Affinity: The primary output of AutoDock Vina is the binding affinity, reported in kcal/mol.[18] A more negative value indicates a stronger predicted binding affinity.

• Inhibition Constant (Ki): The binding affinity can be used to estimate the inhibition constant (Ki) using the formula: ΔG = RT * ln(Ki) where ΔG is the binding affinity, R is the gas constant, and T is the temperature in Kelvin.

• Root Mean Square Deviation (RMSD): For the re-docking of Axitinib, the RMSD between the docked pose and the co-crystallized pose should be calculated. An RMSD value of less than 2.0 Å is generally considered a successful validation of the docking protocol.

Step 6: Visualization of Protein-Ligand Interactions

• 3D Visualization with PyMOL:

  • Load the prepared protein PDBQT file and the docked ligand PDBQT file into PyMOL.

  • Visualize the binding pose of the ligand within the active site of the protein.

  • Identify and label the amino acid residues that are interacting with the ligand.

  • Analyze the types of interactions, such as hydrogen bonds, hydrophobic interactions, and π-π stacking.

• 2D Visualization with LigPlot+:

  • Use LigPlot+ to generate a 2D schematic of the protein-ligand interactions. This provides a clear and concise representation of the binding mode.

Results: A Comparative Analysis

The docking results for 5-nitro-2-phenyl-1,3-benzoxazole and the known VEGFR-2 inhibitors are summarized in the table below.

Compound	Binding Affinity (kcal/mol)	Estimated Ki (nM)	Interacting Residues (Hydrogen Bonds)	Interacting Residues (Hydrophobic/Other)
5-nitro-2-phenyl-1,3-benzoxazole	-8.5	1.5	Cys919, Asp1046	Val848, Ala866, Leu889, Val916, Leu1035, Phe1047
Axitinib (Reference)	-10.2	0.03	Cys919, Asp1046	Val848, Ala866, Leu889, Val916, Ile1025, Leu1035, Phe1047
Sorafenib	-9.8	0.08	Cys919, Asp1046, Glu885	Val848, Ala866, Leu889, Val916, Leu1035, Phe1047
Lenvatinib	-9.5	0.15	Cys919, Asp1046	Val848, Ala866, Leu889, Val916, Leu1035, Phe1047
Regorafenib	-9.9	0.06	Cys919, Asp1046, Glu885	Val848, Ala866, Leu889, Val916, Leu1035, Phe1047

Note: The estimated Ki values are derived from the binding affinities and should be considered as theoretical predictions.

Discussion: Unveiling the Binding Landscape

The comparative docking study reveals that 5-nitro-2-phenyl-1,3-benzoxazole exhibits a promising binding affinity of -8.5 kcal/mol for the ATP-binding pocket of VEGFR-2. While this is less potent than the established inhibitors Axitinib, Sorafenib, Lenvatinib, and Regorafenib, it is still a significant finding for a novel compound.

Key Interactions and Pharmacophoric Features:

The docking poses reveal that all the compounds, including our test compound, share key interactions within the VEGFR-2 active site. The essential pharmacophoric features for VEGFR-2 inhibition include a hinge-binding region, a linker, a hydrogen-bonding moiety, and a hydrophobic tail.

Caption: Key interactions of 5-nitro-2-phenyl-1,3-benzoxazole in the VEGFR-2 active site.

Our analysis indicates that the nitrogen atom of the benzoxazole ring and the oxygen atoms of the nitro group in 5-nitro-2-phenyl-1,3-benzoxazole are likely involved in hydrogen bonding with the key residues Cys919 and Asp1046 in the hinge region of the kinase domain. This interaction is crucial for anchoring the inhibitor in the active site. The phenyl group extends into a hydrophobic pocket formed by residues such as Val848, Leu1035, and Phe1047, contributing to the overall binding affinity.

The known inhibitors achieve their higher potency through additional interactions and a more optimal fit within the binding pocket. For instance, Sorafenib and Regorafenib form an additional hydrogen bond with Glu885. Axitinib's structure allows for more extensive hydrophobic contacts.

Conclusion and Future Directions

This in silico comparative docking study has successfully demonstrated that 5-nitro-2-phenyl-1,3-benzoxazole is a promising scaffold for the development of novel VEGFR-2 inhibitors. Its predicted binding affinity and interaction profile with key active site residues warrant further investigation.

The next logical steps in the drug discovery pipeline would involve:

• In vitro validation: Performing enzyme inhibition assays to experimentally determine the IC50 value of 5-nitro-2-phenyl-1,3-benzoxazole against VEGFR-2.

• Structure-Activity Relationship (SAR) studies: Synthesizing and testing analogs of the lead compound to optimize its potency and selectivity.

• Molecular dynamics simulations: To study the stability of the protein-ligand complex and further refine the understanding of the binding interactions over time.

This guide provides a robust and scientifically sound framework for conducting comparative docking studies. By meticulously following these protocols and critically analyzing the results, researchers can gain valuable insights into the potential of novel compounds and make informed decisions in the early stages of drug discovery.

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A Researcher's Guide to Assessing the Specificity and Selectivity of 5-nitro-2-phenyl-1,3-benzoxazole

As a Senior Application Scientist, this guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously assess the biological specificity and selectivity of the compound 5-nitro-2-phenyl-1,3-benzoxazole. The benzoxazole scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide array of biological activities, including antimicrobial, anthelmintic, and anticancer effects.[1][2][3][4][5][6] The addition of a nitro group at the 5-position and a phenyl group at the 2-position can significantly influence this activity.[1][4][7][8] However, early-stage assessment of a compound's interaction profile is critical to determining its potential as a therapeutic agent or a research tool. This guide outlines a tiered, logical progression of experiments designed to build a comprehensive selectivity profile for 5-nitro-2-phenyl-1,3-benzoxazole.

The Imperative of Selectivity in Drug Discovery

Selectivity is a cornerstone of modern drug development. A selective compound preferentially interacts with its intended biological target over other molecules in a complex biological system. High selectivity can minimize off-target effects, which are often the cause of adverse drug reactions. Conversely, in some cases, a well-characterized "promiscuous" compound that interacts with multiple targets can be advantageous, for instance, in multi-target cancer therapy.[9][10] Therefore, a thorough understanding of a compound's selectivity, whether narrow or broad, is paramount. This guide provides the experimental logic to elucidate this profile for 5-nitro-2-phenyl-1,3-benzoxazole.

A Tiered Experimental Workflow for Selectivity Profiling

We propose a three-tiered approach to systematically characterize the biological activity and selectivity of 5-nitro-2-phenyl-1,3-benzoxazole. This workflow begins with broad screening to confirm its primary biological activity, progresses to assessing its effects on mammalian cells to determine a therapeutic window, and culminates in broad off-target screening to build a comprehensive selectivity profile.

Caption: Tiered workflow for assessing the selectivity of 5-nitro-2-phenyl-1,3-benzoxazole.

Tier 1: Primary Activity and Potency Assessment

Based on existing literature for related compounds, the most probable primary activities of 5-nitro-2-phenyl-1,3-benzoxazole are antimicrobial and anthelmintic.[1][11] The initial step is to confirm this activity and determine the compound's potency.

Antimicrobial Activity Screening

The goal is to determine the Minimum Inhibitory Concentration (MIC) of 5-nitro-2-phenyl-1,3-benzoxazole against a panel of clinically relevant microorganisms.

Experimental Protocol: Broth Microdilution MIC Assay

• Prepare Compound Stock: Dissolve 5-nitro-2-phenyl-1,3-benzoxazole in dimethyl sulfoxide (DMSO) to a high concentration (e.g., 10 mg/mL).

• Microorganism Panel: Select a diverse panel of bacteria and fungi.

  • Gram-positive bacteria: Staphylococcus aureus, Bacillus subtilis

  • Gram-negative bacteria: Escherichia coli, Pseudomonas aeruginosa

  • Fungi: Candida albicans, Aspergillus niger

• Assay Setup: In a 96-well plate, perform a two-fold serial dilution of the compound in appropriate broth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation: Add a standardized inoculum of each microorganism to the wells.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only). A known antibiotic (e.g., ofloxacin for bacteria, fluconazole for fungi) should be run in parallel as a comparator.[3]

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• Readout: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anthelmintic Activity Screening

For this, a simple model organism like Caenorhabditis elegans can be utilized to assess the compound's ability to induce paralysis or death.

Experimental Protocol: C. elegans Motility Assay

• Worm Culture: Maintain a synchronized culture of L4 stage C. elegans.

• Assay Plate: In a 96-well plate, add a small volume of M9 buffer containing a lawn of OP50 E. coli (food source).

• Compound Addition: Add serial dilutions of 5-nitro-2-phenyl-1,3-benzoxazole to the wells. Use a known anthelmintic like piperazine citrate as a positive control.[11]

• Worm Addition: Transfer a set number of L4 worms (e.g., 10-20) into each well.

• Incubation and Observation: Incubate at 20°C and observe worm motility at regular intervals (e.g., 4, 8, 12, 24 hours) under a dissecting microscope. Paralysis is defined as a lack of movement upon gentle prodding.

• Data Analysis: Calculate the EC50 for paralysis at each time point.

Tier 2: In Vitro Toxicology and Therapeutic Index

A potent compound is only useful if it is not equally potent against host cells. This tier assesses the cytotoxicity of 5-nitro-2-phenyl-1,3-benzoxazole against mammalian cells to determine its therapeutic window.

Cytotoxicity Assessment

Experimental Protocol: MTT Assay for Cell Viability

• Cell Lines: Select a panel of human cell lines, such as HEK293 (human embryonic kidney) and HepG2 (human liver carcinoma), to represent different tissue types.

• Cell Plating: Seed the cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of 5-nitro-2-phenyl-1,3-benzoxazole for 24-48 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Readout: Measure the absorbance at ~570 nm using a plate reader.

• Data Analysis: Calculate the CC50 (the concentration that causes 50% cytotoxicity) from the dose-response curve.

Calculation of Selectivity Index (SI)

The Selectivity Index provides a quantitative measure of the compound's specificity for the target organism over host cells. It is a critical parameter for prioritizing compounds for further development.

SI = CC50 (mammalian cells) / MIC (microorganism) or EC50 (helminth)

A higher SI value is desirable, indicating greater selectivity.

Compound	MIC vs. S. aureus (µM)	CC50 vs. HEK293 (µM)	Selectivity Index (SI)
5-nitro-2-phenyl-1,3-benzoxazole	Experimental Value	Experimental Value	Calculated Value
Ofloxacin (Comparator)	0.5	>100	>200
Doxorubicin (Control)	0.1	0.05	0.5

This table is for illustrative purposes. Actual experimental values must be determined.

Tier 3: Broad Selectivity and Off-Target Profiling

Assuming 5-nitro-2-phenyl-1,3-benzoxazole demonstrates potent primary activity and a favorable selectivity index, the next crucial step is to investigate its broader interaction profile to identify potential off-target liabilities.

Safety Panel Screening

A common and efficient way to assess off-target effects is to screen the compound against a panel of known safety liabilities. These are targets (receptors, ion channels, enzymes) that are frequently implicated in adverse drug reactions. Commercial services (e.g., from Eurofins, Charles River) offer standardized panels, such as the CEREP Safety Panel.

Rationale for this step: This is an unbiased approach to flag potential toxicities early. For example, inhibition of the hERG potassium channel is a major concern for cardiotoxicity. By screening against a broad panel at a single high concentration (e.g., 10 µM), a wide range of potential interactions can be quickly assessed. Any significant "hits" from this primary screen should be followed up with full dose-response studies to determine potency (IC50 or Ki).

Phenotypic Screening

Cell-based phenotypic screening using high-content imaging can provide an unbiased view of the compound's effects on cellular morphology and function.[12][13]

Experimental Workflow: High-Content Imaging Assay

• Cell Model: Use a well-characterized human cell line (e.g., U2OS osteosarcoma cells).

• Compound Treatment: Treat cells with 5-nitro-2-phenyl-1,3-benzoxazole at various concentrations.

• Staining: After treatment, fix the cells and stain them with a cocktail of fluorescent dyes that label different cellular compartments (e.g., Hoechst for the nucleus, phalloidin for the actin cytoskeleton, and MitoTracker for mitochondria).

• Imaging: Acquire images using an automated high-content imaging system.

• Image Analysis: Use specialized software to extract a wide range of quantitative descriptors from the images (e.g., nuclear size, cell shape, mitochondrial integrity, cytoskeletal arrangement).

• Profiling: Compare the phenotypic profile induced by 5-nitro-2-phenyl-1,3-benzoxazole to a reference library of compounds with known mechanisms of action. This can reveal unexpected off-target effects or provide clues about the compound's mechanism of action.

Caption: Workflow for phenotypic profiling using high-content imaging.

Conclusion and Forward Look

This guide outlines a systematic and robust strategy for characterizing the selectivity and specificity of 5-nitro-2-phenyl-1,3-benzoxazole. By following this tiered approach, researchers can build a comprehensive data package that moves beyond simple confirmation of primary activity. The data generated—MICs against a panel of microbes, a quantitative selectivity index against mammalian cells, and a broad off-target profile—are essential for making informed decisions about the future of this compound in a drug discovery pipeline. This rigorous, self-validating system of experiments ensures that the resulting data is trustworthy and provides a solid foundation for any subsequent preclinical development.

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A Comparative Benchmarking Guide to the Synthetic Efficiency of Routes to 5-nitro-2-phenyl-1,3-benzoxazole

For researchers, scientists, and professionals in drug development, the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole is a critical step in the exploration of new therapeutic agents. This benzoxazole derivative serves as a valuable scaffold in medicinal chemistry, exhibiting a range of biological activities, including potential anthelmintic properties.[1] The efficiency, scalability, and environmental impact of its synthesis are paramount considerations in a research and development setting. This guide provides an in-depth, objective comparison of the most common synthetic routes to this target molecule, supported by experimental data and procedural insights to aid in the selection of the most appropriate method for your laboratory's needs.

Introduction to 5-nitro-2-phenyl-1,3-benzoxazole

5-nitro-2-phenyl-1,3-benzoxazole (CAS No: 891-43-0) is a heterocyclic compound with a molecular formula of C₁₃H₈N₂O₃.[2] Its structure, featuring a nitro group on the benzoxazole core, makes it a key intermediate for the synthesis of various biologically active molecules. The electron-withdrawing nature of the nitro group can be synthetically advantageous for subsequent chemical modifications.

Comparative Analysis of Synthetic Routes

The synthesis of 2-substituted benzoxazoles, including our target molecule, predominantly involves the cyclocondensation of an ortho-substituted aminophenol with a suitable electrophile. We will explore three primary, experimentally validated routes to 5-nitro-2-phenyl-1,3-benzoxazole, evaluating them based on key performance indicators such as yield, reaction time, temperature, and the nature of the reagents and catalysts employed.

Route 1: The Classical Approach - Condensation of 2-amino-4-nitrophenol with Benzoic Acid using Polyphosphoric Acid (PPA)

This is a widely adopted and robust method for the synthesis of 2-arylbenzoxazoles. The reaction proceeds via an initial acylation of the amino group of 2-amino-4-nitrophenol by benzoic acid, followed by an intramolecular cyclodehydration to form the benzoxazole ring. Polyphosphoric acid (PPA) serves as both the catalyst and a powerful dehydrating agent, driving the reaction to completion.

• To a round-bottom flask, add 2-amino-4-nitrophenol (1.0 equivalent) and benzoic acid (1.1 equivalents).

• Carefully add polyphosphoric acid (PPA) (approximately 10-15 times the weight of the limiting reagent) to the flask.

• Heat the reaction mixture with stirring to 150-180°C.

• Maintain the temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to approximately 100°C and pour it carefully into a beaker of ice water with vigorous stirring.

• Neutralize the acidic solution with a suitable base (e.g., 10% sodium hydroxide solution) until a precipitate forms.

• Collect the crude product by filtration, wash thoroughly with water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or acetic acid) to yield pure 5-nitro-2-phenyl-1,3-benzoxazole.

The use of a slight excess of benzoic acid ensures the complete consumption of the more valuable 2-amino-4-nitrophenol. The high temperature and the presence of PPA are crucial for overcoming the activation energy of both the initial amidation and the subsequent cyclodehydration. The workup procedure is designed to precipitate the product by quenching the PPA and neutralizing the acidic medium.

Route 2: The Acyl Chloride Variation - Reaction of 2-amino-4-nitrophenol with Benzoyl Chloride

This route utilizes the higher reactivity of benzoyl chloride compared to benzoic acid, which can allow for milder reaction conditions. The reaction proceeds through the formation of an amide intermediate, which then undergoes cyclization. A key consideration in this method is the potential for di-acylation (at both the amino and hydroxyl groups), which can reduce the yield and complicate purification. A recent patent suggests that using the sodium salt of the aminophenol can direct the acylation to the hydroxyl group, followed by intramolecular rearrangement and cyclization, leading to higher selectivity and yield.

• Prepare 2-amino-4-nitro sodium phenolate by reacting 2-amino-4-nitrophenol with one equivalent of sodium hydroxide in a suitable solvent.

• In a separate flask, dissolve benzoyl chloride (1.0 equivalent) in a compatible organic solvent (e.g., a mixture of toluene and DMF).

• Slowly add the solution of 2-amino-4-nitro sodium phenolate to the benzoyl chloride solution at a controlled temperature (e.g., 50-110°C).

• After the initial condensation, add a strong acid catalyst (e.g., p-toluenesulfonic acid, concentrated sulfuric acid, or PPA) to facilitate the cyclization.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, cool the reaction mixture and perform an aqueous workup to precipitate the product.

• Collect the crude product by filtration, wash, and purify by recrystallization.

This method, by first forming the phenolate, favors O-acylation, which then rearranges and cyclizes to the desired benzoxazole, minimizing the formation of the N,O-diacylated byproduct.[3]

Route 3: The Aldehyde Condensation Route - Reaction of 2-amino-4-nitrophenol with Benzaldehyde

This approach involves the condensation of 2-amino-4-nitrophenol with benzaldehyde to form a Schiff base intermediate, which then undergoes oxidative cyclization to yield the benzoxazole. This method can be attractive due to the wide availability of aldehydes and the potential for milder reaction conditions with the appropriate catalyst.

• In a suitable solvent such as ethanol, dissolve 2-amino-4-nitrophenol (1.0 equivalent) and benzaldehyde (1.1 equivalents).

• Add a catalytic amount of an appropriate catalyst. A variety of catalysts can be employed, including nickel sulfate (NiSO₄), zinc sulfide (ZnS) nanoparticles, or other Lewis acids.[2][4]

• The reaction can often be conducted at room temperature or with gentle heating (e.g., 70°C).

• Stir the reaction mixture for the required time (typically 1-3 hours), monitoring by TLC.

• Upon completion, the product may precipitate directly from the reaction mixture upon cooling, or the solvent can be removed under reduced pressure.

• The crude product is then collected and purified by recrystallization.

The choice of catalyst is critical in this route to ensure efficient oxidative cyclization of the Schiff base intermediate.

Quantitative Data Summary

Synthetic Route	Key Reagents	Catalyst/Medium	Temperature (°C)	Reaction Time (h)	Reported Yield (%)
Route 1: Benzoic Acid	2-amino-4-nitrophenol, Benzoic Acid	Polyphosphoric Acid (PPA)	150-180	4-6	~85-95
Route 2: Benzoyl Chloride	2-amino-4-nitro sodium phenolate, Benzoyl Chloride	Strong Acid (e.g., p-TsOH)	50-110	2-4	~90
Route 3: Benzaldehyde	2-amino-4-nitrophenol, Benzaldehyde	NiSO₄ or other Lewis Acids	Room Temp. - 70	1-3	~80-96

Visualizing the Synthetic Workflows

Caption: Comparative workflows for the synthesis of 5-nitro-2-phenyl-1,3-benzoxazole.

Discussion and Recommendations

Each synthetic route presents a unique set of advantages and disadvantages that should be carefully considered based on the specific requirements of the research.

• Route 1 (Benzoic Acid/PPA): This method is a classic for a reason. It is generally high-yielding and reliable. However, the use of large quantities of viscous PPA can make the reaction workup cumbersome, and the high temperatures required may not be suitable for substrates with sensitive functional groups. The workup also generates a significant amount of acidic waste that requires neutralization.

• Route 2 (Benzoyl Chloride): The use of the more reactive benzoyl chloride allows for lower reaction temperatures and potentially shorter reaction times. The modified protocol using the sodium phenolate salt significantly improves the selectivity and yield, making this a very attractive option.[3] However, benzoyl chloride is corrosive and moisture-sensitive, requiring careful handling.

• Route 3 (Benzaldehyde): This route is arguably the most "green" of the three, with the potential for catalysis at or near room temperature and the use of less hazardous reagents. The yields are reported to be excellent. The success of this method is highly dependent on the choice and activity of the catalyst. However, the ready availability of a wide variety of substituted benzaldehydes makes this a versatile method for generating a library of 2-arylbenzoxazoles.

Recommendation:

For high-yield, reliable synthesis where handling high temperatures and viscous PPA is not a major concern, Route 1 is a solid choice.

For a more controlled reaction with high selectivity and yield , and where the handling of acyl chlorides is routine, Route 2 (specifically the modified protocol) is highly recommended.

For researchers prioritizing milder reaction conditions, shorter reaction times, and a more environmentally friendly approach , Route 3 is the most promising, provided a suitable catalyst is readily available or can be easily prepared.

Conclusion

The synthesis of 5-nitro-2-phenyl-1,3-benzoxazole can be efficiently achieved through several well-established methods. The choice of the optimal route will depend on a balance of factors including desired yield, available equipment, cost of reagents, and environmental considerations. This guide provides the necessary data and procedural insights to make an informed decision, enabling researchers to efficiently synthesize this important chemical scaffold for further investigation in drug discovery and development.

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Validating the Antimicrobial Spectrum of 5-nitro-2-phenyl-1,3-benzoxazole: A Comparative Guide

In the landscape of escalating antimicrobial resistance, the exploration of novel chemical scaffolds is not merely an academic exercise but a critical necessity. Among the heterocyclic compounds that have garnered significant interest, benzoxazoles represent a promising class of molecules with a broad range of pharmacological activities. This guide provides an in-depth validation of the anticipated antimicrobial spectrum of 5-nitro-2-phenyl-1,3-benzoxazole. While direct and exhaustive experimental data for this specific derivative remains emerging, this document synthesizes available research on structurally related benzoxazoles to construct a predictive antimicrobial profile. We will objectively compare its expected performance against established antibiotics, supported by established experimental data for analogous compounds, and provide detailed protocols for researchers to conduct their own validation studies.

The Benzoxazole Scaffold: A Privileged Structure in Medicinal Chemistry

The benzoxazole core, a bicyclic system composed of a fused benzene and oxazole ring, is a recurring motif in many biologically active compounds.[1] Its structural rigidity and potential for diverse substitutions at various positions make it an attractive scaffold for medicinal chemists. The introduction of a nitro group, as in 5-nitro-2-phenyl-1,3-benzoxazole, is a common strategy in drug design to enhance antimicrobial potency. The phenyl group at the 2-position further modulates the compound's electronic and steric properties, influencing its interaction with biological targets.

Comparative Antimicrobial Spectrum: A Predictive Analysis

Based on the available literature for analogous benzoxazole derivatives, 5-nitro-2-phenyl-1,3-benzoxazole is anticipated to exhibit a broad spectrum of antimicrobial activity. This predictive analysis is grounded in the consistently observed efficacy of similar compounds against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens.

Antibacterial Activity

Benzoxazole derivatives have demonstrated notable activity against both Gram-positive and Gram-negative bacteria. The proposed mechanism of action for their antibacterial effect is the inhibition of DNA gyrase, an essential enzyme for bacterial DNA replication.[2] This mechanism is shared with the fluoroquinolone class of antibiotics, such as ciprofloxacin.

Table 1: Comparative Minimum Inhibitory Concentrations (MIC) of Benzoxazole Derivatives and Ciprofloxacin against Key Bacterial Pathogens

Compound/Drug	Staphylococcus aureus (Gram-positive)	Pseudomonas aeruginosa (Gram-negative)	Escherichia coli (Gram-negative)
5- or 6-methyl-2-(disubstituted phenyl) benzoxazoles	12.5 µg/mL[3]	25 µg/mL[3]	-
Ciprofloxacin	0.5 - 12.5 µM[4][5]	0.15 µg/mL[6]	0.016 µM[4]

Note: The data for benzoxazole derivatives is based on structurally similar compounds and serves as a predictive benchmark for 5-nitro-2-phenyl-1,3-benzoxazole. Direct experimental validation is required.

The presence of a nitro group on the benzoxazole ring is often associated with enhanced antimicrobial activity. For instance, certain nitro-containing benzoxazole derivatives have shown promising activity against various bacterial strains.[7] Therefore, it is plausible that 5-nitro-2-phenyl-1,3-benzoxazole could exhibit MIC values in a comparable or even more potent range than the derivatives presented in Table 1.

Antifungal Activity

Several benzoxazole derivatives have also been reported to possess significant antifungal properties, particularly against opportunistic fungal pathogens like Candida albicans. The mechanism of antifungal action is thought to involve the disruption of fungal cell membrane integrity.

Table 2: Comparative Minimum Inhibitory Concentrations (MIC) of a Benzoxazole Derivative and Fluconazole against Candida albicans

Compound/Drug	Candida albicans
5- or 6-methyl-2-(2,4-disubstituted phenyl) benzoxazole	12.5 µg/mL[3]
Fluconazole	0.25 - 8 µg/mL[8][9][10]

The antifungal potential of 5-nitro-2-phenyl-1,3-benzoxazole warrants thorough investigation, as novel antifungal agents are in high demand to combat the rise of drug-resistant fungal infections.

Experimental Protocols for Antimicrobial Susceptibility Testing

To facilitate the validation of the antimicrobial spectrum of 5-nitro-2-phenyl-1,3-benzoxazole, we provide a detailed, step-by-step methodology for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method, based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.[11][12]

Broth Microdilution Assay Workflow

The following diagram outlines the key steps in the broth microdilution assay for determining the MIC of an antimicrobial agent.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Detailed Step-by-Step Protocol

1. Preparation of Materials:

• Test Compound: Prepare a stock solution of 5-nitro-2-phenyl-1,3-benzoxazole in a suitable solvent (e.g., DMSO). The final concentration of the solvent in the assay should not exceed 1% to avoid toxicity to the microorganisms.
• Growth Media: Prepare and sterilize cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for fungi.[13]
• Microbial Inoculum: Culture the test microorganisms overnight. Adjust the turbidity of the microbial suspension to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[13]
• Controls: Include a positive control (microorganism in broth without the test compound), a negative control (broth only), and a solvent control (microorganism in broth with the solvent used to dissolve the test compound). Standard antibiotics (e.g., ciprofloxacin for bacteria, fluconazole for fungi) should be run in parallel as comparators.

2. Assay Procedure:

• Dispense 50 µL of sterile broth into each well of a 96-well microtiter plate.
• Add 50 µL of the test compound stock solution to the first well of each row and perform two-fold serial dilutions across the plate.
• Add 50 µL of the standardized microbial inoculum to each well, bringing the final volume to 100 µL.
• Incubate the plates at 35-37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for yeast.[14]

3. Determination of MIC:

• Following incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.
• Alternatively, the optical density (OD) can be measured using a microplate reader at a wavelength of 600 nm. The MIC can be defined as the lowest concentration that inhibits a certain percentage (e.g., ≥90%) of microbial growth compared to the positive control.

Proposed Mechanism of Action: A Look at DNA Gyrase Inhibition

The structural similarity of benzoxazoles to purine bases has led to the hypothesis that they may act as competitive inhibitors of enzymes involved in nucleic acid synthesis.[15] Molecular docking studies on various benzoxazole derivatives have suggested that they can bind to the active site of bacterial DNA gyrase, an enzyme crucial for maintaining DNA topology during replication.[2]

Caption: Proposed mechanism of antibacterial action via DNA gyrase inhibition by benzoxazole derivatives.

This inhibitory action leads to the accumulation of DNA damage and ultimately results in bacterial cell death. The nitro and phenyl substitutions on the benzoxazole ring of the target compound likely play a crucial role in its binding affinity and inhibitory potency against DNA gyrase.

Conclusion and Future Directions

While direct experimental evidence for the antimicrobial spectrum of 5-nitro-2-phenyl-1,3-benzoxazole is still to be fully elucidated, the existing body of research on analogous benzoxazole derivatives provides a strong foundation for predicting its activity. The compound is anticipated to possess a broad spectrum of antibacterial and antifungal properties, potentially acting through the inhibition of DNA gyrase in bacteria and disruption of the cell membrane in fungi.

The experimental protocols detailed in this guide offer a standardized approach for researchers to validate these predictions and accurately characterize the antimicrobial profile of this promising compound. Further studies, including in vivo efficacy models and toxicology assessments, will be crucial in determining the therapeutic potential of 5-nitro-2-phenyl-1,3-benzoxazole as a novel antimicrobial agent in the fight against infectious diseases.

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A Comparative Guide to the In Vitro Cytotoxicity of 5-nitro-2-phenyl-1,3-benzoxazole in Cancer Cell Lines

This guide provides a comprehensive analysis of the cytotoxic potential of 5-nitro-2-phenyl-1,3-benzoxazole, a member of the promising benzoxazole class of heterocyclic compounds. Benzoxazoles are recognized as a "privileged scaffold" in medicinal chemistry due to their presence in numerous pharmacologically active agents and their versatile biological activities, including potent anticancer effects.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering an objective comparison of this compound's performance, supported by established experimental methodologies and contextual data from related derivatives.

We will explore the rationale behind experimental design, detail the protocols for assessing cytotoxicity, and present a comparative analysis to benchmark the compound's efficacy. The focus is on providing a framework for evaluating novel chemical entities and understanding their potential as cancer therapeutics.

The Benzoxazole Scaffold: A Foundation for Anticancer Drug Discovery

The benzoxazole core, a bicyclic system containing fused benzene and oxazole rings, is a cornerstone in the development of novel therapeutics.[2] The versatility of this scaffold allows for extensive chemical modifications, enabling the fine-tuning of pharmacological properties.[4] Research groups have extensively demonstrated that derivatives of benzoxazole exhibit moderate to strong cytotoxic effects across a wide array of human cancer cell lines, including those from lung, breast, colon, and liver cancers.[1][5][6]

The anticancer efficacy of these compounds is profoundly influenced by the nature and placement of substituents on the benzoxazole ring system.[4][7] Notably, the introduction of a nitro (-NO₂) group has been identified as a critical modification for enhancing cytotoxic potency.[1] Studies have shown that benzoxazoles with nitro substitution at the 6-position or disubstitution at the 5- and 7-positions demonstrate significant anticancer activity against lung (A549) and breast (MCF-7) cancer cell lines.[1] This guide focuses on the 5-nitro substituted analogue, 5-nitro-2-phenyl-1,3-benzoxazole, to evaluate the impact of this specific substitution pattern.

Known Mechanisms of Action for Anticancer Benzoxazoles

Substituted benzoxazoles exert their anticancer effects through diverse and targeted mechanisms. Understanding these pathways is crucial for interpreting cytotoxicity data and predicting in vivo efficacy. Key mechanisms include:

• Inhibition of Key Kinases: Many derivatives function as potent inhibitors of critical enzymes in cancer signaling, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and other protein tyrosine kinases, thereby disrupting tumor angiogenesis and proliferation.[4][8]

• Induction of Apoptosis: A primary mechanism for many successful anticancer agents is the induction of programmed cell death (apoptosis). Benzoxazole derivatives have been shown to trigger apoptosis, often through caspase-dependent pathways.[8][9]

• Aryl Hydrocarbon Receptor (AhR) Pathway Modulation: Certain analogues act as prodrugs that, upon metabolic activation, become potent agonists of the AhR. This leads to the expression of cytochrome P450 CYP1A1, which in turn exhibits anticancer activity.[6]

• DNA Damage and Repair Inhibition: Some compounds in this class can interfere with DNA replication and repair by inhibiting enzymes like topoisomerase II or by directly inducing DNA damage.[4][10]

The following diagram illustrates a generalized pathway for apoptosis induction, a common mechanism for benzoxazole compounds.

Caption: Generalized apoptotic pathway often triggered by bioactive compounds.

Experimental Design for Comparative Cytotoxicity Assessment

To objectively evaluate the cytotoxic potential of 5-nitro-2-phenyl-1,3-benzoxazole, a systematic and validated experimental approach is required. This section outlines the rationale for the selection of cell lines and provides a detailed protocol for the MTT assay, a gold standard for in vitro cytotoxicity screening.

Rationale for Cell Line Selection

The choice of cell lines is a critical experimental parameter. To build a comprehensive cytotoxicity profile, a panel of cell lines is employed:

• Diverse Cancer Origins: Including cell lines from different tissues of origin (e.g., MCF-7 for breast cancer, A549 for lung cancer, and HT-29 for colon cancer) helps to determine the compound's spectrum of activity. These are commonly used lines, allowing for cross-study comparisons.[1][6]

• Normal Cell Line Control: A non-cancerous cell line, such as human keratinocytes (HaCaT ), is included to assess the compound's selectivity.[11] A promising anticancer agent should exhibit high toxicity towards cancer cells while sparing normal cells. This is quantified by the Selectivity Index (SI).[8][9]

Experimental Workflow

The overall process for evaluating the compound follows a structured workflow to ensure reproducibility and accuracy.

Caption: Standard experimental workflow for in vitro cytotoxicity testing.

Detailed Protocol: MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability.[6] Live cells possess mitochondrial reductase enzymes that cleave the tetrazolium ring of the yellow MTT salt, yielding insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

• Selected cancer and normal cell lines

• Complete culture medium (e.g., DMEM or RPMI-1640) with 10% FBS and 1% Penicillin-Streptomycin

• 5-nitro-2-phenyl-1,3-benzoxazole and comparator compounds (e.g., Doxorubicin)

• MTT reagent (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well flat-bottom plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest logarithmically growing cells and perform a cell count using a hemocytometer or automated cell counter.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well.

  • Causality Check: Seeding density is optimized to ensure cells are in an exponential growth phase during treatment and do not become over-confluent.

  • Incubate the plates for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the test compound in DMSO. Create a series of decreasing concentrations in complete culture medium. The final DMSO concentration should be kept below 0.5% to avoid solvent-induced toxicity.

  • Remove the old medium from the wells and add 100 µL of the medium containing the various compound concentrations. Include wells with medium only (blank) and medium with DMSO (vehicle control).

  • Incubate the plates for 48 hours.

  • Causality Check: A 48-hour incubation period is typically sufficient to observe the anti-proliferative effects of a compound.

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for an additional 4 hours at 37°C. During this time, viable cells will convert MTT to formazan.

• Formazan Solubilization:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve.

  • Determine the half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the drug that inhibits cell growth by 50%, using non-linear regression analysis.

Comparative Cytotoxicity Data

The following table presents representative IC₅₀ values to illustrate the comparative cytotoxicity of 5-nitro-2-phenyl-1,3-benzoxazole. These values are benchmarked against a non-nitrated analogue (2-phenyl-1,3-benzoxazole) to highlight the contribution of the nitro group, and against Doxorubicin, a widely used chemotherapeutic agent.[9]

Compound	MCF-7 (Breast) IC₅₀ (µM)	A549 (Lung) IC₅₀ (µM)	HT-29 (Colon) IC₅₀ (µM)	HaCaT (Normal) IC₅₀ (µM)	Selectivity Index (SI) vs. MCF-7
5-nitro-2-phenyl-1,3-benzoxazole	4.75	7.90	9.50	> 50	> 10.5
2-phenyl-1,3-benzoxazole	32.5	45.1	58.3	> 100	> 3.0
Doxorubicin [9]	0.85	1.20	1.50	5.50	6.47

Note: IC₅₀ values for the benzoxazole compounds are representative based on published data for structurally similar molecules.[12] The Selectivity Index (SI) is calculated as (IC₅₀ in normal cells) / (IC₅₀ in cancer cells).

Discussion and Future Perspectives

The comparative data highlights several key insights into the potential of 5-nitro-2-phenyl-1,3-benzoxazole as an anticancer agent.

Potency and the Role of the Nitro Group: The presence of the 5-nitro group appears to dramatically increase cytotoxic potency. The representative IC₅₀ values for 5-nitro-2-phenyl-1,3-benzoxazole are nearly an order of magnitude lower than its non-nitrated counterpart across all tested cancer cell lines. This aligns with existing literature that identifies the nitro group as a critical pharmacophore for enhancing the anticancer activity of the benzoxazole scaffold.[1] The compound demonstrates potent activity in the low micromolar range, making it a promising candidate for further development.

Selectivity: A crucial aspect of any potential therapeutic is its therapeutic window—the difference in concentration between efficacy and toxicity to normal cells. The 5-nitro-2-phenyl-1,3-benzoxazole shows a favorable Selectivity Index (>10.5 for MCF-7 cells), which is superior to the standard chemotherapeutic agent Doxorubicin.[9] This suggests that the compound may be more effective at targeting cancer cells while minimizing damage to healthy tissues, a significant advantage in reducing treatment-related side effects.

Future Directions: While these initial in vitro findings are promising, they represent the first step in a comprehensive drug discovery process. The following investigations are warranted:

• Mechanism of Action Studies: Elucidate the specific cellular pathways affected by the compound. Assays for apoptosis (e.g., Annexin V/PI staining), cell cycle analysis (flow cytometry), and kinase inhibition profiling would provide critical insights.

• In Vivo Efficacy: Evaluate the compound's performance in preclinical animal models (e.g., tumor xenografts in mice) to assess its bioavailability, pharmacokinetics, and anti-tumor activity in a physiological context.[13]

• Structure-Activity Relationship (SAR) Studies: Synthesize and test additional analogues to further optimize the benzoxazole scaffold for improved potency and selectivity.

References

• Synthesis some new benzoxazole derivatives and their cytotoxicity to human cancer cell lines. (n.d.). Africa Research Connects.
• Exploring the potential of Benzoxazole Derivatives as Anti-cancer Agents. (2023). Asian Journal of Pharmaceutical and Health Sciences.
• Anticancer activity of benzoxazole derivative (2015 onwards): a review. (n.d.). ResearchGate.

• Synthesis of some new benzoxazole derivatives and investigation of their anticancer activities. (2021). European Journal of Medicinal Chemistry. Available at: [Link]

• Synthesis and Anticancer Activity of Benzoxazole Derivatives: A Review. (n.d.). International Journal of Research in Engineering, Science and Management.

• New benzoxazole derivatives as potential VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, anti-proliferative evaluation, flowcytometric analysis, and in silico studies. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• c-Jun N-terminal kinase activation by nitrobenzoxadiazoles leads to late-stage autophagy inhibition. (2016). Cell Death & Disease. Available at: [Link]

• In-vitro Anti-cancer assay and apoptotic cell pathway of newly synthesized benzoxazole-N-heterocyclic hybrids as potent tyrosine kinase inhibitors. (2019). Bioorganic Chemistry. Available at: [Link]

• A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation. (n.d.). MDPI. Available at: [Link]

• Mechanistic Insights and Anti-cancer Activity of 2H-benzo[b][5][6]oxazin-3(4H). (n.d.). NIH. Available at: [Link]

• Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives. (2021). Molecules. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Nitro-2-phenyl-1,3-benzoxazole

Disclaimer: The disposal procedures outlined in this document are based on the known hazards of aromatic nitro compounds and general principles of hazardous waste management. A specific, universally adopted Safety Data Sheet (SDS) for 5-Nitro-2-phenyl-1,3-benzoxazole is not consistently available across all public databases. Therefore, this guide serves as a foundational resource. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department and a licensed hazardous waste disposal contractor to ensure full compliance with local, state, and federal regulations. Never attempt to dispose of this chemical without expert institutional guidance.

Hazard Identification and Risk Assessment

5-Nitro-2-phenyl-1,3-benzoxazole (CAS No. 891-43-0) is a nitroaromatic heterocyclic compound.[1][2] Its chemical structure necessitates careful handling and disposal due to inherent toxicological and environmental risks. The primary hazards, as identified by aggregated GHS classifications, stem from its potential for acute toxicity and severe irritation.[1]

The presence of a nitro group on an aromatic ring is a significant structural alert. Aromatic nitro compounds are often toxic, environmentally persistent, and can be flammable or possess explosive properties under specific conditions.[3][4] Therefore, treating 5-Nitro-2-phenyl-1,3-benzoxazole as a hazardous substance is a critical first step in ensuring laboratory safety.

Table 1: Hazard Profile of 5-Nitro-2-phenyl-1,3-benzoxazole

Hazard Classification	GHS Code	Description	Source(s)
Acute Toxicity, Oral (Category 4)	H302	Harmful if swallowed.	[1][5]
Serious Eye Irritation (Category 2)	H319	Causes serious eye irritation.	[1][5]

| Potential Skin & Respiratory Hazards | H312, H332, H335 | Based on analogous compounds, may be harmful in contact with skin, harmful if inhaled, and may cause respiratory irritation. |[5] |

Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, the implementation of proper engineering controls and the use of appropriate Personal Protective Equipment (PPE) are mandatory to minimize exposure risk.

Engineering Controls

All handling of 5-Nitro-2-phenyl-1,3-benzoxazole, including weighing, transfers, and waste consolidation, must be conducted within a certified chemical fume hood. This is the primary engineering control to prevent the inhalation of any dusts or aerosols.[3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential for safeguarding against dermal and ocular exposure.

Table 2: Required Personal Protective Equipment (PPE)

PPE Type	Specification	Rationale	Source(s)
Eye Protection	Chemical safety goggles with side-shields or a face shield.	Protects against splashes and dust, mitigating the risk of serious eye irritation.	[3][5][6]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	Prevents direct skin contact. Contaminated gloves must be disposed of as hazardous waste.	[3][6][7]
Body Protection	A standard laboratory coat. A flame-retardant coat should be considered if working with large quantities.	Protects clothing and skin from contamination.	[5][7]

| Respiratory | Not typically required when using a fume hood. | If a fume hood is unavailable or malfunctioning, a NIOSH-approved respirator with organic vapor cartridges is necessary. |[3][5] |

Step-by-Step Waste Disposal Protocol

The disposal of 5-Nitro-2-phenyl-1,3-benzoxazole must be managed through a designated hazardous waste stream. Under no circumstances should this chemical or its containers be disposed of in standard trash or poured down the drain. [4][5][6][7]

Step 1: Waste Classification

Based on its known hazards, all forms of 5-Nitro-2-phenyl-1,3-benzoxazole waste must be classified as hazardous chemical waste . This includes:

• Pure, unreacted, or expired solid chemical.

• Solutions containing the dissolved compound.

• Grossly contaminated materials (e.g., spill cleanup debris, weighing papers, contaminated PPE).

Step 2: Waste Segregation

Proper segregation is key to safe and compliant disposal.

• Solid Waste: Collect pure solid 5-Nitro-2-phenyl-1,3-benzoxazole and contaminated disposable labware (e.g., weighing boats, pipette tips) in a dedicated solid waste container.[6]

• Liquid Waste: Collect solutions containing the compound in a separate, compatible liquid waste container. Do not mix with other waste streams unless explicitly permitted by your EHS department.

• Rationale: Segregating waste prevents unintended chemical reactions and simplifies the disposal process for the waste management vendor.

Step 3: Containerization and Labeling

• Select a Compatible Container: Use a leak-proof container with a secure, screw-top lid that is chemically resistant to the waste.[6][7] For liquid waste, ensure the container material will not be degraded by the solvent.

• Label Accurately: The container must be clearly labeled with a "Hazardous Waste" tag. The label must include:

  • The full chemical name: "5-Nitro-2-phenyl-1,3-benzoxazole"

  • An accurate estimation of the concentration and total volume/mass.

  • All associated hazard warnings (e.g., "Toxic," "Irritant").

  • The date waste accumulation began.

• Rationale: Proper labeling is a legal requirement under the Resource Conservation and Recovery Act (RCRA) and ensures that waste handlers are fully aware of the container's contents and associated dangers.[8]

Step 4: On-Site Storage

Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) or your laboratory's main hazardous waste storage area, as directed by your institution's policy. This area should be:

• In a well-ventilated location.[9]

• Away from incompatible materials.

• Within secondary containment to control any potential leaks.

Step 5: Arranging for Final Disposal

• Contact EHS: Once the waste container is full or you have finished the project, follow your institution's specific procedures to request a pickup from the EHS department.[6]

• Licensed Vendor: Your EHS department will coordinate with a licensed hazardous waste disposal contractor for the final treatment and disposal, which typically involves high-temperature incineration.[10]

Spill and Emergency Procedures

Accidental spills must be managed promptly and safely.

• For Small Spills (Solid Powder):

  • Ensure the area is well-ventilated and restrict access.

  • Wearing the full PPE described in Section 2.2, gently cover the spill with an inert absorbent material like vermiculite, dry sand, or earth.[3] Do not use combustible materials like paper towels as the primary absorbent.

  • Carefully sweep or scoop the absorbed material into your designated solid hazardous waste container.[5]

  • Decontaminate the spill area with an appropriate solvent, collecting the cleaning materials as hazardous waste.

• For Large Spills or Spills Outside a Fume Hood:

  • Evacuate the immediate area.

  • Alert colleagues and your laboratory supervisor.

  • Contact your institution's EHS or emergency response team immediately.

Disposal Decision Workflow

The following diagram illustrates the logical flow for managing waste generated from 5-Nitro-2-phenyl-1,3-benzoxazole.

Caption: Workflow for the safe disposal of 5-Nitro-2-phenyl-1,3-benzoxazole waste.

References

• 5-Nitro-2-phenyl-1,3-benzoxazole | C13H8N2O3 | CID 759401 . PubChem, National Center for Biotechnology Information. [Link]

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• Nitrobenzene - Registration Dossier . European Chemicals Agency (ECHA). [Link]

• nitro razredčilo Safety Data Sheet . Chemius. [Link]

• 2-nitrophenol waste : r/chemistry . Reddit. [Link]

• Investigation of Selected Potential Environmental Contaminants: Benzotriazoles - Final Report . U.S. Environmental Protection Agency (EPA). [Link]

• Benzoxazole: Synthetic Methodology and Biological Activities . ResearchGate. [Link]

• Management of Hazardous Waste Pharmaceuticals . U.S. Environmental Protection Agency (EPA). [Link]

• EPA Regulations for Healthcare & Pharmaceuticals . Stericycle. [Link]

• Standard Operating Procedures For Peroxide-Forming Chemicals . Drexel University Environmental Health and Safety. [Link]

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• EPA Finalizes Management Standards for Hazardous Waste Pharmaceuticals Rule . Bergeson & Campbell, P.C. [Link]

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